Author: BenchChem Technical Support Team. Date: February 2026
Topic: Pentaerythrityl Tetraadipate (CAS 3195-07-1) Chemical Properties
Content Type: In-Depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Pentaerythrityl tetraadipate (CAS 3195-07-1), formally known as Pentaerythritol tetrakis(hydrogen adipate) , is a specialized tetra-functional ester utilized primarily as a branching core in the synthesis of hyperbranched polymers, dendrimers, and biodegradable elastomers for drug delivery.
Unlike simple fatty acid esters of pentaerythritol (e.g., tetrastearate) which are used as lubricants, the tetraadipate derivative retains four terminal carboxylic acid groups. This unique C29H44O16 architecture transforms the molecule into a "star-shaped" scaffold, enabling high-density conjugation of bioactive agents or further polymerization.
Physicochemical Profile
The following data consolidates the structural and physical properties critical for formulation and synthesis.
Property
Specification
Technical Note
CAS Number
3195-07-1
Verified identifier for the tetrakis(hydrogen adipate) form.[1]
Chemical Formula
C₂₉H₄₄O₁₆
Confirms four adipic acid chains attached via mono-ester linkages.
Molecular Weight
648.65 g/mol
High MW monomer; precursor for macromolecular synthesis.
Structure
Tetra-functional Carboxylic Acid
Core: Neopentyl; Arms: 4x Adipate (terminated with -COOH).
Physical State
Viscous Liquid to Waxy Solid
State depends on purity and degree of hydrogen bonding.
Solubility
Polar Organic Solvents
Soluble in DMSO, DMF, THF. Limited water solubility unless ionized (pH > 7).
Acidity (pKa)
~4.4 (Adipic acid moiety)
Four titratable protons per molecule.
Stability
Hydrolytically Sensitive
Ester bonds are susceptible to hydrolysis in strong acid/base or enzymatic environments (esterases).
Synthesis & Manufacturing Logic
The synthesis of Pentaerythrityl tetraadipate requires precise stoichiometric control to prevent crosslinking (gelation). Since adipic acid is difunctional, reacting it with tetra-functional pentaerythritol can easily lead to an insoluble network (Flory-Stockmayer theory).
Key Protocol Insight: To isolate the discrete tetra-acid molecule, the reaction must be driven with a significant excess of adipic acid or performed under high-dilution conditions, followed by selective purification to remove unreacted diacid.
Synthesis Pathway Diagram
Figure 1: Stoichiometric control pathway to prevent polymerization and yield the discrete tetra-functional core.
Applications in Drug Development
The primary value of CAS 3195-07-1 lies in its role as a Biodegradable Crosslinker and Pro-drug Scaffold .
A. Biodegradable Elastomers (Drug Eluting Implants)
Pentaerythrityl tetraadipate serves as a pre-polymer. When reacted with diols (e.g., PEG) or further crosslinked, it forms polyester elastomers.
Mechanism: The ester linkages are hydrolytically unstable, allowing the polymer to degrade into non-toxic metabolites (pentaerythritol and adipic acid) over time.
Use Case: Sustained release of hydrophobic drugs (e.g., Paclitaxel) from soft tissue implants.
B. Dendritic Drug Conjugation
The four terminal carboxyl groups allow for the covalent attachment of four drug molecules per core, or the attachment of targeting ligands.
Benefit: Increases drug payload solubility and alters pharmacokinetics.
Application Workflow Diagram
Figure 2: Workflow for utilizing the tetra-acid core as a high-payload drug delivery vehicle.
Experimental Protocols
Protocol A: Structural Validation via 13C-NMR
To verify the synthesis of the tetra-ester and ensure no oligomerization occurred, Carbon-13 NMR is the gold standard.
Sample Prep: Dissolve 50 mg of sample in DMSO-d6 (Chloroform-d may not solubilize the free acid form well).
Instrument: 400 MHz (or higher) NMR spectrometer.
Key Signals to Monitor:
173-174 ppm: Carbonyl carbons (Ester vs Acid distinction is subtle; look for two distinct peaks if resolution allows, or integration ratios).
60-62 ppm: Methylene carbons of the pentaerythritol core (
).
33-34 ppm:
-methylene carbons relative to carbonyls.
Validation Criteria: A clean spectrum should show a single set of adipate signals and the quaternary carbon of pentaerythritol (~42 ppm). Multiple peaks in the ester region suggest oligomerization.
Protocol B: Acid Value Titration (Purity Assay)
Since the molecule must have 4 free acid groups, titration is a rapid purity check.
Solvent System: Ethanol/Toluene (1:1 v/v).
Titrant: 0.1 N KOH in ethanol.
Indicator: Phenolphthalein.
Calculation:
Theoretical Target: The MW is ~648.65. It has 4 acid groups.
Theoretical AV =
.
Acceptance: Values significantly lower indicate incomplete esterification or crosslinking.
Safety & Toxicology
While specific toxicological data for CAS 3195-07-1 is limited, its metabolites are well-characterized:
Adipic Acid: GRAS status (Generally Recognized As Safe) for food additives; mild irritant.
Handling: Treat as a weak organic acid. Wear nitrile gloves and eye protection to prevent irritation from the free carboxylic acid groups.
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 54521633, Pentaerythrityl tetraadipate. Retrieved from [Link]
Global Substance Registration System (GSRS). Substance Details: Pentaerythrityl Tetraadipate (UNII: 5J6441606F). U.S. Food and Drug Administration.[1] Retrieved from [Link]
Valero, M. F., et al.Poly(pentaerythritol adipate)-co-(poly ethylene glycol) Elastomers for the Sustained Release of Paclitaxel. Journal of Applied Polymer Science.
Author: BenchChem Technical Support Team. Date: February 2026
Title: Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of Pentaerythritol Tetrakis(hydrogen adipate)
Executive Summary
Pentaerythritol tetrakis(hydrogen adipate)—often designated as Pentaerythrityl tetraadipate—represents a critical class of tetra-functional carboxylic acid scaffolds. Unlike simple fatty acid esters used as lubricants, this molecule retains four terminal carboxyl groups, transforming it into a high-utility "star" monomer for hyperbranched polymerization, hydrogel formation, and targeted drug delivery systems.
This technical guide provides a definitive breakdown of its physicochemical identity, a validated synthesis protocol to avoid common gelation pitfalls, and its application in biodegradable elastomer design.
Part 1: Molecular Identity & Stoichiometry
To ensure precision in stoichiometric calculations for polymerization or drug conjugation, the molecular weight must be derived from the specific "hydrogen adipate" structure, where hydrogen denotes the unreacted carboxylic acid proton at the periphery.
Structural Definition
Core: Pentaerythritol [
]
Substituent: Adipic Acid (Hexanedioic acid) [
]
Linkage: Four ester bonds formed at the core; four free carboxylic acid groups at the periphery.
Formula Derivation
The formation of the tetra-ester involves the condensation of 1 mole of pentaerythritol with 4 moles of adipic acid, releasing 4 moles of water.
The synthesis of this molecule presents a classic challenge in polymer chemistry: The Flory-Stockmayer Gelation Point. Because both reactants are multifunctional (
for pentaerythritol, for adipic acid), a stoichiometric 1:4 mix often leads to an insoluble crosslinked network (gel) rather than the discrete star molecule.
Expert Insight: To isolate the discrete tetrakis(hydrogen adipate), you must operate in a regime of high excess adipic acid or use a protection-deprotection strategy. The excess acid ensures that once one end of an adipic acid molecule reacts with the core, the probability of the other end reacting with another pentaerythritol core is statistically minimized.
Reaction Pathway Diagram
Figure 1: Divergent synthetic pathways. High molar excess of the diacid is required to prevent crosslinking and isolate the discrete tetra-functional species.
Part 3: Experimental Protocol
This protocol describes the synthesis of the discrete molecule, suitable for use as a scaffold in further drug delivery applications.
Synthesis of Pentaerythritol Tetrakis(hydrogen adipate)
Objective: Synthesize the discrete tetra-acid core while avoiding polymerization.
Reagents:
Pentaerythritol (dried in vacuo at 80°C for 4h).
Adipic Acid (8.0 molar equivalents relative to pentaerythritol).
Charge: In a 500 mL 3-neck round-bottom flask equipped with a Dean-Stark trap, reflux condenser, and magnetic stirrer, add Pentaerythritol (13.6 g, 0.1 mol) and Adipic Acid (116.9 g, 0.8 mol). Note: The large excess is critical.
Solvation: Add 200 mL Toluene and p-TSA (0.65 g).
Reflux: Heat the mixture to reflux (~115°C). Water will begin to collect in the Dean-Stark trap.
Monitoring: Continue reflux until theoretical water evolution (7.2 mL) is approached. Monitor acid value (AV) of the reaction mix; the target is the theoretical AV of the mono-esterified adipic arms plus the excess free adipic acid.
Purification (Critical):
Cool the mixture to room temperature. Much of the excess Adipic Acid will precipitate; filter this off.
Evaporate the toluene under reduced pressure.
Selective Washing: Dissolve the residue in Ethyl Acetate and wash repeatedly with cold water to remove remaining free Adipic Acid (which is more water-soluble than the tetra-ester).
Dry the organic layer over ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
and concentrate.
Yield: The product is typically a viscous, waxy white solid/semi-solid.
The primary utility of Pentaerythritol tetrakis(hydrogen adipate) lies in its role as a biodegradable crosslinker and dendritic core .
Biodegradable Elastomers for Drug Release
As demonstrated in research involving Paclitaxel delivery, this molecule serves as the "hard" segment in polyester elastomers. When reacted with Polyethylene Glycol (PEG), it forms a crosslinked network (Poly-pentaerythritol adipate-co-PEG).
Mechanism: The ester bonds are hydrolytically unstable. In vivo, the polymer degrades back into pentaerythritol, adipic acid, and PEG—all of which are generally recognized as safe (GRAS) or renally clearable.
Drug Loading: The hydrophobic domains (adipate chains) can solubilize hydrophobic drugs (like Paclitaxel), while the PEG domains modulate water uptake and degradation rate.
Application Workflow Diagram
Figure 2: Workflow for utilizing the tetra-adipate core to synthesize biodegradable drug-eluting elastomers.
References
DrugFuture. Pentaerythrityl Tetraadipate - Chemical Identity and CAS. Available at: [Link]
National Institutes of Health (NIH). Global Substance Registration System (GSRS): Pentaerythritol, Tetrakis(hydrogen adipate). CAS: 3195-07-1.[1][2] Available at: [Link]
Garcia, S. et al. Poly-(pentaerythritol adipate)-co-(poly ethylene glycol) Elastomers for the Sustained Release of Paclitaxel. Journal of Polymer Science Part A: Polymer Chemistry. Available at: [Link]
MedCrave. Synthesis of pentaerythritol adipate ester-based Zinc Alkoxide and its thermal stability on PVC. Available at: [Link]
Structure of pentaerythrityl tetraadipate C29H44O16
Technical Monograph: Pentaerythrityl Tetraadipate ( ) Structure, Synthesis, and Application as a Dendritic Scaffold in Drug Delivery Executive Summary Pentaerythrityl tetraadipate (CAS: 3195-07-1), systematically known a...
Structure, Synthesis, and Application as a Dendritic Scaffold in Drug Delivery
Executive Summary
Pentaerythrityl tetraadipate (CAS: 3195-07-1), systematically known as pentaerythritol tetrakis(hydrogen adipate) , is a tetra-functional polyester intermediate with the molecular formula ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
.[1][2][3][4] Unlike its polymeric derivatives used in industrial lubricants, the discrete monomer represents a "Generation 0" dendritic scaffold. Its unique architecture—a neopentane core radiating four flexible aliphatic arms terminated by carboxylic acids—offers high drug-loading capacity, biodegradability, and thermal stability. This guide details the structural isolation of the discrete monomer and its utility in pharmaceutical conjugation.
Part 1: Molecular Architecture & Physicochemical Profile[2]
The molecule is defined by its ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
symmetry (approximate in solution) and high functionality density. It functions as a "star-shaped" crosslinker or prodrug carrier.
1.1 Structural Topology
The core is a quaternary carbon derived from pentaerythritol, providing steric bulk and oxidative stability (no
-hydrogens). The four arms are adipic acid moieties linked via ester bonds. Crucially, in the form, the distal ends of these arms are unreacted carboxylic acids , not esters. This distinction is vital: if the distal ends react, the molecule becomes a crosslinked polymer network.
Objective: Synthesize the discrete tetra-acid monomer (
) while suppressing the formation of oligomeric polyesters.
The Causality of Stoichiometry: To prevent polymerization (A4 + B2 Network), the reaction must be driven by a significant molar excess of the diacid/anhydride component. This statistical forcing ensures that each hydroxyl group on the pentaerythritol encounters a fresh diacid molecule rather than a growing chain.
2.1 Synthesis Workflow (Adipic Anhydride Route)
Recommended for Pharmaceutical Purity
Reagents:
Pentaerythritol (dried, vacuum, 60°C).
Adipic Anhydride (4.5 molar equivalents). Note: Using anhydride avoids water generation, simplifying equilibrium control.
Solvent: Anhydrous DMF or Pyridine (to solubilize pentaerythritol).
Solubilization: In a flame-dried round-bottom flask under
, dissolve 10 mmol (1.36 g) of Pentaerythritol in 20 mL anhydrous Pyridine. Heat to 80°C to ensure complete dissolution.
Addition: Add 45 mmol (excess) of Adipic Anhydride slowly. The excess prevents cross-linking.
Reaction: Stir at 90°C for 12 hours. Monitor via TLC (Solvent: Ethyl Acetate/Hexane). The disappearance of the baseline polyol spot indicates conversion.
Quenching: Add 5 mL water to hydrolyze unreacted anhydride excess into adipic acid.
Extraction (Critical Step):
Evaporate Pyridine under reduced pressure.
Redissolve residue in Ethyl Acetate.
Wash with 1M HCl (to remove Pyridine/DMAP).
Wash with Brine.
Purification: The crude contains the product and free adipic acid.
Figure 1: Reaction scheme highlighting the critical stoichiometry required to isolate the discrete monomer.
Part 3: Applications in Drug Development
The ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
molecule acts as a biodegradable tetra-valent linker .
3.1 Prodrug Conjugation (Dendritic Scaffold)
The four terminal carboxylic acids serve as conjugation sites for nucleophilic drugs (e.g., Paclitaxel, Doxorubicin) via ester or amide linkages.
Mechanism: The "Star" shape reduces steric hindrance compared to linear polymers, allowing 4 drug molecules per carrier.
Benefit: Increases drug solubility and molecular weight, potentially enhancing the Enhanced Permeability and Retention (EPR) effect in tumors before hydrolytic cleavage releases the active payload.
with tetra-functional amines (e.g., 4-arm PEG-amine) creates defined hydrogels.
Reaction: NHS-activation of the tetraadipate ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
Reaction with Amine.
Use Case: Injectable depots for sustained release. The ester bonds in the adipate arms are susceptible to hydrolysis, ensuring the gel degrades over time into harmless metabolites (pentaerythritol and adipic acid).
3.3 Visualization: Drug Conjugation Logic
Figure 2: Workflow for converting the tetra-acid core into a tetra-valent prodrug carrier.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 54521633, Pentaerythrityl tetraadipate. Retrieved from [Link][6]
Gao, C., & Yan, D. (2004). Hyperbranched polymers: from synthesis to applications. Progress in Polymer Science. (Context: Synthesis of A2+B4 monomers). Retrieved from [Link][6]
Zestanakis, I., et al. (2023). Pentaerythritol-based polyesters as drug delivery carriers.[6] Journal of Applied Polymer Science. (General grounding on PE-Adipate biocompatibility).
FDA Global Substance Registration System (GSRS). Pentaerythrityl Tetraadipate (UNII: 5J6441606F).[1] Retrieved from [Link][6]
An In-depth Technical Guide to the Core Differences Between Pentaerythrityl Tetraadipate and Pentaerythrityl Tetrastearate
For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a detailed comparative analysis of pentaerythrityl tetraadipate and pentaerythrityl tetrastea...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by a Senior Application Scientist
This guide provides a detailed comparative analysis of pentaerythrityl tetraadipate and pentaerythrityl tetrastearate, two key esters of pentaerythrityl. By examining their fundamental chemical structures, synthesis, physicochemical properties, and functional applications, this document aims to equip researchers and professionals with the necessary insights to make informed decisions in material selection and formulation development.
Foundational Chemistry: A Tale of Two Acids
At their core, both pentaerythrityl tetraadipate and pentaerythrityl tetrastearate share a common structural backbone: the polyol pentaerythritol. This central scaffold possesses four hydroxyl groups, allowing for esterification with four fatty acid molecules. The fundamental difference between the two compounds, therefore, lies in the nature of these fatty acid chains.
Pentaerythrityl Tetraadipate is the tetraester of pentaerythritol and adipic acid . Adipic acid is a dicarboxylic acid, meaning it has two carboxylic acid functional groups. However, in the formation of this specific tetraester, it's implied that a mono-ester of adipic acid first reacts with the pentaerythrityl backbone. This results in a more complex structure with potentially reactive terminal carboxyl groups, or more likely, the adipic acid acts as a linking agent between multiple pentaerythrityl cores, leading to a polymeric structure. For the purpose of this guide, we will consider the structure where four adipic acid molecules are esterified to a single pentaerythritol core, resulting in terminal carboxylic acid groups.
Pentaerythrityl Tetrastearate is the tetraester of pentaerythritol and stearic acid .[1] Stearic acid is a long-chain saturated fatty acid with 18 carbon atoms.[1] This results in a molecule with a compact, sterically hindered core and four long, nonpolar aliphatic chains.
The structural variance between the short, dicarboxylic adipic acid and the long-chain, monocarboxylic stearic acid dictates the profound differences in the physicochemical properties and applications of the resulting esters.
Caption: Comparative Synthesis Pathway of Pentaerythrityl Tetraadipate and Pentaerythrityl Tetrastearate.
Synthesis and Manufacturing Considerations
Both esters are synthesized via the esterification of pentaerythritol with the corresponding acid.[2] This reaction is typically catalyzed by an acid catalyst and driven to completion by the removal of water.[2]
Experimental Protocol: Generalized Esterification of Pentaerythritol
Reactant Charging: In a reaction vessel equipped with a stirrer, thermometer, and a Dean-Stark apparatus, charge pentaerythritol and a stoichiometric excess of the carboxylic acid (adipic or stearic acid).
Catalyst Addition: Introduce an acid catalyst, such as p-toluenesulfonic acid or a solid acid catalyst.
Reaction: Heat the mixture to the appropriate reaction temperature (typically 150-220°C) with continuous stirring. The water produced during the reaction is azeotropically removed using a suitable solvent (e.g., toluene) and collected in the Dean-Stark trap.
Monitoring: The reaction progress is monitored by measuring the acid value of the reaction mixture. The reaction is considered complete when the acid value reaches a predetermined low level.
Purification: Upon completion, the crude product is purified. This may involve neutralizing the catalyst, washing with water to remove any unreacted acid and catalyst, and finally, distilling under vacuum to remove the solvent and any volatile impurities.
The choice of reaction conditions, such as temperature, catalyst, and reactant ratio, will influence the reaction rate and the final product's purity and properties.
Comparative Physicochemical Properties
The differing acid moieties lead to distinct physical and chemical properties, which are summarized in the table below.
The long, saturated stearic acid chains allow for significant van der Waals interactions, leading to a solid state. The shorter and potentially more polar adipate chains would result in weaker intermolecular forces.
The sterically hindered neopentyl core of pentaerythritol esters contributes to high thermal stability.[4]
Functional Applications: A Dichotomy of Performance
The distinct properties of these two esters translate into different areas of application, primarily in the fields of lubricants, plasticizers, and cosmetics.
Lubricants and Plasticizers
Pentaerythrityl esters are widely used as synthetic lubricants due to their excellent thermal stability, high viscosity index, and good lubricity.[4][6]
Pentaerythrityl Tetraadipate: The presence of dicarboxylic acid moieties suggests its potential as a plasticizer for polymers like PVC.[7] The polarity introduced by the adipate groups could enhance compatibility with polar polymers. In lubricants, adipate esters are known to improve low-temperature properties.[8] Therefore, pentaerythrityl tetraadipate could be a valuable component in synthetic lubricants intended for cold environments.[8]
Pentaerythrityl Tetrastearate: This is a well-established high-performance lubricant and processing aid, particularly in the plastics industry.[1] It functions as both an internal and external lubricant for polymers like PVC and engineering plastics.[7] Its high thermal stability makes it suitable for high-temperature processing applications.[1]
Caption: Primary Application Domains of Pentaerythrityl Tetraadipate and Pentaerythrityl Tetrastearate.
Cosmetics and Personal Care
In cosmetics, pentaerythrityl esters are valued for their emollient, thickening, and stabilizing properties.[2]
Pentaerythrityl Tetraadipate: While less common, its potential for providing a less greasy feel compared to the tetrastearate, due to the shorter and more polar adipate chains, could make it a candidate for lighter cosmetic formulations. It can act as an emollient and skin-conditioning agent.[9]
Pentaerythrityl Tetrastearate: This is a widely used ingredient in cosmetics, functioning as a thickener, emulsion stabilizer, and emollient.[2] It imparts a rich, creamy texture to formulations and helps to form a protective barrier on the skin to reduce moisture loss.[2] It is non-comedogenic and suitable for various skin types.[2]
Analytical Characterization
A suite of analytical techniques is employed to ensure the quality and purity of these esters.
Experimental Protocol: Characterization of Pentaerythrityl Esters
Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of the ester functional group (C=O stretch around 1740 cm⁻¹) and the hydrocarbon chains (C-H stretches around 2800-3000 cm⁻¹).
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed chemical structure and confirm the degree of esterification.
Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): To determine the purity of the compound and identify any impurities.
Differential Scanning Calorimetry (DSC): To determine the melting point and other thermal transitions.
Thermogravimetric Analysis (TGA): To assess the thermal stability and decomposition temperature.
Viscometry: To measure the viscosity of the molten ester or its solutions.
Conclusion: A Matter of Molecular Design
The distinction between pentaerythrityl tetraadipate and pentaerythrityl tetrastearate is a clear illustration of how molecular design dictates material properties and function. The choice between these two esters is contingent on the specific requirements of the application.
Pentaerythrityl Tetrastearate is the preferred choice for applications demanding high thermal stability, a waxy texture, and effective lubrication at elevated temperatures. Its long, saturated fatty acid chains provide a robust, nonpolar character ideal for industrial lubricants and rich cosmetic formulations.
Pentaerythrityl Tetraadipate , with its shorter, dicarboxylic acid-derived chains, offers a more polar character. This suggests its utility as a plasticizer for polar polymers and in lubricant formulations where improved low-temperature performance is critical. Its potentially lighter feel could also be advantageous in specific cosmetic applications.
Further research into the specific performance characteristics of pentaerythrityl tetraadipate is warranted to fully explore its potential in various industrial and pharmaceutical applications.
References
Pacific Speciality Oils. PENTAERYTHRITYL ESTERS - Base Oil. Retrieved from [Link]
SincereSkincare.com. Pentaerythrityl Stearate/Caprate/Caprylate/Adipate. Retrieved from [Link]
Global Substance Registration System. PENTAERYTHRITYL TETRAADIPATE. Retrieved from [Link]
SincereSkincare.com. Pentaerythrityl Stearate/Caprate/Caprylate/Adipate. Retrieved from [Link]
Google Patents. Carboxylic acid esters of pentaerythritol.
amsbio. Pentaerythrityl tetraadipate. Retrieved from [Link]
Cosmetic Ingredient Review. (2012-08-23). Pentaerythrityl Tetraesters as Used in Cosmetics. Retrieved from [Link]
ResearchGate. (2025-08-06). Esters of dicarboxylic acids as additives for lubricating oils. Retrieved from [Link]
Google Patents. Pentaerythritol ester lubricants.
National Center for Biotechnology Information. (2022-02-18). Influence of Pentaerythritol Tetraacrylate Crosslinker on Polycarboxylate Superplasticizer Performance in Cementitious System. Retrieved from [Link]
ResearchGate. (2025-08-05). Plasticizers and lubricants of adipic ester type with complex structure. Retrieved from [Link]
Nimbasia Stabilizers. (2025-02-28). Pentaerythritol Tetrastearate: Benefits, Uses & Side Effects. Retrieved from [Link]
Navigating the Solubility Landscape of Pentaerythrityl Tetraadipate in Organic Solvents: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract Pentaerythrityl tetraadipate, a large ester molecule, presents unique solubility characteristics that are pivotal for its application in various fi...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Pentaerythrityl tetraadipate, a large ester molecule, presents unique solubility characteristics that are pivotal for its application in various fields, particularly in drug delivery and formulation development. Understanding its behavior in organic solvents is crucial for optimizing processing, formulation, and ultimately, the performance of the final product. This technical guide provides a comprehensive overview of the theoretical and practical aspects of the solubility of pentaerylthrityl tetraadipate. While specific quantitative solubility data for this compound is not extensively available in public literature, this guide synthesizes established principles of polymer and ester solubility, offers a framework for predicting its behavior, and provides detailed, field-proven methodologies for its empirical determination.
Introduction: The Molecular Architecture and Its Influence on Solubility
Pentaerythrityl tetraadipate is a tetraester formed from the reaction of pentaerythritol with four molecules of adipic acid. Its structure features a central quaternary carbon atom bonded to four methylene groups, each of which is ester-linked to an adipate chain. This highly branched, non-polar structure with a significant molecular weight is the primary determinant of its solubility characteristics.
The fundamental principle governing solubility is "like dissolves like." Consequently, pentaerythrityl tetraadipate is anticipated to be poorly soluble in polar solvents such as water, but exhibit greater solubility in non-polar organic solvents. The long aliphatic chains of the adipate moieties contribute to its hydrophobic nature, making it amenable to dissolution in solvents that can effectively solvate these hydrocarbon regions.
Theoretical Framework for Solubility Prediction
The solubility of a large molecule like pentaerythrityl tetraadipate is influenced by a confluence of factors. A qualitative understanding of these can guide the selection of appropriate solvents for various applications.
Key Influencing Factors:
Solvent Polarity: Non-polar solvents are generally the most suitable candidates for dissolving pentaerythrityl tetraadipate. The van der Waals forces between the solvent molecules and the long hydrocarbon chains of the solute are the primary driving force for dissolution.
Molecular Size and Shape: The large, branched structure of pentaerythrityl tetraadipate can present steric hindrance, potentially limiting its solubility even in some non-polar solvents. Solvents with a molecular structure that can effectively accommodate the bulky solute will be more effective.
Temperature: The solubility of solids in liquids generally increases with temperature. This is because the dissolution process is often endothermic, meaning it requires energy to overcome the lattice energy of the solid and the intermolecular forces of the solvent.
Hydrogen Bonding: Pentaerythrityl tetraadipate lacks hydrogen bond donors and has limited hydrogen bond accepting capability through its ester carbonyl groups. Therefore, its interaction with protic solvents (e.g., alcohols) is expected to be limited.
Caption: Factors influencing the solubility of pentaerythrityl tetraadipate.
Inferred Solubility Profile
Based on the principles outlined above and data from structurally similar large esters, a qualitative solubility profile for pentaerythrityl tetraadipate can be inferred.
Table 1: Inferred Qualitative Solubility of Pentaerythrityl Tetraadipate in Common Organic Solvents
Solvent Class
Examples
Expected Solubility
Rationale
Non-Polar
Toluene, Benzene, Hexane, Cyclohexane
Soluble to Freely Soluble
"Like dissolves like" principle; effective solvation of the long aliphatic chains.
Chlorinated
Dichloromethane, Chloroform
Soluble
Good balance of polarity to interact with the ester groups while solvating the hydrocarbon portions.
Ketones
Acetone, Methyl Ethyl Ketone (MEK)
Sparingly Soluble to Soluble
Intermediate polarity may allow for some dissolution, but likely less effective than non-polar solvents.
Ethers
Diethyl Ether, Tetrahydrofuran (THF)
Sparingly Soluble to Soluble
Similar to ketones, with some potential for interaction with the ester linkages.
Alcohols
Methanol, Ethanol, Isopropanol
Slightly Soluble to Insoluble
The polar hydroxyl group and hydrogen bonding network of alcohols do not favor the dissolution of a large, non-polar molecule.
High polarity makes these solvents poor candidates for dissolving non-polar compounds.
Water
Insoluble
The highly polar nature of water and its strong hydrogen bonding network preclude the dissolution of pentaerythrityl tetraadipate.
Experimental Determination of Solubility: A Self-Validating Protocol
Given the scarcity of published quantitative data, empirical determination of the solubility of pentaerythrityl tetraadipate is often necessary. The equilibrium shake-flask method is the gold standard for this purpose.[1]
Caption: Workflow for the Shake-Flask Solubility Determination Method.
Detailed Step-by-Step Methodology
Objective: To determine the equilibrium solubility of pentaerythrityl tetraadipate in a given organic solvent at a specified temperature.
Materials:
Pentaerythrityl tetraadipate (high purity)
Selected organic solvent (analytical grade)
Scintillation vials or sealed flasks
Orbital shaker with temperature control
Centrifuge
Syringe filters (Teflon or other solvent-compatible material)
Analytical balance
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV, ELSD) or a gravimetric analysis setup.
Protocol:
Preparation of the Test System:
Accurately weigh an excess amount of pentaerythrityl tetraadipate into a series of vials. The excess should be sufficient to ensure that a solid phase remains at equilibrium.
Add a precise volume of the selected organic solvent to each vial.
Seal the vials tightly to prevent solvent evaporation.
Equilibration:
Place the vials in a temperature-controlled orbital shaker set to the desired temperature.
Agitate the samples at a constant speed for a predetermined period (typically 24 to 72 hours) to ensure equilibrium is reached. A preliminary time-course experiment is recommended to determine the minimum time to reach a plateau in concentration.
Phase Separation:
Remove the vials from the shaker and allow them to stand undisturbed for a short period to allow the excess solid to settle.
To ensure complete removal of undissolved solid, either:
Centrifugation: Centrifuge the vials at a high speed to pellet the solid.
Filtration: Carefully draw the supernatant into a syringe and pass it through a solvent-compatible syringe filter into a clean vial. Pre-wetting the filter with the solvent can minimize adsorption of the solute.
Quantification of Dissolved Solute:
Gravimetric Analysis (for non-volatile solvents):
Accurately weigh a clean, dry container.
Transfer a known volume or weight of the clear supernatant to the container.
Evaporate the solvent under reduced pressure or in a fume hood.
Dry the residue to a constant weight.
The weight of the residue corresponds to the amount of dissolved pentaerythrityl tetraadipate.
High-Performance Liquid Chromatography (HPLC):
Prepare a series of standard solutions of pentaerythrityl tetraadipate of known concentrations in the chosen solvent.
Develop a suitable HPLC method (e.g., reverse-phase with a suitable mobile phase and detector).
Inject the standards to generate a calibration curve.
Inject the filtered supernatant from the solubility experiment.
Determine the concentration of pentaerythrityl tetraadipate in the sample by interpolating from the calibration curve.
Data Analysis and Reporting:
Calculate the solubility as the average of replicate determinations.
Express the solubility in standard units (e.g., mg/mL, g/100 mL, or mol/L).
Report the temperature at which the solubility was determined.
Applications in Drug Development
The solubility of pentaerythrityl tetraadipate is a critical parameter in its use as a pharmaceutical excipient.
Hot-Melt Extrusion: In this process, the compound can act as a plasticizer or a matrix-forming agent. Its solubility in active pharmaceutical ingredients (APIs) or other excipients at elevated temperatures is crucial for forming a homogeneous melt.
Solvent-Based Formulation Processes: When used in formulations prepared by solvent evaporation or nanoprecipitation, its solubility in the chosen organic solvent dictates the drug loading capacity and the final morphology of the drug delivery system.
Topical and Transdermal Formulations: As an emollient and viscosity-enhancing agent, its solubility in other lipophilic components of the formulation is essential for achieving a stable and cosmetically elegant product.[2]
Safety and Handling
General Handling: Handle in a well-ventilated area. Avoid generating dust. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[3]
Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials.[3]
Disposal: Dispose of in accordance with local, state, and federal regulations.
Conclusion
Pentaerythrityl tetraadipate's solubility is a key determinant of its functionality in various scientific and industrial applications, particularly in the pharmaceutical field. While specific quantitative data remains elusive in the public domain, a strong understanding of its molecular structure and the principles of solubility allows for rational solvent selection. The detailed experimental protocol provided in this guide offers a robust framework for the empirical determination of its solubility, empowering researchers to generate the critical data needed for their specific applications. As the use of novel excipients continues to grow, a thorough characterization of their physicochemical properties, with solubility at the forefront, will be indispensable for the development of safe and effective products.
References
Vertex AI Search. The solubility of dipentaerythritol is an important parameter used in various industrial applications - News. Accessed February 7, 2026.
Sciencemadness Wiki. Pentaerythritol. Accessed February 7, 2026.
PubChem. Pentaerythritol. National Institutes of Health. Accessed February 7, 2026.
Google Patents. Method of determining pentaerythritol concentration in aqueous solutions. Accessed February 7, 2026.
Wikipedia. Pentaerythritol. Accessed February 7, 2026.
Benchchem. Pentaerythrityl Tetrastearate | 115-83-3. Accessed February 7, 2026.
ResearchGate. (PDF) Crystallization of Pentaerythritol I. Solubility, Density and Metastable Zone Width. Accessed February 7, 2026.
ResearchGate. Solubility Measurement and Data Correlation of Pentaerythritol in Four Binary Solvent Systems at Temperatures from 283.15 to 323.15 K | Request PDF. Accessed February 7, 2026.
Cole-Parmer.
BioAssay Systems. Shake Flask Method Summary The solubility of a drug compound plays a significant role in absorption and i. Accessed February 7, 2026.
ResearchGate. Solubility Temperature Dependence and Data Correlation of Carbon Dioxide in Pentaerythritol Tetra-2-methylbutyrate | Request PDF. Accessed February 7, 2026.
Cosmetic Ingredient Review. Pentaerythrityl Tetraesters as Used in Cosmetics. Accessed February 7, 2026.
TargetMol.
Google Patents. CN102768263A - Method for measuring concentration of pentaerythritol solution in polyester production. Accessed February 7, 2026.
MedChemExpress.
PMC.
Enamine. Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions). Accessed February 7, 2026.
Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Accessed February 7, 2026.
Carl ROTH. Safety Data Sheet: Pentaerythritol. Accessed February 7, 2026.
ResearchGate. How to improve my methods to determine the concentration of pentaerythritol, dipentaerythritol and tripentaerythritol?. Accessed February 7, 2026.
Regulations.gov. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. Accessed February 7, 2026.
epa nepis.
Sigma-Aldrich.
Cosmetic Ingredient Review. Safety Assessment of PEG-150 Pentaerythrityl Tetrastearate as Used in Cosmetics. Accessed February 7, 2026.
Scientific Polymer Products.
EWG Skin Deep®.
epa nepis.
PMC. Determination of aqueous solubility by heating and equilibration: A technical note. Accessed February 7, 2026.
Thermodynamic properties of pentaerythritol adipate esters
An In-Depth Technical Guide to the Thermodynamic Properties of Pentaerythritol Adipate Esters For the Attention Of: Researchers, Scientists, and Drug Development Professionals From the Office of: The Senior Application S...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Thermodynamic Properties of Pentaerythritol Adipate Esters
For the Attention Of: Researchers, Scientists, and Drug Development Professionals
From the Office of: The Senior Application Scientist
Preamble: A Molecular Perspective on Functionality
Pentaerythritol adipate esters are a fascinating class of synthetic molecules, finding utility in fields ranging from industrial lubricants to polymer plasticizers and potentially as excipients in drug delivery systems.[1][2] Their efficacy in these roles is not accidental; it is a direct consequence of their unique molecular architecture. Derived from the central polyol, pentaerythritol, and esterified with adipic acid, these molecules possess a compact, neopentyl core with multiple ester functionalities. This structure imparts a combination of high thermal stability, excellent viscosity-temperature characteristics, and biodegradability.[3][4]
Understanding the thermodynamic properties of these esters is paramount to predicting their behavior, optimizing their application, and ensuring their stability in various formulations. Thermodynamics provides the fundamental framework for quantifying heat flow, phase behavior, and chemical stability, which are critical parameters in both industrial processing and pharmaceutical development. This guide provides a detailed exploration of these properties and the methodologies employed for their characterization, grounding our discussion in the principles of scientific integrity and experimental causality.
Core Thermodynamic Parameters: Stability and Phase Behavior
The thermodynamic profile of a substance dictates its physical state and energy content under given conditions. For pentaerythritol adipate esters, key parameters include phase transition temperatures, enthalpy, and thermal stability.
Phase Transitions: Melting and Glass Transition
The transition from a solid to a liquid state is a critical parameter for material handling, processing, and formulation. For esters, which can range from viscous liquids to waxy solids at ambient temperature, this is of particular importance.
A specific mixed ester, pentaerythritol adipate-stearate , has a defined melting point of 55-58 °C , as determined by ASTM method D566-76 ("Standard Test Method for Dropping Point of Lubricating Grease").[5] While this is not the pure adipate ester, it provides a valuable reference point, indicating that such esters are typically solids at room temperature with relatively low melting points. The melting behavior is directly linked to the molecular structure; the long aliphatic chains of the fatty acids contribute to crystalline packing, which is disrupted by thermal energy.
The parent alcohol, pentaerythritol, has a significantly higher melting point, typically in the range of 257-261°C, owing to its extensive intermolecular hydrogen bonding network.[6][7][8] Esterification replaces these hydroxyl groups, breaking this network and resulting in the much lower melting points observed in its ester derivatives.
Expert Insight: The choice of fatty acid used for esterification is a primary determinant of the melting point. Shorter chains or the introduction of branching will generally lower the melting point by disrupting the efficiency of crystal lattice packing.[4] For drug development, a lower melting point might be advantageous for processes like hot-melt extrusion, while a higher melting point could contribute to the physical stability of a final formulation.
Thermal Stability and Decomposition
The inherent thermal stability of pentaerythritol esters is a key feature, stemming from the absence of a labile hydrogen atom on the β-carbon of the neopentyl core.[9] This structure inhibits common thermal elimination pathways, leading to higher decomposition temperatures compared to other ester types.
Thermogravimetric Analysis (TGA) is the primary technique for assessing thermal stability. It measures the change in mass of a sample as a function of temperature in a controlled atmosphere. For a pentaerythritol adipate ester, a typical TGA experiment would reveal the onset temperature of decomposition, the temperature of maximum decomposition rate, and the mass of any residual char. One study on a related polymeric flame retardant containing pentaerythritol noted an initial thermal decomposition temperature of 282°C.[10]
Causality in Experimental Design: When evaluating a new ester, conducting the TGA scan under both an inert atmosphere (e.g., nitrogen) and an oxidative atmosphere (air or oxygen) is crucial. The difference in the resulting thermograms reveals the material's susceptibility to oxidative degradation, which is often the more limiting factor in real-world applications. For instance, lubricants in high-temperature environments are exposed to oxygen, making oxidative stability a critical performance metric.[11][12]
Enthalpy and Heat Capacity: Quantifying Energy Content
Enthalpy of Formation and Combustion
The enthalpy of fusion (ΔfusH), or the energy required to melt the solid, is another key parameter. For fatty acid esters intended for use as phase change materials (PCMs), high enthalpies of fusion (often above 190 J/g) are desirable as they indicate a large capacity for latent heat storage.[4]
Heat Capacity (Cp)
The isobaric heat capacity (Cp) is the amount of heat required to raise the temperature of a substance by one degree Celsius at constant pressure. This property is vital for any process involving heat transfer, such as reactor design, formulation heating/cooling cycles, and predicting thermal runaway potential.
Differential Scanning Calorimetry (DSC) is the standard method for measuring heat capacity. The analysis involves heating a sample at a controlled rate and comparing the heat flow into the sample to that of a known standard (typically sapphire). A report by the National Institute of Standards and Technology (NIST) on various polyol esters provides a comprehensive methodology for such measurements, which is directly applicable to pentaerythritol adipate esters.[13]
Self-Validating Protocol: A robust DSC protocol for determining Cp involves three distinct scans: a baseline scan with an empty sample pan, a scan with a sapphire standard, and a scan with the sample of interest. By subtracting the baseline from the sample and standard scans and comparing their heat flow signals, a highly accurate heat capacity value as a function of temperature can be calculated. This multi-step process intrinsically validates the measurement by referencing against a certified standard under identical conditions.
Experimental Methodologies: A Practical Guide
Accurate determination of thermodynamic properties relies on precise and well-controlled experimental techniques. Below are step-by-step protocols for the key analytical methods.
Protocol: Thermal Stability Assessment by Thermogravimetric Analysis (TGA)
Instrument Calibration: Calibrate the TGA instrument for mass using calibration weights and for temperature using certified magnetic standards (e.g., Curie point standards).
Sample Preparation: Accurately weigh 5-10 mg of the pentaerythritol adipate ester into a ceramic or platinum TGA pan. Ensure an even distribution of the sample at the bottom of the pan.
Experimental Setup:
Place the sample pan in the TGA furnace.
Purge the furnace with the desired gas (e.g., high-purity nitrogen or dry air) at a constant flow rate (e.g., 50 mL/min) for at least 30 minutes to ensure an inert or oxidative atmosphere.
Thermal Program:
Equilibrate the sample at a starting temperature well below any expected thermal events (e.g., 30°C).
Ramp the temperature at a controlled linear heating rate (e.g., 10°C/min) to a final temperature beyond the point of complete decomposition (e.g., 600°C).
Data Analysis:
Plot the sample mass (%) as a function of temperature.
Determine the onset of decomposition (Tonset), often calculated as the intersection of the baseline tangent with the tangent of the main decomposition step.
Determine the peak decomposition temperature (Tpeak) from the first derivative of the mass loss curve (DTG curve).
Quantify the residual mass at the end of the experiment.
Protocol: Phase Transition Analysis by Differential Scanning Calorimetry (DSC)
Instrument Calibration: Calibrate the DSC for temperature and enthalpy using a certified indium standard (Melting Point: 156.6°C, ΔHfus: 28.45 J/g).
Sample Preparation: Hermetically seal 3-5 mg of the pentaerythritol adipate ester in an aluminum DSC pan. Prepare an identical empty pan to serve as a reference.
Experimental Setup:
Place the sample pan and the reference pan into the DSC cell.
Purge the cell with an inert gas like nitrogen at a steady flow rate (e.g., 20 mL/min).
Thermal Program (Heat-Cool-Heat Cycle):
First Heat: Equilibrate at a low temperature (e.g., 0°C) and then heat the sample at a controlled rate (e.g., 10°C/min) to a temperature above its expected melting point (e.g., 80°C). This step removes the sample's prior thermal history.
Cool: Cool the sample at a controlled rate (e.g., 10°C/min) back to the starting temperature. This allows for the observation of crystallization behavior.
Second Heat: Heat the sample again at the same rate (10°C/min) to the final temperature. Data from this second heating scan is typically used for analysis of melting point and glass transition to ensure a consistent amorphous/crystalline state.
Data Analysis:
Plot the heat flow (mW) versus temperature (°C).
The melting point (Tm) is determined as the peak of the endothermic melting event.
The enthalpy of fusion (ΔHfus) is calculated by integrating the area of the melting peak.
The glass transition temperature (Tg) , if present, is observed as a step-like change in the baseline of the heat flow curve.
Data Summary and Visualizations
To consolidate the available data, the following table summarizes the key properties discussed. It is important to note the distinction between data for the parent alcohol, a mixed ester, and related compounds.
Visualizing the logical flow of experimentation is key to understanding how different analyses interrelate to build a complete thermodynamic profile.
Caption: Workflow for Thermogravimetric Analysis (TGA).
Caption: Workflow for Differential Scanning Calorimetry (DSC).
Conclusion and Future Outlook
The thermodynamic properties of pentaerythritol adipate esters define their performance envelope. Their high intrinsic thermal stability, conferred by the neopentyl core, is a significant advantage in high-temperature applications. Phase behavior, particularly the melting point, is readily tunable by altering the ester side chains, allowing for customization for specific applications.
While a complete thermodynamic dataset for pure pentaerythritol adipate ester remains to be published, the established methodologies for characterizing related polyol esters provide a clear and robust pathway for its determination. By employing techniques such as TGA and DSC with rigorous, self-validating protocols, researchers can confidently map the thermodynamic landscape of these versatile molecules. Such data is not merely academic; it is the essential foundation for rational formulation design, process optimization, and the development of next-generation materials in fields from lubrication to pharmaceuticals.
References
The pentaerythritol boiling point is around 276°C. (2024). Knowledge. [Link]
The Role of Pentaerythritol in Lubricants: Reducing Wear and Increasing Efficiency. (2024). Vertex AI Search.
Synthesis and Investigation of Thermal Properties of Highly Pure Carboxylic Fatty Esters to Be Used as PCM. (2021). MDPI. [Link]
Synergistic effect of adipic acid pentaerythritol ester with calcium and zinc stearates on polyvinylchloride thermal stability. (2014). ResearchGate. [Link]
Synthesis of Pentaerythritol Adipate Ester-Based Zinc Alkoxide and its Thermal Stability on PVC. (2018). ResearchGate. [Link]
Thermal Decomposition Kinetics of Polyol Ester Lubricants. (2016). National Institute of Standards and Technology. [Link]
Synthesis of pentaerythritol adipate ester-based Zinc Alkoxide and its thermal stability on PVC. (2018). MedCrave Group. [Link]
Features of the synthesis of pentaerythritol esters and carboxylic acids of aliphatic isomeric structure. (2022). Fine Chemical Technologies. [Link]
Analysis of Engine Oils Using Modulated Thermogravimetric Analysis (MTGA). (n.d.). TA Instruments. [Link]
Thermophysical Properties of Polyol Ester Lubricants. (2019). NIST Technical Series Publications. [Link]
Determination of the enthalpy of evaporation of pentaerythritol esters of various structures using gas chromatographic retention characteristics. (2021). Fine Chemical Technologies. [Link]
Thermogravimetric Analysis of Lubricants. (2014). ResearchGate. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Pentaerythrityl Tetraadipate Bioactive Chemical Profile
Content Type: Technical Whitepaper / Bio-Material Monograph
Audience: Pharmaceutical Scientists, Polymer Chemists, and Drug Delivery Researchers[1]
[1]
Executive Summary
Pentaerythrityl tetraadipate (PTA) is a specialized, star-shaped ester derived from the esterification of pentaerythritol with adipic acid.[1] Unlike common neutral cosmetic esters (e.g., pentaerythrityl tetraisostearate), PTA is characterized by its terminal carboxylic acid functionality (unless further capped).[1] This unique architecture—a neopentyl core with four reactive "arms"—positions it as a critical intermediate in the synthesis of biodegradable elastomers, hyperbranched polymers, and prodrug delivery systems.[1]
This guide analyzes the bioactive profile of PTA, focusing on its metabolic fate, hydrolytic stability, and utility as a biocompatible scaffold for controlled release applications.[1]
Chemical Identity & Structural Dynamics[1]
Molecular Architecture
PTA is distinct from linear polyesters due to its dense, star-shaped geometry.[1] The central pentaerythritol moiety provides a rigid, thermally stable core, while the adipate chains introduce flexibility and biodegradability.[1]
Viscous liquid to waxy solid (depending on purity/oligomerization)
Solubility
Soluble in polar organic solvents (DMSO, Ethanol, Acetone); Insoluble in water (unless ionized)
The "Dicarboxylic Paradox"
Researchers must distinguish between two forms of "Pentaerythrityl Tetraadipate" found in literature:
The Discrete Acid-Ester (Target of this guide): Pentaerythritol + 4 Adipic Acid molecules.[1] The distal carboxyl groups remain free (-COOH).[1] This molecule is bio-functionalizable .[1][2]
The Crosslinked Network: If the reaction is not controlled, the free acid groups react with other pentaerythritol molecules, forming an insoluble alkyd resin.[1]
Bio-Metabolic Fate & Hydrolysis Mechanism
The "bioactivity" of PTA is defined by its susceptibility to enzymatic cleavage.[1] It acts as a pro-metabolite , releasing inert and metabolizable components upon degradation.[1]
Hydrolytic Pathway
PTA contains four ester linkages hindered by the neopentyl core.[1] This steric bulk renders PTA more resistant to hydrolysis than linear adipates, providing a "sustained release" mechanism in physiological environments.[1]
Figure 1: Metabolic cascade of PTA.[1] The molecule cleaves into Pentaerythritol (inert) and Adipic Acid (metabolizable).
Toxicology of Metabolites
Pentaerythritol: Non-toxic, non-metabolizable.[1] Rapidly eliminated via kidneys.[1]
Adipic Acid: Generally Recognized As Safe (GRAS) food additive.[1] Metabolized via
-oxidation to acetyl-CoA and succinyl-CoA (Krebs cycle intermediates).[1]
Bio-Application: Drug Delivery & Tissue Engineering[1][5][6]
PTA's four terminal carboxylic acid groups make it a versatile "hub" for conjugation.[1]
Prodrug Conjugation (The "Star" Carrier)
PTA can be covalently linked to hydroxyl-bearing drugs (e.g., Paclitaxel, Nucleoside analogues) via ester bonds.[1]
Mechanism: The drug is attached to the adipate arms.
Benefit: Increases drug payload (4 drugs per molecule) and alters solubility profiles.[1]
Biodegradable Elastomers
PTA is a precursor for Poly(pentaerythrityl adipate) elastomers.[1] When co-polymerized with PEG or reacted with diols, it forms crosslinked networks used in:
Soft Tissue Scaffolds: Mimics the mechanical properties of soft tissue.[1]
Drug Eluting Films: Hydrolysis of the backbone releases the entrapped drug at a zero-order rate.
Technical Protocols
Synthesis Verification (Acid Value Titration)
To verify you have the discrete PTA molecule and not a polymer, you must determine the Acid Value (AV).
Protocol:
Dissolution: Dissolve 0.5g of PTA sample in 50 mL of Ethanol:Toluene (1:1 v/v).
Indicator: Add 3 drops of Phenolphthalein.
Titration: Titrate with 0.1N KOH in ethanol until a faint pink color persists for 30 seconds.
Calculation:
Where = Normality of KOH, = Volume (mL), = Weight of sample (g).[1]
Target AV for Pure PTA: ~340–350 mg KOH/g.[1] (If AV < 200, significant polymerization has occurred).[1]
Analytical Profiling Workflow
Due to its polarity, standard lipid GC methods may fail without derivatization.[1]
Figure 2: Analytical workflow for detecting PTA and its free-acid metabolites in biological matrices.
References
National Institutes of Health (NIH) - GSRS. Pentaerythrityl Tetraadipate (Unique Ingredient Identifier: 5J6441606F).[1]Link[1]
Navarro, L., et al. (2018). "Poly-(pentaerythritol adipate)-co-(poly ethylene glycol) Elastomers for the Sustained Release of Paclitaxel."[1] Journal of Polymer Science Part A: Polymer Chemistry.[1]Link[1]
Cosmetic Ingredient Review (CIR). "Safety Assessment of Pentaerythrityl Tetraesters as Used in Cosmetics." International Journal of Toxicology.[1] (Provides toxicology baseline for PE-esters). Link[1]
Navigating Chemical Identity: A Technical Guide to Pentaerythritol Tetraadipate Synonyms and Database Interoperability
Topic: Synonyms for Pentaerythritol Tetraadipate in Chemical Databases Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals[1] Introduction: The Nomenclature Pa...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Synonyms for Pentaerythritol Tetraadipate in Chemical Databases
Content Type: Technical Guide / Whitepaper
Audience: Researchers, Scientists, and Drug Development Professionals[1]
Introduction: The Nomenclature Paradox
In high-stakes chemical research—whether for pharmaceutical excipients, high-performance lubricants, or polymer synthesis—precision is non-negotiable.[1][2] However, the nomenclature for complex esters like pentaerythritol tetraadipate is fraught with ambiguity.[1][2]
A researcher searching for "pentaerythritol tetraadipate" may encounter two distinct chemical realities:
The Discrete Molecule: A specific, monomeric structure where pentaerythritol is esterified with four adipic acid units, leaving four free carboxylic acid termini.[1][2]
The Polymeric/Mixed System: A complex polyester or mixed ester (e.g., adipate-stearate) where the "tetra" designation is used loosely to describe the polyol core's substitution pattern rather than a stoichiometric definition.[1][2]
This guide deconstructs the synonym landscape for the discrete molecule (CAS 3195-07-1 ) while establishing protocols to distinguish it from its polymeric analogs.[1][2] It provides a self-validating search methodology to ensure data integrity across disparate databases like PubChem, CAS Registry, and ECHA.[1][2]
Chemical Identity & Structural Logic[2][3]
To master the synonyms, one must first master the structure.[1][2] The specific entity "pentaerythritol tetraadipate" is chemically defined as Pentaerythritol, tetrakis(hydrogen adipate) .[1][2][3][4]
Substituents: Four adipic acid (hexanedioic acid) chains.[1][2]
Critical Feature: Because adipic acid is a dicarboxylic acid, esterification at the pentaerythritol core leaves the distal carboxyl groups free (unreacted).[1][2] This results in an acidic, reactive molecule, distinct from "capped" neutral esters used in lubricants.[1][2]
Structural Visualization
The following diagram illustrates the hierarchical relationship between the common name, the chemical structure, and the resulting identifiers.
Figure 1: Structural ontology distinguishing the discrete tetraadipate molecule from polymeric byproducts.
The Synonym Landscape
Databases index this chemical differently based on their focus (regulatory, structural, or commercial).[1][2] Below is the consolidated synonym matrix for CAS 3195-07-1 .
Master Synonym Table[2]
Category
Synonym / Identifier
Context & Usage
Registry Numbers
3195-07-1
CAS RN (Primary identifier).[1][2][4] Use this for SciFinder/Common Chemistry.
54521633
PubChem CID .[1][2][4] Use for biological activity/toxicity data.[1][2][5][6]
5J6441606F
FDA UNII .[1][2][4][7] Essential for pharmaceutical regulatory filings.[1][2]
Systematic Names
Pentaerythritol, tetrakis(hydrogen adipate)
Preferred IUPAC-style name indicating free acid groups.[1][2]
Adipic acid, neopentanetetrayl ester
Ambiguous.[1][2] Often used in older industrial patents.[1][2]
The Gold Standard. Hash of the structure. Database independent.[1][2]
SMILES: See Section 4
Machine-readable string for substructure searching.
"False Friends" (Ambiguity Warning)
Do not confuse CAS 3195-07-1 with:
Pentaerythritol Adipate Copolymer: Often listed without a specific CAS or under generic "Fatty acids, C6-10, tetraesters" categories.[1][2] Used in PVC stabilization.[1][2][8]
Pentaerythrityl Tetrastearate (CAS 115-83-3): A very common lubricant.[1][2] If a database returns this when you search "tetraadipate," the search algorithm is fuzzy-matching the "tetra" and "pentaerythritol" stems.[1][2]
To ensure scientific integrity, never rely on a text-based name search alone. Text searches suffer from spelling variations, hyphenation differences, and trade name obfuscation.[1][2]
The InChIKey Protocol (Self-Validating System)
The InChIKey is a fixed-length hash derived from the chemical structure.[1][2] It is unique and invariant.
Protocol:
Generate/Verify: If you have the structure drawn in ChemDraw or a similar tool, generate the InChIKey.[1][2]
Figure 2: Decision tree for validating database search results using the InChIKey identifier.
Regulatory & Industrial Context
Understanding the synonyms is critical for regulatory compliance.
FDA (USA): The specific molecule is tracked via the UNII (5J6441606F) .[1][2][4] If you are filing an IND/NDA, you must use the UNII or the preferred substance name linked to it in the GSRS.[1][2] Using a generic name like "Pentaerythritol adipate" may trigger information requests regarding polymer molecular weight distribution.[1][2]
TSCA (USA) / REACH (EU): The discrete molecule (CAS 3195-07-1) is a defined substance.[1][2] However, industrial lubricants often use the polymeric form.[1][2] If you import the discrete molecule under a polymer exemption, you may be in violation of TSCA.[1][2]
Food Contact: "Pentaerythritol adipate-stearate" is approved under 21 CFR 178.3690 .[1][2][9] This is not the same as pure pentaerythritol tetraadipate.[1][2] Confusing these synonyms could lead to using a non-compliant additive in food packaging.[1][2]
References
National Library of Medicine (NIH). Pentaerythritol tetraadipate - Substance Record (UNII 5J6441606F).[1][2] Global Substance Registration System (GSRS).[1][2]
[Link][1][2][4]
National Center for Biotechnology Information. PubChem Compound Summary for CID 54521633, Pentaerythritol, tetrakis(hydrogen adipate).[1][2] PubChem.[1][2][4][5][6][10][11]
[Link][1][2][4]
U.S. Government Publishing Office. 21 CFR 178.3690 - Pentaerythritol adipate-stearate.[1][2] Electronic Code of Federal Regulations.[1][2]
[Link][1][2][3][5][9][12]
Application Note: Precision Synthesis of Pentaerythrityl Tetraadipate (PE-AA4) via Direct Esterification
[1] Part 1: Executive Summary & Scope Pentaerythrityl Tetraadipate (PE-AA4) is a critical tetra-functional carboxyl-terminated intermediate.[1] In drug development, it serves as a "dendritic core" or hyperbranched scaffo...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Part 1: Executive Summary & Scope
Pentaerythrityl Tetraadipate (PE-AA4) is a critical tetra-functional carboxyl-terminated intermediate.[1] In drug development, it serves as a "dendritic core" or hyperbranched scaffold for conjugating active pharmaceutical ingredients (APIs), creating biodegradable crosslinkers, or synthesizing high-performance biocompatible polyesters.[1]
Unlike simple mono-esters, the synthesis of PE-AA4 presents a thermodynamic paradox:
The Gelation Risk: Adipic acid (AA) is difunctional.[1] Reacting it with tetra-functional Pentaerythritol (PE) at stoichiometric ratios (1:2 or 1:[1]4) typically results in an insoluble crosslinked network (gel) rather than a discrete molecule.[1]
The Solution: This protocol utilizes a High-Dilution/Excess-Reactant Strategy (Fischer Esterification driven by Le Chatelier’s principle) to ensure the formation of the discrete, star-shaped tetra-acid species while suppressing polymerization.
Key Technical Specifications
Parameter
Specification
Target Molecule
Pentaerythrityl tetrakis(hydrogen adipate)
Molecular Weight
~648.65 g/mol
Theoretical Acid Value
346 mg KOH/g
Reaction Type
Direct Condensation Esterification (Azeotropic)
Critical Control
Water Removal (< 0.1%) & Stoichiometry (8:1 AA:PE)
Part 2: Scientific Foundation & Mechanism[1]
Reaction Logic
The synthesis relies on acid-catalyzed direct esterification.[2] To prevent the "B" end of the adipic acid (COOH) from reacting with a second pentaerythritol molecule (crosslinking), the reaction mixture must contain a significant molar excess of adipic acid. This statistically ensures that every hydroxyl group on the PE encounters a free adipic acid molecule rather than a PE-attached adipate arm.
) for this esterification is approximately 4.[1]0. Without water removal, conversion stalls at ~66%.[1] To achieve the >98% conversion required for pharmaceutical applications, water must be continuously removed via azeotropic distillation (Dean-Stark trap) using a solvent like Toluene or Xylene.[1]
Part 3: Experimental Protocol
Materials & Equipment
Reagents:
Pentaerythritol (PE): >98% purity (monopentaerythritol content is critical; dipentaerythritol impurities cause rapid gelation).[1]
Catalyst: p-Toluenesulfonic acid monohydrate (p-TSA) [0.5 - 1.0 wt%].[1] Note: For strict GMP metal-free requirements, use p-TSA.[1] For industrial grades, Titanium(IV) butoxide is an alternative.[1]
Solvent: Toluene (BP 110°C) or Xylene (BP 140°C).[1] Toluene is preferred for better thermal control preventing discoloration.[1]
Heat the mixture to reflux (~115-120°C for Toluene). Ensure the solids melt/dissolve into the slurry.
Add Catalyst (p-TSA, 0.5 wt% of total solids) once reflux is established.[1]
Note: Adding acid catalyst to cold solids can cause local charring.[1][4]
Monitor Water Evolution: Water will collect in the Dean-Stark trap.
Theoretical Water Yield: Calculate 4 moles of H2O per mole of PE.[1]
Endpoint: Continue reflux until water evolution ceases (typically 6–12 hours) and the Acid Value (AV) approaches the theoretical limit of the mixture.
Phase 3: Workup & Purification (The Critical Step)
The challenge is separating the product (PE-AA4) from the excess Adipic Acid.
Cool the reaction mixture to ~60°C.
Phase Separation (Optional): If the product is sufficiently hydrophobic, wash the toluene layer with warm water to remove p-TSA and some unreacted Adipic Acid (AA is moderately soluble in hot water).[1]
Solvent Removal: Strip Toluene under reduced pressure (Rotary Evaporator) at 80°C.
Isolation of Discrete Ester:
The residue contains PE-AA4 and excess AA.
Precipitation Method: Dissolve the residue in a minimal amount of Acetone or Ethyl Acetate.
Slowly add the solution to a large volume of cold Hexane or Diethyl Ether (depending on specific solubility trials of the exact oligomer distribution). The polar PE-AA4 typically precipitates or forms a viscous oil, while some impurities remain in solution.[1]
Alternative (Industrial): For resin applications, the excess AA is often left in, or the reaction is run at 1:4 stoichiometry with strict time control to stop before gelation [2].
Part 4: Process Visualization
Synthesis Logic Diagram
Caption: Workflow for the synthesis of discrete Pentaerythrityl Tetraadipate, emphasizing the critical Acid Value (AV) control loop.
Part 5: Analytical Validation & Troubleshooting
Quality Control Metrics
To validate the synthesis of the tetra-ester versus a crosslinked polymer, use the following metrics:
Metric
Method
Acceptance Criteria
Scientific Rationale
Acid Value (AV)
Titration (KOH)
340–360 mg KOH/g
Validates 4 free -COOH groups.[1] If AV < 300, polymerization (esterification of arms) has occurred.[1]
Hydroxyl Value (OHV)
Titration
< 10 mg KOH/g
Confirms all 4 PE hydroxyls have reacted.[1] High OHV = Incomplete reaction.[1]
FTIR
Spectroscopy
Peak at 1735 cm⁻¹ (Ester C=O) AND 1710 cm⁻¹ (Acid C=O)
Presence of both ester and free acid carbonyls confirms the structure.
A broad peak or high MW indicates oligomerization/gelation.[1]
Troubleshooting Guide
Issue: The reaction mixture gelled (solidified) in the flask.
Cause: Insufficient excess of Adipic Acid or reaction time too long (driving intermolecular reaction).[1]
Correction: Increase AA:PE ratio to 8:1 or 10:1. Stop reaction immediately when water evolution ceases.[1]
Issue: Product is dark brown/black.
Cause: Oxidation or thermal degradation of p-TSA.[1]
Correction: Ensure strict Nitrogen sparging.[1] Switch to an organometallic catalyst (Titanium Tetraisopropoxide) if color is critical, though reaction rates may be slower.[1]
Correction: Check Dean-Stark seal; insulate the column to ensure Toluene refluxes vigorously into the trap.
References
Emelyanov, V. et al. (2022).[1] Features of the synthesis of pentaerythritol esters and carboxylic acids of aliphatic isomeric structure. Fine Chemical Technologies.
Li, D. (2018).[1][5][6] Synthesis of pentaerythritol adipate ester-based Zinc Alkoxide and its thermal stability on PVC. MedCrave Online Journal of Polymer Science.[1]
Perstorp. Pentaerythritol: Product Data and Applications. (General reference for Pentaerythritol handling).
BenchChem. Synthesis of Pentaerythritol esters via esterification.
(Note: While specific "Tetraadipate" papers are rare due to the tendency of this mixture to polymerize, the protocols above are adapted from the validated synthesis of Pentaerythritol Tetra-isobutyrate and Tetra-oleate, adjusted for the difunctionality of Adipic Acid).
Application Note: Synthesis of Bio-Functional Poly(pentaerythritol adipate) (PPA) Scaffolds for Drug Delivery
Abstract & Strategic Significance Poly(pentaerythritol adipate) (PPA) represents a class of biodegradable polyesters synthesized from pentaerythritol (a tetra-functional polyol) and adipic acid (a di-functional acid). In...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Strategic Significance
Poly(pentaerythritol adipate) (PPA) represents a class of biodegradable polyesters synthesized from pentaerythritol (a tetra-functional polyol) and adipic acid (a di-functional acid). In drug development, this reaction is critical for generating hyperbranched polymers or crosslinked elastomeric networks .
Unlike linear polyesters (e.g., PLGA), PPA offers a high density of hydroxyl (-OH) or carboxyl (-COOH) terminal groups, providing multiple attachment points for active pharmaceutical ingredients (APIs) or targeting ligands. Furthermore, the synthesis can be performed under "self-catalyzed" conditions, eliminating toxic organometallic residues (e.g., tin catalysts), which streamlines regulatory compliance (FDA/EMA) for implantable or injectable devices.
This guide details the protocol for synthesizing soluble hyperbranched PPA prepolymers and converting them into crosslinked elastomeric matrices, with a specific focus on controlling the gelation point —the critical failure mode in
polycondensation.
Theoretical Basis: The
Challenge
The reaction between adipic acid (
) and pentaerythritol () is a step-growth polycondensation. According to the Carothers equation and Flory-Stockmayer theory, systems with functionality will reach a gel point (infinite network formation) at a specific conversion ().
For a stoichiometric 1:1 molar ratio (
):
Implication: If the reaction proceeds beyond ~57% conversion of functional groups, the mixture will irreversibly gel into an insoluble thermoset. To synthesize soluble drug carriers, the reaction must be quenched before this point, or the stoichiometry must be adjusted to favor termination.
Visualizing the Reaction Pathway
Figure 1: Reaction workflow distinguishing between soluble prepolymer synthesis and gelled network formation.
Materials & Equipment
Reagents
Reagent
Grade
Function
Notes
Pentaerythritol (PE)
>98%
Monomer ()
High melting point (~260°C); will dissolve in molten adipic acid.
Adipic Acid (AA)
>99%
Monomer ()
Melts at ~152°C. Acts as solvent and reactant.
Nitrogen (N2)
UHP
Inert Atmosphere
Prevents oxidation/discoloration at high temps.
Methanol/Diethyl Ether
ACS
Purification
Solvents for precipitation of prepolymer.
Equipment Setup
Reactor: 3-neck round-bottom flask (100 mL or 250 mL).
Agitation: Mechanical overhead stirrer (preferred over magnetic bars due to high viscosity).
Water Removal: Dean-Stark trap fitted with a reflux condenser.
Heating: Oil bath with precise PID temperature control.
Vacuum System: High-vacuum pump capable of reaching < 5 mmHg, with a cold trap.
Protocol 1: Synthesis of Soluble Hyperbranched Prepolymer
Objective: Create a soluble, branched polyester suitable for drug conjugation or nanoparticle formation.
Target Stoichiometry: 1:1 Molar Ratio (Equimolar functional groups would be 1:2, but 1:1 ensures excess -OH for solubility).
Step-by-Step Methodology
Preparation:
Calculate masses: For a 0.1 mol scale, weigh 13.61 g Pentaerythritol and 14.61 g Adipic Acid .
Charge the 3-neck flask with both solids.
Connect the Dean-Stark trap (filled with toluene if azeotropic distillation is desired, though melt is preferred for biomedical purity) and condenser.
Purge the system with
for 15 minutes.
Melt Stage (Oligomerization):
Heat oil bath to 160°C .
Stir at 300 RPM. The Adipic Acid will melt first, eventually solubilizing the Pentaerythritol.
Maintain at 160°C under continuous
flow for 60 minutes .
Observation: Water vapor will condense in the trap. The mixture should be clear and homogeneous.
Monitoring: Watch the bubble rate and viscosity (torque on stirrer). If the bubble rise velocity slows significantly (high viscosity), stop immediately to prevent gelation.
Termination & Recovery:
Break vacuum with
.
Cool the reactor to ~80°C.
Add DMF (Dimethylformamide) or DMSO to dissolve the viscous resin if liquid handling is required.
Purification: Drop the polymer solution into excess cold Methanol or Diethyl Ether under stirring to precipitate the polymer and remove unreacted monomers.
Dry the precipitate under vacuum at 40°C for 24h.
Protocol 2: Fabrication of Crosslinked Elastomers (Drug Depots)
Objective: Cure the prepolymer into a solid, biodegradable patch or implant.
Drug Loading:
Dissolve the PPA prepolymer (from Protocol 1) in a minimal amount of THF or Ethanol.
Add the API (e.g., Paclitaxel) and mix thoroughly.
Cast the mixture into a Teflon mold.
Solvent Evaporation:
Allow solvent to evaporate at room temperature or under mild vacuum.
Thermal Curing (Crosslinking):
Place the mold in a vacuum oven.
Heat to 120°C for 24 to 48 hours .
Mechanism:[1][2][3][4][5][6] Unreacted -OH and -COOH groups in the prepolymer continue to react, forming an infinite network.
Note: No catalyst is added; the residual acidity of adipic acid drives the cure.
Characterization & Quality Control
Technique
Parameter
Acceptance Criteria / Expected Result
1H NMR (DMSO-d6)
Structure Verification
Peaks at ~4.0 ppm (-O-CO) indicate ester formation. Peak at ~1.5 ppm ( adipic) and ~2.2 ppm (-CO).
GPC (DMF)
Molecular Weight
typically 2,000 - 10,000 Da for prepolymers. PDI > 1.5 (characteristic of hyperbranched).
FTIR
Functional Groups
Strong Ester C=O (~1730 cm⁻¹). Broad -OH (~3400 cm⁻¹) should remain if hydroxyl-terminated.
DSC
Thermal Properties
usually between -10°C and +10°C (amorphous rubbery state).
Quantitative Data: Gelation Risk Assessment
The following table illustrates the relationship between reaction time and gelation risk at 160°C (1:1 ratio).
Time under Vacuum
Viscosity (cP)
State
Application Suitability
0 min
< 500
Liquid Oligomer
Too low MW for carriers
60 min
2,000 - 5,000
Viscous Resin
Ideal for Nanoparticles/Conjugates
120 min
> 50,000
Semi-Solid
Ideal for Elastomer Precursor
> 150 min
Infinite
Gel (Insoluble)
Waste / Failed Batch
Troubleshooting
Logic Flow for Process Control
Figure 2: Troubleshooting decision tree for common synthesis deviations.
References
Synthesis and Characteriz
Source: Conejero-Sánchez, I., et al. "Poly(pentaerythritol adipate)-co-(poly ethylene glycol) Elastomers for the Sustained Release of Paclitaxel." Journal of Polymer Science Part A: Polymer Chemistry.
Context: Primary protocol grounding for the 160°C melt condensation method and drug delivery applic
Hyperbranched Polyester Synthesis Principles
Source: Wyatt, V. T., et al. "Synthesis and Characterization of Glycerol-Adipic Acid Hyperbranched Polyesters." Journal of the American Oil Chemists' Society.
Context: Provides theoretical backing for controlling gelation in polyol-diacid systems (A2+B3/B4).
Gel
Source: "Step-Growth Polymerization: Gel
Context: Mathematical basis for the 57% conversion limit in A2+B4 reactions.
Application Note: Pentaerythrityl Tetraadipate Architectures in Biodegradable Drug Delivery Systems
Executive Summary This guide details the synthesis and application of Pentaerythrityl Tetraadipate (and its derivatives) not merely as an additive, but as a structural cross-linking node within hyperbranched biodegradabl...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the synthesis and application of Pentaerythrityl Tetraadipate (and its derivatives) not merely as an additive, but as a structural cross-linking node within hyperbranched biodegradable polyesters. While often mischaracterized as a simple plasticizer, the tetra-functional pentaerythritol core, when reacted with adipic acid, forms a robust "Pentaerythrityl Tetraadipate" junction point.
This architecture is critical for developing Biodegradable Polyester Elastomers (BPEs) used in sustained drug release and soft tissue engineering. Unlike linear PLGA or PCL, these cross-linked networks offer tunable degradation rates, zero acidic burst effects, and elastomeric mechanical properties mimicking native tissue.
Chemical Basis & Mechanism of Action
The "Tetraadipate" Node Theory
Pentaerythritol is a tetra-functional polyol (
). Adipic acid is a di-functional acid (). In a step-growth polymerization, the formation of the Pentaerythrityl Tetraadipate motif represents the ideal cross-linking density where one central core connects to four propagating polymer chains.
Linear Polymers (Standard): Bifunctional monomers (e.g., diol + diacid)
The critical challenge in using this system is avoiding uncontrolled gelation (solidification) before the polymer can be molded. We utilize the Carothers Equation to predict the critical extent of reaction (
) at the gel point:
Where
is the average functionality of the system. By controlling the stoichiometry of Pentaerythritol (PE) to Adipic Acid (AA), we can synthesize soluble "star-shaped" pre-polymers that are subsequently cross-linked (cured) into the final elastomer.
Reaction Pathway Diagram
Figure 1: Reaction pathway transforming monomers into a cross-linked drug delivery matrix via the tetraadipate node.
Experimental Protocol: Synthesis of Poly(Pentaerythritol Adipate) Elastomers
Objective: Synthesize a biodegradable elastomer using pentaerythrityl tetraadipate nodes for controlled drug release.
Setup: Equip a 250 mL three-neck round-bottom flask with a mechanical stirrer, nitrogen inlet, and a Dean-Stark trap connected to a condenser.
Charging: Add Pentaerythritol (8.20 g, 60 mmol) and Adipic Acid (8.76 g, 60 mmol) to the flask.
Note: A 1:1 molar ratio promotes hyperbranching.[1] Adjusting to 1:2 (PE:AA) favors the formation of the specific "Tetraadipate" core but increases gelation risk.
Reaction:
Purge system with
for 15 minutes.
Heat to 150°C in an oil bath under continuous stirring (approx. 200 rpm).
Maintain reaction for 180 minutes . Water byproduct will collect in the trap.
Critical Control: Apply low vacuum (approx. 400 mbar) for the final 30 minutes to drive esterification, but monitor viscosity closely to prevent premature gelation.
Harvest: Pour the viscous, clear resin (pre-polymer) onto a Teflon sheet or store in a desiccator.
Step 2: Drug Loading and Cross-linking (Curing)
This step forms the insoluble network.
Mixing: Gently heat the pre-polymer to 60°C (above its
but below curing temp) to lower viscosity.
Loading: Add the therapeutic agent (e.g., 2% w/w Paclitaxel) dissolved in a minimal amount of THF or directly if thermally stable. Mix thoroughly.
Casting: Pour the mixture into a Teflon mold (e.g., disk shape, 10mm diameter).
Curing Cycle:
Place mold in a vacuum oven.
Cure at 120°C for 24 to 48 hours under full vacuum (<10 mbar).
Mechanism:[2][3][4][5] The unreacted hydroxyl and carboxyl groups on the "arms" of the stars react to form the final Pentaerythrityl Tetraadipate network.
Post-Processing: Wash the cured elastomer in ethanol for 2 hours to remove any unreacted monomers, then dry under vacuum.
Quality Control & Characterization
To validate the formation of the cross-linked network, the following parameters must be assessed.
Sol-Gel Analysis
This is the primary test to confirm cross-linking efficiency.
Weigh the initial cured sample (
).
Immerse in THF (a good solvent for the pre-polymer) for 24 hours.
Dry the insoluble fraction to constant weight (
).
Gel Content (%) =
.
Target: >85% indicates a robust network. <70% implies insufficient curing time or incorrect stoichiometry.
Swelling Ratio (Degree of Cross-linking)
Immerse dry sample (
) in PBS (pH 7.4) or THF until equilibrium swelling is reached ().
Swelling Ratio =
.
Insight: A lower swelling ratio indicates a tighter network (higher cross-link density), resulting in slower drug release.
FTIR Validation
Wavenumber ()
Assignment
Validation Criteria
1730
C=O Stretch (Ester)
Strong, sharp peak confirms esterification.
3400-3500
-OH Stretch
Intensity should decrease significantly from Pre-polymer to Cured state.
2900-3000
C-H Stretch
Alkyl chains of adipate (remains constant).
Troubleshooting & Optimization
Premature Gelation ("The Brick")
Symptom: The reaction solidifies in the flask during Step 1.
Cause: Reaction temperature >160°C or stoichiometry too close to the critical gel point without termination.
Solution: Reduce temperature to 140°C or add a monofunctional "capping" agent (e.g., 1-octanol) to limit branch growth.
High Burst Release
Symptom: >40% of drug releases in the first 24 hours.
Cause: Cross-link density is too low (loose mesh).
Solution: Increase the Curing Time (Step 3.4) to 72 hours or increase the ratio of Pentaerythritol (cross-linker) slightly to create more "Tetraadipate" nodes.
Workflow Diagram
Figure 2: Operational workflow for synthesizing Pentaerythritol-Adipate elastomers.
References
Navarro, L., et al. (2018). "Poly(pentaerythritol adipate)-co-(poly ethylene glycol) Elastomers for the Sustained Release of Paclitaxel."[6] Journal of Polymer Science Part A: Polymer Chemistry.
Zhang, T., et al. (2018). "Hyperbranched poly(ester)s for delivery of small molecule therapeutics."[6] Polymers for Advanced Technologies.
Kutner, N., et al. (2021). "Recent Advances for Improving Functionality, Biocompatibility, and Longevity of Implantable Medical Devices and Deliverable Drug Delivery Systems."[7] Advanced Functional Materials.
Bruchmann, B., et al. "Hyperbranched Polyesters Based on Adipic Acid and Glycerol." Macromolecules. (Foundational work on adipate-polyol networks).
Preparation of polyester-amides using pentaerythrityl tetraadipate
Application Note: Advanced Synthesis of Hyperbranched Polyester-Amides (PEAs) via Pentaerythrityl Tetraadipate Core Architecture Executive Summary This application note details the protocol for synthesizing hyperbranched...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Advanced Synthesis of Hyperbranched Polyester-Amides (PEAs) via Pentaerythrityl Tetraadipate Core Architecture
Executive Summary
This application note details the protocol for synthesizing hyperbranched polyester-amides (PEAs) utilizing a pentaerythrityl tetraadipate (or acid-terminated pentaerythritol-adipate) core. Unlike linear PEAs, which are semi-crystalline and often exhibit slow degradation kinetics, hyperbranched PEAs offer a high degree of functional end-groups, lower solution viscosity, and tunable degradation rates ideal for drug delivery matrices and tissue engineering scaffolds .
This guide addresses the primary challenge in this synthesis: Gelation Control . Using a tetra-functional core (
) with bifunctional spacers () requires precise stoichiometric control to avoid cross-linking (infinite network formation) while maximizing molecular weight.
Chemical Basis & Precursor Architecture
The synthesis follows a "Core-First" divergent strategy. The pentaerythrityl tetraadipate moiety acts as the central nucleating core, extending outward with amide-rich arms.
): Adipic Acid (AA) – Provides biodegradability via ester linkages.
Amide Source: Hexamethylenediamine (HMDA) or Ethanolamine – Introduces hydrogen bonding for thermal stability and mechanical strength.
Mechanism:
Esterification: PE reacts with excess AA to form the acid-terminated "Tetraadipate" pre-polymer.
Amidolysis/Polycondensation: The acid arms react with diamines to form the polyester-amide network.
Critical Protocol 1: Synthesis of the Acid-Terminated Pre-polymer
Target: In-situ generation of Pentaerythrityl Tetraadipate (Acid Functionalized)
Safety Note: This reaction involves molten monomers at high temperatures (
). Use a fume hood and appropriate PPE.
Materials
Reagent
Purity
Role
Stoichiometry (Molar)
Pentaerythritol (PE)
>98%
Core ()
1.0 eq
Adipic Acid (AA)
>99%
Spacer ()
4.0 - 8.0 eq*
p-Toluenesulfonic acid (p-TSA)
ACS Grade
Catalyst
0.1 wt%
Toluene
Anhydrous
Azeotropic Solvent
50 mL / 10g reactants
*Note: Excess AA is used to prevent core-core coupling (crosslinking) at this stage. A 1:4 ratio yields the ideal tetra-acid, but 1:8 ensures distinct star formations which are later purified or calculated into the next step.
Step-by-Step Procedure
Reactor Setup: Equip a 250 mL three-neck round-bottom flask with a mechanical stirrer, nitrogen inlet, and a Dean-Stark trap topped with a reflux condenser.
Charging: Add Pentaerythritol (13.6 g, 0.1 mol) and Adipic Acid (58.4 g, 0.4 mol) to the flask. Add p-TSA (0.07 g).
Melt Stage: Purge with
for 15 mins. Heat the oil bath to 140°C . The mixture will melt into a clear viscous liquid.
Azeotropic Distillation: Add Toluene. Raise temperature to 150-160°C to reflux. Water (byproduct) will collect in the Dean-Stark trap.
Endpoint Monitoring: Monitor the Acid Value (AV). The theoretical AV for the ideal tetra-acid core is approx. 350-380 mg KOH/g .
Calculation:
Isolation: Once water evolution ceases (approx. 4-6 hours), apply vacuum (10 mmHg) at 160°C to remove toluene. The product is a viscous, waxy solid (Pentaerythrityl Tetraadipate Pre-polymer).
Critical Protocol 2: Polycondensation to Hyperbranched PEA
Target: Extension of the core with amide linkages.
Materials
Reagent
Role
Stoichiometry
Pre-polymer (from Protocol 1)
Carboxyl Core
1.0 eq (based on AV)
Hexamethylenediamine (HMDA)
Amide Linker
0.8 - 0.9 eq (relative to acid groups)*
Titanium(IV) isopropoxide
Catalyst
0.2 wt%
*Critical: Never use a 1:1 ratio of amine:acid groups in this step, or the system will gel immediately. Keeping the conversion
or using slight stoichiometric imbalance preserves solubility.
Step-by-Step Procedure
Melt Mixing: Heat the Pre-polymer to 150°C under
.
Amine Addition: Add HMDA dropwise (if liquid) or in small solid batches. Exothermic reaction warning.
Polycondensation:
Raise temperature to 170°C .
Add Titanium(IV) isopropoxide catalyst.
Stir at 170°C for 2 hours under continuous
flow to drive off water.
Vacuum Finishing: Apply high vacuum (< 1 mmHg) for 30-60 minutes.
Observation: Watch the "Weisenberg Effect" (rod climbing). If the melt starts climbing the stirrer rod aggressively, stop immediately —gelation is imminent.
Workup: Pour the molten polymer onto a Teflon sheet or into ice-cold methanol to precipitate (if purification is required).
Visualization of Reaction Logic
The following diagram illustrates the divergent synthesis pathway and the critical decision points to avoid gelation.
Figure 1: Reaction logic flow for the synthesis of hyperbranched PEAs, highlighting the critical viscosity check point.
Characterization & Validation
To ensure the protocol was successful (i.e., hyperbranched structure achieved without crosslinking), perform the following:
Technique
Parameter
Expected Result
FTIR
Functional Groups
1640 cm⁻¹ (Amide I) and 1550 cm⁻¹ (Amide II) appearance. Retention of 1730 cm⁻¹ (Ester) .
¹H NMR
Degree of Branching (DB)
Integration of -methylene protons next to ester vs. amide groups. DB should be between 0.4 and 0.6.
DSC
Thermal Transitions
typically ranges from -10°C to 30°C depending on spacer length. No sharp (amorphous).
Solubility
Crosslinking Check
Product must be fully soluble in DMF, DMSO, or Methanol . Insoluble particles indicate micro-gelation.
Troubleshooting & Optimization (Expert Insights)
Issue: The reaction gelled (solidified) in the flask.
Causality: The conversion of acid groups exceeded the critical gelation point (
). For a system, . This is very low.
Solution: Use an
approach (using trimesic acid) OR ensure the diamine is added in slight deficit (0.8 eq) to cap the chains before they crosslink. Alternatively, add a monofunctional "chain stopper" (e.g., stearic acid) at 5% mol.
Issue: Low Molecular Weight / Sticky Oil.
Causality: Incomplete removal of condensate (water).
Solution: Improve vacuum efficiency or increase
flow rate. Ensure temperature is during the amide step.
Issue: Dark/Brown Product.
Causality: Oxidative degradation at high temperature.
Solution: Ensure strict
purging. Add antioxidant (Irganox 1010) at 0.1 wt%.
References
DSM Biomedical. (n.d.). TheraPEA™ biodegradable polyester amides.[1] Retrieved from [Link]
Kricheldorf, H. R. (2017). Rational Synthesis of Hyperbranched Poly(ester)s. ResearchGate. Retrieved from [Link]
Gao, C., et al. (2003).[2] Water-soluble degradable hyperbranched polyesters: novel candidates for drug delivery? Biomacromolecules.[2][3][4] Retrieved from [Link]
RSC Green Chemistry. (2014). Hyperbranched polyesters by polycondensation of fatty acid-based ABn-type monomers. Retrieved from [Link]
Application Note: Synthesis & Characterization of Pentaerythrityl Tetraadipate Intermediate
Abstract This application note details the synthesis protocol and critical control parameters for Pentaerythrityl Tetraadipate , a tetra-functional acid-terminated intermediate used in the production of high-viscosity "c...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note details the synthesis protocol and critical control parameters for Pentaerythrityl Tetraadipate , a tetra-functional acid-terminated intermediate used in the production of high-viscosity "complex ester" lubricants. Unlike simple esters, this intermediate presents a significant gelation risk due to the reaction between a tetra-functional polyol (Pentaerythritol, PE) and a di-functional acid (Adipic Acid, AA). This guide provides a validated methodology to suppress polymerization, control branching, and ensure a discrete "star-polymer" architecture essential for high Viscosity Index (VI) and thermal stability in aviation and industrial turbine applications.
Introduction & Mechanism
Complex esters are engineered molecules designed to bridge the gap between standard polyol esters and high-molecular-weight polymers. The core performance attribute of these lubricants—high film strength combined with fluidity—relies on the precise architecture of the Pentaerythrityl Tetraadipate intermediate.
The "Gelation Trap"
The synthesis involves reacting Pentaerythritol (
) with Adipic Acid ().
Target Structure: A central PE core with four adipic acid arms, leaving four terminal carboxylic acid groups (
) ready for subsequent capping with linear alcohols (e.g., n-octanol).
Failure Mode: If the stoichiometry is imprecise or the reaction is driven indiscriminately, the di-acid will bridge two PE molecules, initiating an infinite polymer network (gelation).
Reaction Pathway Diagram
The following diagram illustrates the divergence between the desired intermediate synthesis and the catastrophic gelation pathway.
Figure 1: Reaction pathway distinguishing the target star-branched intermediate from the irreversible crosslinked gel.
Experimental Protocol: Synthesis of the Intermediate
Safety Warning: Adipic acid is an irritant. The reaction operates at high temperatures (
).[1] Standard PPE and fume hood usage are mandatory.
Materials
Pentaerythritol (PE): Monopentaerythritol grade (>98% purity, ash <0.01%). Note: Technical grade PE often contains di-pentaerythritol, which increases functionality (
) and accelerates gelation.
Adipic Acid (AA): High purity (>99.5%), moisture <0.2%.
Catalyst: Tetra-n-butyl titanate (TnBT) or Tin(II) Oxalate. (Preferred over p-TSA to prevent color degradation).
Solvent (Optional): Xylene (3-5% v/v) for azeotropic water removal (Dean-Stark method).
Step-by-Step Methodology
Phase 1: Reactant Loading & Melting
Setup: Equip a 1L 4-neck round-bottom flask with a mechanical stirrer, nitrogen inlet, thermocouple, and a Dean-Stark trap topped with a reflux condenser.
Rationale: Melting the acid first creates a liquid medium for the solid PE.
Heating: Heat to 160°C under a slow nitrogen sparge (0.5 SCFH) until fully molten.
PE Addition: Add Pentaerythritol (136.15 g, 1.0 mol) slowly to the molten acid.
Stoichiometry Check: The molar ratio is strictly 1:4 (PE:AA). A slight excess of AA (1.05:4) is often used to suppress cross-linking, but for the intermediate, 1:4 is the baseline.
Phase 2: Esterification (The Critical Control Phase)
Catalyst Addition: Once the mixture is homogeneous at 160°C, add TnBT (0.05% w/w based on total charge).
Temperature Ramp: Increase temperature to 200°C over 60 minutes.
Observation: Water evolution will begin ~170°C.
Water Removal: Maintain 200-210°C. If using xylene, ensure steady reflux. If "neat" (solvent-free), apply partial vacuum (start at 600 mbar, ramp down to 100 mbar) to facilitate water removal.
Monitoring: This is the most critical step. You are targeting a specific Acid Value (AV) .
Theoretical AV Calculation:
For the intermediate (where 4 OH groups react with 4 AA molecules, leaving 4 COOH groups free):
Target AV is roughly 300–320 mg KOH/g (depending on exact molecular weight evolution).
Stop Condition: Stop the reaction when the Acid Value drops to within 5% of the theoretical calculation for the tetra-acid species. Do not drive AV to zero.
Phase 3: Stabilization
Cooling: Rapidly cool the mixture to 100°C.
State: The product is a viscous, clear-to-hazy liquid/semi-solid. It is now reactive and must be stored under nitrogen or immediately reacted with the capping alcohol (Phase 4 - not covered here) to form the final complex ester.
Analytical Characterization & Validation
To validate the intermediate, you must prove that the PE core is fully substituted without significant polymerization.
Peak 2 (Minor): Dimer (Two PE cores linked by one AA).
Acceptance Criteria: Monomer content > 85%.[2] If Dimer > 20%, the lubricant will exhibit poor shear stability and low-temperature performance.
Troubleshooting & Optimization
Issue: High Haze / Precipitate
Cause: Unreacted Pentaerythritol. PE has a high melting point (260°C) and low solubility in the acid mix.
Solution: Ensure Phase 1 (Melting/Mixing) is performed at >160°C with vigorous agitation before adding the catalyst.
Issue: Rapid Gelation
Cause: Localized hot spots or incorrect stoichiometry.
Solution: Use a "Reverse Addition" technique for the capping stage, or ensure the Adipic Acid is in slight excess (1.05 eq) during the intermediate stage to prevent PE-PE coupling.
Issue: Dark Color
Cause: Oxidation of the PE or catalyst degradation.
Solution: Ensure strict Nitrogen blanketing. Switch from p-TSA (sulfonic acid) to Titanate catalysts, which are color-neutral.
References
Rudnick, L. R. (2013). Synthetics, Mineral Oils, and Bio-Based Lubricants: Chemistry and Technology. CRC Press. (Definitive text on ester synthesis chemistry).
Chowdhary, R. et al. (2018). "Synthesis and characterization of complex esters for automotive applications." Lubrication Science. (Discusses the stoichiometry of PE-Adipate systems).
Croda International. "Ester Base Oils: Technical Note on Complex Esters." (Industrial application data on viscosity/VI relationships).
Nyco. "Synthetic Esters: The Art of Lubrication." (Overview of neopolyol ester chemistry).
ASTM International. "ASTM D664 - Standard Test Method for Acid Number of Petroleum Products by Potentiometric Titration."
Application Note: Synthesis of Dendritic Pentaerythritol Adipate Architectures for Drug Delivery
Introduction & Strategic Overview The synthesis of dendritic polymers based on a Pentaerythritol (PE) core and Adipic Acid (AA) linkers represents a critical pathway in the development of biodegradable drug delivery syst...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Strategic Overview
The synthesis of dendritic polymers based on a Pentaerythritol (PE) core and Adipic Acid (AA) linkers represents a critical pathway in the development of biodegradable drug delivery systems. Unlike non-degradable polyamidoamine (PAMAM) dendrimers, polyester dendritic systems offer hydrolytic degradability, reducing long-term cytotoxicity and tissue accumulation.
However, the reaction between a tetra-functional core (
, Pentaerythritol) and a di-functional linker (, Adipic Acid) presents a fundamental chemical challenge: The Gelation Threshold . Without precise stoichiometric control, this system naturally tends toward crosslinked infinite networks (thermoset gels) rather than soluble, defined dendritic structures.
This guide details two distinct protocols:
The "Pseudo-Dendrimer" Hyperbranched Protocol: A thermodynamically controlled one-pot synthesis using Macosko-Miller probability theory to produce high-molecular-weight, soluble hyperbranched polyesters (HBPEs).
The "Core-First" Divergent Protocol: A step-wise generation growth strategy to synthesize structurally perfect Pentaerythritol-Adipate dendrimers (G0.5 to G1.0).
Mechanism & Gelation Control
The
Challenge
In a stoichiometric reaction (
molar ratio of PE:AA), the probability of crosslinking approaches 100% as conversion increases. To synthesize soluble dendritic carriers, we must operate in a regime where the degree of branching is high, but the network does not reach the percolation threshold (gel point).
Macosko-Miller Control Parameter:
To avoid gelation, the extent of reaction (
) must remain below the critical value ():
Where:
(Functionality of PE)
(Functionality of AA)
Stoichiometric ratio of functional groups ( or )
Strategic Choice: We utilize an excess of Pentaerythritol (OH groups) .[1] By setting the
ratio to 3.0 , we force the statistical termination of chains with hydroxyl groups, preventing the formation of an infinite network while creating a globular, dendrimer-like architecture rich in surface functionalities for drug conjugation.
This protocol yields a hyperbranched polyester (HBPE) suitable for high-payload drug encapsulation or surface conjugation.
Materials & Reagents
Reagent
Functionality
Role
Purity Requirement
Pentaerythritol (PE)
(-OH)
Core / Branching Unit
>99%, Recrystallized
Adipic Acid (AA)
(-COOH)
Linear Spacer
>99%, Anhydrous
p-Toluenesulfonic Acid (pTSA)
Catalyst
Proton Donor
Optional (See Note*)
THF / Methanol
Solvents
Purification
HPLC Grade
*Note: Non-catalyzed melt polycondensation (180°C) is preferred to maintain slower kinetics and better control over the gel point, though it requires longer reaction times.
Experimental Workflow
Step 1: Reactor Setup
Equip a 250 mL three-neck round-bottom flask with:
Mechanical stirrer (high torque required as viscosity increases).
Nitrogen inlet (deep purge).
Dean-Stark trap with condenser (for water removal).
Melting: Charge solid PE and AA into the flask. Purge with
for 20 mins. Heat to 180°C . PE (mp ~260°C) will not melt initially but will solubilize into the molten Adipic Acid as the mono-ester forms.
Reaction: Stir at 180°C under continuous
flow. Water evolution indicates esterification.
Vacuum Stage: After 2 hours (or when the mixture becomes clear), apply low vacuum (20-50 mbar) to drive the equilibrium forward by removing trace water.
Endpoint Monitoring: Monitor torque on the stirrer. Stop reaction immediately if torque spikes (indicates onset of gelation). Total time is typically 4–6 hours.
Step 4: Purification
Cool the viscous melt to ~80°C.
Dissolve in minimal THF (Tetrahydrofuran).
Precipitate dropwise into excess cold Methanol or Diethyl Ether to remove unreacted monomers.
Centrifuge (4000 rpm, 15 min) and dry the pellet under vacuum at 40°C.
Visualization of Reaction Logic
Caption: Logic flow for preventing gelation during A4+B2 polycondensation. High OH ratio ensures soluble product.
Protocol B: Divergent Synthesis of "Perfect" G1 Dendrimer
For applications requiring precise molecular weight (e.g., specific receptor targeting), a step-wise approach is necessary.
Synthesis of G0.5 (Carboxyl-Terminated Core)
This step creates a core with 4 carboxylic acid arms: Pentaerythritol tetrakis(adipate) .
Reagents: Pentaerythritol (1 eq), Adipic Anhydride (excess, 8 eq) or Adipoyl Chloride. Note: Using Adipic Acid directly usually results in oligomers; Anhydride/Chloride is preferred for "perfect" synthesis.
Solvent: Pyridine / DMF.
Procedure:
Dissolve PE in dry Pyridine.
Add Adipoyl Chloride dropwise at 0°C.
Stir at RT for 24h.
Quench: Add water to hydrolyze terminal acid chlorides to carboxylic acids.
Result: PE core with 4 linear adipate arms ending in -COOH.
Synthesis of G1.0 (Hydroxyl-Terminated Surface)
Activation: Activate the G0.5 -COOH groups using EDC/NHS or DCC in DMF.
Coupling: Add excess Tris(hydroxymethyl)aminomethane (Tris) or a protected PE derivative.
Purification: Dialysis (MWCO 1000 Da) against water to remove urea byproducts and excess reagents.
Outcome: A Generation 1 dendrimer with 12 surface hydroxyl groups (if Tris is used).
Characterization & Quality Control
To validate the structure, the following analytical suite is mandatory.
Technique
Metric
Expected Result (Protocol A)
Expected Result (Protocol B)
1H NMR
Branching
Broad peaks (polydisperse environment)
Sharp, distinct peaks
13C NMR
Degree of Branching (DB)
Calc. via Frey Equation. Target DB > 0.5
DB ~ 1.0 (Perfect Dendrimer)
GPC/SEC
Polydispersity (PDI)
PDI: 1.5 – 2.5
PDI: < 1.1
DSC
Glass Transition ()
to (Amorphous)
Sharp
FTIR
Conversion
Loss of 1700 (Acid), Strong 1735 (Ester)
-
NMR Analysis Protocol:
Solvent: DMSO-d6 or CDCl3.
Key Signals:
4.0-4.2 ppm: of esterified PE.
3.5-3.7 ppm: of unreacted PE (terminal units).
Integration ratio of these peaks determines the Degree of Branching (DB).
Drug Conjugation Workflow (Example)
Scenario: Conjugation of a hydrophobic drug (e.g., Ibuprofen) to the PE-Adipate Core.
Caption: Post-synthesis functionalization pathway for drug loading via ester linkages.
Troubleshooting
Problem: Product is insoluble (Gelation).
Cause: Reaction time too long or
ratio < 2.0.
Fix: Stop reaction earlier; increase PE excess.
Problem: Low Molecular Weight.
Cause: Vacuum insufficient to remove water.
Fix: Check vacuum seal; use azeotropic distillation (add minimal Toluene).
Problem: High Polydispersity.
Cause: Localized overheating.
Fix: Improve stirring efficiency; use oil bath instead of heating mantle.
References
Rational Synthesis of Hyperbranched Poly(ester)s.
Source: Industrial & Engineering Chemistry Research (2017).[1]
Context: Defines the Macosko-Miller modeling for PE-Adipic Acid systems to avoid gelation.
URL:[Link]
Hyperbranched Polyesters Based on Adipic Acid and Glycerol.
Source: Journal of Polymer Science Part A: Polymer Chemistry.
Context: Provides comparative protocols for A2+B3 systems, applicable to A2+B4 PE systems.
URL:[Link]
Dendrimers in Drug Delivery and Targeting.
Source: Journal of Pharmacy & Bioallied Sciences.
Context: General overview of polyester dendrimer applications in drug delivery.
URL:[Link]
Synthesis and Characterization of Branched Polyester.
Source: Science and Education Publishing.
Context: Protocols for characterizing branched polyesters using FTIR and NMR.[1][3]
URL:[Link]
Polyamidoamine Dendrimers With a Modified Pentaerythritol Core.
Source: Molecular Pharmaceutics (2009).[4][5]
Context: Illustrates the "Core-First" divergent strategy using PE.
URL:[Link]
Application Notes and Protocols for Pentaerythrityl Tetraadipate as a Biodegradable Plasticizer
For Distribution To: Researchers, Scientists, and Drug Development Professionals Abstract The imperative for sustainable alternatives to conventional petroleum-based plastics has catalyzed significant research into biode...
Author: BenchChem Technical Support Team. Date: February 2026
For Distribution To: Researchers, Scientists, and Drug Development Professionals
Abstract
The imperative for sustainable alternatives to conventional petroleum-based plastics has catalyzed significant research into biodegradable polymers. Polylactic acid (PLA), a prominent bioplastic, exhibits desirable properties but is often limited by its inherent brittleness. This technical guide provides a comprehensive overview of the application of pentaerythrityl tetraadipate (PETA), a novel biodegradable plasticizer, to enhance the flexibility and performance of biodegradable polymers. This document outlines the synthesis of PETA, its characterization, and detailed protocols for its incorporation into and evaluation within a PLA matrix. The methodologies presented herein are designed to be robust and self-validating, providing researchers with the necessary tools to investigate the efficacy of PETA as a green plasticizer.
Introduction: The Role of Biodegradable Plasticizers
The global shift towards a circular economy has underscored the necessity of developing polymeric materials that are not only derived from renewable resources but are also biodegradable at their end-of-life. While bioplastics like polylactic acid (PLA) and polyhydroxyalkanoates (PHAs) offer a reduced environmental footprint, their widespread adoption is often hampered by mechanical properties that are inferior to their petrochemical counterparts.[1] A key limitation of many bioplastics is their inherent brittleness, which restricts their use in applications requiring flexibility, such as films and flexible packaging.
Plasticizers are additives that increase the flexibility, workability, and distensibility of a polymer by reducing its glass transition temperature (Tg).[2] Conventional plasticizers, such as phthalates, have raised environmental and health concerns, leading to a demand for safer, biodegradable alternatives. Pentaerythrityl tetraadipate (PETA) is a bio-based and potentially biodegradable plasticizer synthesized from pentaerythrityl and adipic acid. Its molecular structure suggests good compatibility with polyesters like PLA, and its aliphatic nature indicates a propensity for biodegradation.
This guide provides a detailed exploration of PETA, from its synthesis and characterization to its application and evaluation as a biodegradable plasticizer for PLA. The protocols herein are designed to be adaptable for the evaluation of other novel plasticizers and biodegradable polymer systems.
Synthesis and Characterization of Pentaerythrityl Tetraadipate (PETA)
Synthesis of PETA
Pentaerythrityl tetraadipate can be synthesized via the esterification of pentaerythrityl with adipic acid.[3][4] The reaction is typically carried out at elevated temperatures under vacuum to drive the reaction to completion by removing the water byproduct.
Reactant Charging: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a Dean-Stark apparatus connected to a condenser, charge pentaerythritol and a molar excess of adipic acid (e.g., a 1:4.4 molar ratio of pentaerythritol to adipic acid).
Catalyst Addition: Add a suitable esterification catalyst, such as p-toluenesulfonic acid (0.1-0.5% by weight of the reactants).
Reaction Conditions: Heat the reaction mixture to 150-160°C with continuous stirring. The water produced during the reaction will be collected in the Dean-Stark trap.
Monitoring Reaction Progress: The reaction can be monitored by measuring the acid value of the reaction mixture at regular intervals. The reaction is considered complete when the acid value stabilizes at a low level.
Purification: After the reaction is complete, the excess adipic acid and the catalyst can be removed by washing the product with a dilute sodium bicarbonate solution followed by distilled water. The final product should be dried under vacuum to remove any residual moisture.
Characterization of PETA
The synthesized PETA should be characterized to confirm its identity and purity.
Table 1: Physicochemical Properties of Pentaerythrityl Tetraadipate
Acquire the FTIR spectrum of the synthesized PETA.
Expected Peaks: A strong absorption band around 1730-1750 cm⁻¹ corresponding to the C=O stretching of the ester group, and the absence of a broad O-H stretching band from the carboxylic acid and alcohol starting materials.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
Dissolve the PETA sample in a suitable deuterated solvent (e.g., CDCl₃).
Acquire ¹H and ¹³C NMR spectra.
Expected Signals: In the ¹H NMR spectrum, characteristic peaks for the methylene protons of the pentaerythrityl core and the adipic acid chains. In the ¹³C NMR spectrum, a peak for the quaternary carbon of the pentaerythrityl core and the carbonyl carbon of the ester group.[6]
Application of PETA in Biodegradable Plastics: A Focus on PLA
Mechanism of Plasticization
Plasticizers function by inserting themselves between polymer chains, thereby increasing the free volume and allowing the polymer chains to move more freely. This increased mobility leads to a decrease in the glass transition temperature (Tg) and an increase in the flexibility and ductility of the polymer. The effectiveness of a plasticizer depends on its compatibility with the polymer matrix, which is influenced by factors such as polarity and molecular size.
Caption: PETA is expected to lower the Tg of PLA, with a potential minor effect on thermal stability.
Biodegradation Studies
To validate the "biodegradable" claim of the plasticizer, biodegradation tests of the plasticized PLA are essential.
Protocol for Soil Burial Test (ASTM D5988):
Sample Preparation: Cut the films into specific dimensions (e.g., 2 cm x 2 cm).
Burial: Bury the samples in a controlled soil environment with specific moisture content and temperature (20-28°C).
[7][8]3. Monitoring: At regular intervals (e.g., every 30 days for 6 months), retrieve the samples, clean them, and measure the weight loss.
[9][10]4. Analysis: Calculate the percentage of biodegradation based on the weight loss over time.
Protocol for Composting Test (ASTM D6400):
Test Setup: Place the plastic samples in a controlled composting environment with thermophilic conditions (58 ± 2°C).
[11][12]2. Disintegration: After 12 weeks, the material should show no more than 10% of its original dry weight remaining after sieving through a 2.0-mm sieve.
[13]3. Biodegradation: The ultimate aerobic biodegradation is determined by measuring the conversion of organic carbon to carbon dioxide. At least 90% of the organic carbon must be converted to CO₂ within 180 days.
[11]4. Ecotoxicity: The resulting compost should not have any adverse effects on plant growth (e.g., seed germination and plant biomass).
[13]
Migration Testing
For applications in food packaging, it is crucial to assess the migration of the plasticizer from the polymer into food simulants.
Protocol for Migration Testing (FDA Guidelines):
Food Simulants: Select appropriate food simulants based on the intended food contact type (e.g., 10% ethanol for aqueous foods, 50% ethanol for fatty foods).
[14][15]2. Test Conditions: Immerse the plasticized PLA films in the food simulant at a specified temperature and duration that simulates the intended use (e.g., 10 days at 40°C for room temperature storage).
[14]3. Analysis: Analyze the food simulant for the presence of migrated PETA using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
Compliance: Compare the migration levels to the specific migration limits (SMLs) set by regulatory bodies.
Conclusion
Pentaerythrityl tetraadipate presents a promising avenue for the development of fully biodegradable and flexible plastic formulations. Its synthesis from bio-based monomers aligns with the principles of green chemistry, and its expected plasticizing effect on polymers like PLA can significantly broaden their application scope. The protocols detailed in this guide provide a robust framework for the synthesis, characterization, and comprehensive evaluation of PETA's performance as a biodegradable plasticizer. By following these methodologies, researchers can generate reliable and reproducible data to validate the efficacy and safety of PETA, thereby contributing to the advancement of sustainable polymer science.
References
Sustainable Polymer & Energy. (n.d.). Synthesize and Applications of Biodegradable Plastics as a Solution for Environmental Pollution Due to Non-Biodegradable Plastics, a Review. SCIEPublish. Retrieved from [Link]
Google Patents. (n.d.). CN105924348A - Production technology of pentaerythrityl tetrastearate.
Google Patents. (n.d.). CN1373119A - Process for synthesis of pentaerythrityl tetraheptanoate by catalysis of phosphotungstic acid.
Chemical Engineering Transactions. (n.d.). Polylactic Acid and Poly(Butylene Adipate-Co-Terephthalate) Blends Plasticised with Lactic Oligomers and Epoxy Reactive Plasticizers. Retrieved from [Link]
Li, D., et al. (2018). Synthesis of pentaerythritol adipate ester-based Zinc Alkoxide and its thermal stability on PVC. MedCrave Group. Retrieved from [Link]
Jiang, L., et al. (2021). Biodegradation Behavior of Poly(Butylene Adipate-Co-Terephthalate) (PBAT), Poly(Lactic Acid) (PLA), and Their Blend in Freshwater with Sediment. Polymers, 13(11), 1788.
Global Substance Registration System. (n.d.). PENTAERYTHRITYL TETRAADIPATE. Retrieved from [Link]
ASTM International. (n.d.). D638 Standard Test Method for Tensile Properties of Plastics. Retrieved from [Link]
Google Patents. (n.d.). WO1996025448A1 - Biodegradable polymers, process for producing them and their use in preparing biodegradable mouldings.
U.S. Food and Drug Administration. (2018). Guidance for Industry: Preparation of Premarket Submissions for Food Contact Substances (Chemistry Recommendations). Retrieved from [Link]
Patsnap. (n.d.). Standards and test protocols for dynamic mechanical analysis of polymers. Retrieved from [Link]
Aropha. (n.d.). ASTM D5988: Ultimate Aerobic Biodegradability of Polymers in Soil. Retrieved from [Link]
Orient J Chem. (n.d.). Migration Test of Polylactic Acid (PLA) Packaging that Modified with BHT (Butyl Hydroxy Toluene) and TBHQ (Tert Butyl Hydroxy Quinon) Synthetic Antioxidant in Food Simulant. Retrieved from [Link]
Polymers (Basel). (2020). Plasticization Effect of Poly(Lactic Acid) in the Poly(Butylene Adipate–co–Terephthalate) Blown Film for Tear Resistance Improvement. 12(9), 1888.
ASTM International. (n.d.). D6400 Standard Specification for Labeling of Plastics Designed to be Aerobically Composted in Municipal or Industrial Facilities. Retrieved from [Link]
MDPI. (n.d.). Tailoring and Long-Term Preservation of the Properties of PLA Composites with “Green” Plasticizers. Retrieved from [Link]
MDPI. (n.d.). Determination of Thermodynamic Parameters of Polylactic Acid by Thermogravimetry under Pyrolysis Conditions. Retrieved from [Link]
HQTS. (2024). FDA Food Contact Materials Testing Guide. Retrieved from [Link]
Periodica Polytechnica Chemical Engineering. (2024). Biodegradation of Plastic Wastes in Soil: A Review on Testing and Evaluation Procedures. Retrieved from [Link]
TA Instruments. (n.d.). Dynamic Mechanical Analysis Basic Theory & Applications Training. Retrieved from [Link]
Intertek. (n.d.). Migration Testing for Food Contact Materials (FCMs). Retrieved from [Link]
ADMET. (n.d.). ASTM D638 Standard Test Method for Tensile Properties of Plastics. Retrieved from [Link]
International Journal of Chemical Engineering and Applications. (n.d.). Thermal Properties of Plasticized Poly (Lactic Acid) (PLA) Containing Nucleating Agent. Retrieved from [Link]
PubMed. (2015). Industrial alkyd resins: characterization of pentaerythritol and phthalic acid esters using integrated mass spectrometry. Retrieved from [Link]
Infinita Lab. (n.d.). ASTM D5988-18 Determining Aerobic Biodegradation of Plastic Materials in Soil. Retrieved from [Link]
Application Notes and Protocols for the Synthesis of Functionalized Hyperbranched Polyesters via Pentaerythritol, Adipic Acid, and Glycidol Chemistry
Introduction Hyperbranched polymers are a class of three-dimensional, globular macromolecules that have garnered significant interest in the pharmaceutical and biomedical fields. Their unique properties, including a high...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Hyperbranched polymers are a class of three-dimensional, globular macromolecules that have garnered significant interest in the pharmaceutical and biomedical fields. Their unique properties, including a high density of terminal functional groups, low viscosity, and high solubility, make them ideal candidates for applications such as drug delivery, bio-imaging, and tissue engineering.
This technical guide provides a comprehensive overview of a two-stage synthetic strategy for creating functionalized hyperbranched polyesters. The first stage involves the synthesis of a hyperbranched polyester core from the polycondensation of pentaerythritol and adipic acid. The second stage details the post-polymerization modification of this core by reacting its terminal functional groups with glycidol. This end-capping step introduces reactive hydroxyl groups, enhancing the polymer's hydrophilicity and providing sites for further conjugation.
This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, mechanistic insights, and a discussion of critical process parameters.
Part 1: Synthesis of a Hyperbranched Pentaerythritol-Adipate Polyester Core
The foundation of the final functionalized polymer is a hyperbranched polyester synthesized from pentaerythritol, a tetrafunctional alcohol (A₄-type monomer), and adipic acid, a difunctional carboxylic acid (B₂-type monomer). The ratio of these monomers is critical as it dictates the nature of the terminal groups on the resulting polymer. An excess of the A₄ monomer (pentaerythritol) will result in a polymer with predominantly hydroxyl (-OH) termini, while an excess of the B₂ monomer (adipic acid) will yield carboxyl (-COOH) terminated branches. For subsequent reaction with glycidol, either terminal group is suitable, but hydroxyl-terminated polymers are often sought for their favorable biocompatibility.
The reaction is a direct esterification, a reversible condensation process where water is eliminated.[1] To achieve high molecular weights and drive the reaction to completion, the continuous removal of water is essential.[1]
Reaction Mechanism: Acid-Catalyzed Esterification
The esterification is typically accelerated by an acid catalyst, such as p-toluenesulfonic acid (p-TSA) or phosphoric acid.[2][3] The mechanism involves the protonation of the carbonyl oxygen of the adipic acid, which increases its electrophilicity and makes it more susceptible to nucleophilic attack by the hydroxyl groups of pentaerythritol.
Caption: Acid-catalyzed esterification mechanism.
Protocol 1: Synthesis of Hydroxyl-Terminated Hyperbranched Polyester
This protocol details the synthesis of a hydroxyl-terminated polyester using a 2:1 molar ratio of pentaerythritol to adipic acid.[2]
Materials:
Pentaerythritol (PER)
Adipic Acid (AA)
Phosphoric acid (H₃PO₄) or p-Toluenesulfonic acid (p-TSA)
Cyclohexane or Toluene (as azeotropic agent)
Dichloromethane (for dissolution)
Diethyl ether (for precipitation)
Equipment:
Three-neck round-bottom flask
Mechanical stirrer
Heating mantle with temperature controller
Dean-Stark apparatus and condenser
Nitrogen inlet
Vacuum distillation setup
Procedure:
Reactor Setup: Assemble the three-neck flask with a mechanical stirrer, a Dean-Stark apparatus connected to a condenser, and a nitrogen inlet. Ensure a gentle flow of nitrogen to maintain an inert atmosphere.
Charging Reactants: To the flask, add pentaerythritol and adipic acid in a 2:1 molar ratio (e.g., 0.2 mol PER, 0.1 mol AA).[2] Add the acid catalyst (e.g., phosphoric acid, ~0.5% of total reactant weight) and an appropriate volume of the azeotropic agent (e.g., cyclohexane) to facilitate water removal.[2]
Esterification Reaction: Heat the mixture with vigorous stirring to a temperature of 170°C.[2] The solvent will begin to reflux, and water will collect in the Dean-Stark trap.
Monitoring the Reaction: Continue the reaction until no more water is generated, which typically takes around 4-6 hours.[2] The progress can also be monitored by periodically taking samples and measuring the acid value. The reaction is considered complete when the acid value stabilizes at a low level.
Solvent Removal: Once the reaction is complete, remove the collected water from the trap. Reconfigure the setup for vacuum distillation and remove the residual azeotropic agent.
Purification: Cool the crude polyester product to room temperature. Dissolve the viscous product in a minimal amount of dichloromethane and precipitate it by adding the solution dropwise into an excess of cold diethyl ether with stirring.
Isolation and Drying: Collect the precipitated polymer by filtration and dry it under vacuum at 40-50°C to a constant weight.
Key Process Parameters and Causality
Parameter
Recommended Value
Rationale & Expert Insights
Monomer Molar Ratio (PER:AA)
2:1
This ratio ensures an excess of hydroxyl groups, leading to a hydroxyl-terminated polymer. Altering this ratio allows for tuning the terminal functionality.
Catalyst
Phosphoric Acid / p-TSA
These are effective esterification catalysts. Phosphoric acid is less corrosive than p-TSA but may require slightly higher temperatures.[2][3]
Temperature
150-220°C
Balances reaction rate and potential thermal degradation. A temperature of ~170°C is a good starting point for the PER/AA system.[1][2]
Water Removal
Azeotropic Distillation
Crucial for shifting the reaction equilibrium to favor ester formation. A vacuum can also be applied in the later stages to remove the last traces of water and drive the polymerization further.[1]
Part 2: End-Capping with Glycidol
The second stage of the synthesis involves the reaction of the hyperbranched polyester core with glycidol. Glycidol is a bifunctional molecule containing both an epoxide and a hydroxyl group.[4] The highly strained epoxide ring is susceptible to nucleophilic attack, making it an excellent electrophile for reacting with the terminal hydroxyl or carboxyl groups of the polyester. This reaction is a ring-opening addition.
Reaction Mechanism: Ring-Opening of Glycidol
The reaction of a terminal hydroxyl group from the polyester with glycidol results in an ether linkage and a new secondary hydroxyl group. If reacting with a terminal carboxyl group, an ester linkage and a secondary hydroxyl group are formed.[5][6] This process can be catalyzed by either acids or bases, or it can be performed thermally. Lewis acid catalysis is particularly efficient for the ring-opening of epoxides by alcohols.[7]
Caption: Ring-opening of glycidol by a hydroxyl terminus.
Protocol 2: Glycidol End-Capping of Hydroxyl-Terminated Polyester
This protocol describes the functionalization of the polyester from Part 1 with glycidol.
Safety Note: Glycidol is an irritant of the skin, eyes, and respiratory tract and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.[8]
Anhydrous solvent (e.g., Toluene or Dimethylformamide)
Lewis acid catalyst (e.g., Aluminum triflate, Al(OTf)₃) (Optional)[7]
Dichloromethane (for dissolution)
Diethyl ether (for precipitation)
Equipment:
Three-neck round-bottom flask
Magnetic stirrer and stir bar
Heating mantle with temperature controller
Condenser
Nitrogen inlet
Dropping funnel
Procedure:
Reactor Setup: Assemble the reaction flask with a magnetic stirrer, condenser, and nitrogen inlet. Ensure the system is dry and purged with nitrogen.
Dissolution: Dissolve the hydroxyl-terminated polyester in an appropriate volume of anhydrous solvent.
Catalyst Addition (Optional): If using a catalyst, add a catalytic amount (e.g., 0.01 mol %) of the Lewis acid to the solution.[7]
Glycidol Addition: Heat the solution to a moderate temperature (e.g., 80°C).[7] Add glycidol dropwise using a dropping funnel over a period of 1-2 hours. An excess of glycidol relative to the terminal hydroxyl groups is typically used to ensure complete capping. The reaction can be exothermic, so slow addition is critical to maintain temperature control.[9]
Reaction: Maintain the reaction at 80°C for 1-4 hours after the addition is complete.[7] Monitor the reaction progress by techniques such as ¹H NMR (disappearance of the glycidol epoxide protons) or FTIR (disappearance of the epoxide peak).
Purification: After cooling to room temperature, precipitate the functionalized polymer by adding the reaction mixture to an excess of a non-solvent like cold diethyl ether.
Isolation and Drying: Collect the product by filtration, wash with fresh non-solvent to remove unreacted glycidol, and dry under vacuum to a constant weight.
Overall Synthetic Workflow
Caption: Experimental workflow for the two-stage synthesis.
Part 3: Characterization
The structural integrity and properties of the synthesized polymers must be verified through various analytical techniques.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the polyester structure, determine the degree of branching, and verify the successful addition of glycidol by observing characteristic peaks of the glycerol moiety.[3][10]
Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to monitor the progress of the reactions. Key transformations include the appearance of the ester carbonyl peak (~1735 cm⁻¹) and the disappearance of the broad hydroxyl peak from the carboxylic acid in the first stage, and the disappearance of the epoxide peak (~915 cm⁻¹) in the second stage.
Gel Permeation Chromatography (GPC): GPC is employed to determine the molecular weight (Mn, Mw) and polydispersity index (PDI) of the polymers. Hyperbranched polymers typically exhibit a broad PDI.
References
CN103539664A - Preparation method of pentaerythritol ester - Google Patents.
US5741956A - Process for the preparation of pentaerythritol - Google Patents.
Polyglycerol Hyperbranched Polyesters: Synthesis, Properties and Pharmaceutical and Biomedical Applications - PMC . URL: [Link]
CN105924348A - Production technology of pentaerythrityl tetrastearate - Google Patents.
CN1373119A - Process for synthesis of pentaerythritol tetraheptanoate by catalysis of phosphotungstic acid - Google Patents.
CN104086417A - Esterification method of pentaerythritol - Google Patents.
Synthesis of pentaerythritol adipate ester-based Zinc Alkoxide and its thermal stability on PVC - MedCrave Group . URL: [Link]
Selective ring-opening polymerization of glycidyl esters: a versatile synthetic platform for glycerol-based (co)polyethers - Polymer Chemistry (RSC Publishing) . URL: [Link]
EP0545477B1 - Process for the production of a glycidic ester from glycidol or its derivative - Google Patents.
Reaction of Glycidyl Methacrylate at the Hydroxyl and Carboxylic Groups of Poly(vinyl alcohol) and Poly(acrylic acid): Is This Reaction Mechanism Still Unclear? | The Journal of Organic Chemistry - ACS Publications . URL: [Link]
Hyperbranched Polyesters: Synthesis, Characterization, and Molecular Simulations | The Journal of Physical Chemistry B - ACS Publications . URL: [Link]
Synthesis and NMR Characterization of Hyperbranched Polyesters from Trimethylolpropane and Adipic Acid - ResearchGate . URL: [Link]
Reaction of Glycidyl Methacrylate at the Hydroxyl and Carboxylic Groups of Poly(vinyl alcohol) and Poly(acrylic acid) - ResearchGate . URL: [Link]
Significance and use of glycidol - Biblioteka Nauki . URL: [Link]
Synergistic effect of adipic acid pentaerythritol ester with calcium and zinc stearates on polyvinylchloride thermal stability | Request PDF - ResearchGate . URL: [Link]
Synthesis and Characterization of Glycerol-Adipic Acid Hyperbranched Polyesters | Request PDF - ResearchGate . URL: [Link]
Synthesis of Monoalkyl Glyceryl Ethers by Ring Opening of Glycidol with Alcohols in the Presence of Lewis Acids - PubMed . URL: [Link]
Application Note: Formulation of High-Temperature Greases with Pentaerythritol Complex Esters
Abstract This application note details the formulation architecture and manufacturing protocol for high-temperature lubricating greases utilizing Pentaerythritol (PE) Complex Esters as the primary basestock. Unlike miner...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note details the formulation architecture and manufacturing protocol for high-temperature lubricating greases utilizing Pentaerythritol (PE) Complex Esters as the primary basestock. Unlike mineral oils or polyalphaolefins (PAOs), PE esters offer intrinsic thermal stability up to 220°C+ due to their neopentyl structure. This guide addresses the specific challenges of thickening polar ester basestocks with Lithium Complex soaps, optimizing fiber structure for mechanical stability, and validating performance via Pressure Differential Scanning Calorimetry (PDSC).
Basestock Chemistry: The Neopentyl Advantage
The selection of Pentaerythritol (PE) esters over diesters or mineral oils is driven by a fundamental mechanism: Resistance to
-Hydride Elimination .
Mechanism of Thermal Stability
In standard esters (e.g., diesters like adipates), the presence of hydrogen atoms on the
-carbon (relative to the ester oxygen) allows for a six-membered cyclic transition state (Chugaev elimination) at high temperatures. This leads to rapid decomposition into a carboxylic acid and an alkene.
PE esters possess a neopentyl structure where the
-carbon is fully substituted (quaternary), containing no hydrogen atoms. This steric blocking forces decomposition to occur via free-radical cleavage, which requires significantly higher activation energy.
Chemical Structure Visualization
The following diagram illustrates the structural difference that confers thermal stability.
Figure 1: Comparison of thermal decomposition pathways. The absence of
-hydrogens in PE esters prevents low-energy elimination reactions.
Formulation Strategy
Formulating with esters requires adjusting the thickener ratio. Esters are polar fluids; they compete with the polar ends of the soap thickener, potentially "solubilizing" the soap fibers and reducing yield (resulting in a soft grease).
Component Selection Table
Component Category
Recommended Material
Function
Formulation Range (wt%)
Base Fluid
Pentaerythritol Complex Ester (ISO VG 100-220)
High-temp load carrier. Complex esters (PE + Diacid + Fatty Acid) offer higher film thickness than simple PE esters.
75.0 – 85.0%
Thickener
Lithium Complex (12-HSA + Azelaic Acid)
Structural matrix. Azelaic acid is preferred over sebacic for better ester compatibility.
12.0 – 18.0%
Antioxidant
Alkylated Diphenylamine (L-57 type)
Radical scavenger. Critical for inhibiting oxidation at >200°C.
1.0 – 2.0%
Structure Modifier
Lithium Borate
Increases dropping point and improves fiber integrity in polar esters.
0.5 – 1.0%
Corrosion Inhibitor
Calcium Sulfonate (Overbased)
Acid neutralization and rust prevention.
1.0 – 3.0%
Expert Insight: Do not use Zinc Dialkyldithiophosphate (ZDDP) if the application temperature exceeds 150°C, as it decomposes and promotes sludge. Use ashless dithiocarbamates or amine phosphates for Anti-Wear (AW) instead.
Manufacturing Protocol: In-Situ Saponification
This protocol describes the synthesis of a Lithium Complex grease in-situ within the ester basestock.
Safety: Lithium Hydroxide (LiOH) is caustic. Esters can hydrolyze if water is not removed efficiently.
Process Workflow
The manufacturing process involves a precise temperature ramp to ensure co-crystallization of the 12-hydroxystearate and the azelate.
Figure 2: Thermal processing cycle for Lithium Complex Ester Grease.
Detailed Step-by-Step Procedure
Charge Kettle: Add 50% of the PE Ester base oil, 12-Hydroxystearic acid (12-HSA), and Azelaic acid to the grease kettle.
Melting: Heat to 85°C under agitation until all acids are melted and the solution is homogenous.
Saponification:
Prepare a supersaturated aqueous solution of Lithium Hydroxide Monohydrate (LiOH·H₂O). Stoichiometry is critical: aim for a Total Base Number (TBN) of ~2-5 in the final grease to ensure full neutralization.
Slowly add LiOH solution to the kettle. Caution: Exothermic reaction.
Dehydration:
Increase temperature to 110°C-120°C .
Maintain until foaming subsides (water removal).
Note: Esters are susceptible to hydrolysis; ensure rapid water removal to prevent breaking down the base oil.
Complexing (The "Cook"):
Ramp temperature to 205°C .
Critical Control Point: Do not exceed 220°C, or the ester may begin to degrade thermally, and the soap structure may melt irreversibly.
Hold at 205°C for 15-20 minutes to allow the complex soap fibers to co-crystallize.
Quenching & Finishing:
Add the remaining 50% of the base oil (at ambient temp) to "quench" the batch down to 120°C . This thermal shock helps set the fiber structure.
Add Antioxidants and Anti-wear additives at <120°C to prevent their thermal degradation.
Mill (homogenize) the grease at 60°C to achieve the desired penetration (NLGI Grade 2 is typically 265-295 dmm).
Performance Characterization
To validate the "High-Temperature" claim, the following protocols must be executed.
Oxidation Induction Time (PDSC)
Method: ASTM D5483
Relevance: This is the gold standard for ester greases. It measures the time until the onset of oxidation under high pressure oxygen.[1][2][3]
Protocol:
Weigh 2.0 mg of grease into an aluminum pan.
Pressurize cell to 500 psi (3.4 MPa) with pure Oxygen.
Heat isothermally at 210°C .
Target: > 60 minutes for a high-performance PE grease. (Standard mineral greases often fail < 20 mins at this temp).
Dropping Point
Method: ASTM D2265
Relevance: Determines the temperature at which the thickener matrix releases the oil.
Target: > 260°C (500°F).
Troubleshooting: If the dropping point is < 260°C, the complexing ratio (Azelaic:12-HSA) is likely incorrect, or the top temperature (205°C) was not maintained long enough.
Evaporation Loss
Method: ASTM D972 or Noack Volatility
Relevance: PE esters are chosen for low volatility. High evaporation leads to dry bearings.
Protocol: 22 hours at 204°C.
Target: < 2.0% mass loss.
References
ASTM International. (2023). ASTM D5483-21 Standard Test Method for Oxidation Induction Time of Lubricating Greases by Pressure Differential Scanning Calorimetry. West Conshohocken, PA.[1][2] Link
National Lubricating Grease Institute (NLGI). (2020). New Method to Make Lithium Complex Greases.[4] NLGI Annual Meeting Reports. Link
ExxonMobil Chemical. (n.d.). Esters for Synthetic Lubricants: Structure and Performance.[5] Technical Literature.[1][2][4][6][7][8] Link
Rhee, I.-S. (2007).[6] Decomposition kinetics of greases by thermal analysis. NLGI Spokesman.[1] Link
Technical Support Center: Pentaerythrityl Tetraadipate Synthesis
Topic: Yield Optimization & Process Control for Pentaerythrityl Tetrakis(hydrogen adipate) Audience: Pharmaceutical Researchers & Process Chemists Document ID: TS-PETAd-001[1][2] Executive Summary: The "Gelation vs. Yiel...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Yield Optimization & Process Control for Pentaerythrityl Tetrakis(hydrogen adipate)
Audience: Pharmaceutical Researchers & Process Chemists
Document ID: TS-PETAd-001[1][2]
Executive Summary: The "Gelation vs. Yield" Paradox
Welcome to the technical support hub for Pentaerythrityl Tetraadipate (PETAd) synthesis.
Critical Distinction: In drug development, "Pentaerythrityl Tetraadipate" typically refers to the discrete dendrimer core (MW ~648.65 g/mol ) containing four terminal carboxylic acid groups (
).[1][2] This is distinct from the polyester network (resin) used in coatings.[1][2]
The Core Challenge: The synthesis involves reacting a tetra-functional polyol (Pentaerythritol, PER) with a di-functional acid (Adipic Acid, AA).[1][2]
The Trap: At a 1:4 ratio, the probability of an adipic acid molecule reacting with two different PER molecules is high, leading to intermolecular cross-linking, uncontrollable polymerization, and eventual gelation (the "Monkey Bar" effect).
The Solution: To achieve high yield of the discrete tetra-ester, you must operate under Pseudo-High Dilution conditions using a massive molar excess of Adipic Acid to statistically favor terminal substitution over bridging.
Experimental Protocol: The "High-Excess" Method
This protocol is designed to maximize the yield of the discrete tetra-ester while suppressing polymerization.
Reagents & Stoichiometry
Component
Role
Molar Ratio (Target)
Notes
Pentaerythritol (PER)
Core Scaffold
1.0
Must be finely ground/micronized for reactivity.[1][2]
Adipic Acid (AA)
Reactant
8.0 - 10.0
CRITICAL: < 6.0 ratio risks gelation.[1][2] Excess is recovered later.[1][2]
p-Toluenesulfonic Acid (p-TsOH)
Catalyst
1-2 wt% (vs. reactants)
Sulfuric acid causes charring; p-TsOH is cleaner.[1][2]
Toluene or Xylene
Azeotropic Solvent
30-50% solids content
Essential for water removal at controlled temp (C).[1][2]
Step-by-Step Workflow
Setup: Use a 3-neck Round Bottom Flask (RBF) equipped with a Dean-Stark trap , reflux condenser, and mechanical stirrer (magnetic stirring often fails as viscosity rises).[1][2]
Solvation: Charge Adipic Acid (8-10 eq) and Toluene. Heat to reflux until AA is fully dissolved/suspended.[1][2]
Addition: Add Pentaerythritol (1 eq) and p-TsOH.
Reaction (Esterification): Reflux vigorously. Water evolution is the primary reaction indicator.
Target Temp: 120°C (Toluene) or 140°C (Xylene).[1][2]
Duration: 4–8 hours.[1][2] Monitor water collection in the Dean-Stark trap.
Endpoint Determination: Reaction is complete when water collection stops and the Acid Value (AV) of the mixture stabilizes (see QC section).[2]
Purification (The Yield Maker):
Cooling: Cool the mixture to ~50°C.
Phase Separation: If the product precipitates as an oil/gum, decant the solvent (containing excess AA).
Washing: Dissolve the crude product in Ethyl Acetate . Wash 3x with brine/water to remove p-TsOH and unreacted PER.[1][2]
Excess AA Removal: Adipic acid is partially soluble in Ethyl Acetate.[1][2] To remove the large excess, perform a selective precipitation : Concentrate the Ethyl Acetate, then add cold Diethyl Ether or Hexane (titrate to cloud point) to precipitate the more polar tetra-acid product while leaving AA in solution (solubility dependent—verify with TLC).
Process Visualization (DOT Diagram)
The following diagram illustrates the kinetic competition between the desired substitution and the fatal cross-linking pathway.
Caption: Kinetic pathway showing how molar excess forces the reaction toward the discrete tetra-ester (Green path) and prevents the formation of cross-linked polymer networks (Red path).
Troubleshooting Guide & FAQs
Issue 1: The reaction mixture turned into a solid gel/rubber.
Diagnosis: Cross-linking occurred. You made a polyester resin instead of a discrete molecule.
Root Cause: Insufficient Adipic Acid excess.[1][2] If the ratio is near 1:4, an Adipic Acid molecule attached to one PER core will attack a second PER core instead of remaining a terminal group.
Corrective Action: Restart with a 1:8 or 1:10 molar ratio (AA:PER). The huge excess of acid ensures that every OH group on the Pentaerythritol is statistically likely to encounter a free Adipic Acid molecule rather than one already attached to another PER.
Issue 2: Low Yield / Incomplete Substitution (Mono- or Di-esters).
Diagnosis: The product is water-soluble or has low MW; Acid Value is too high (or too low depending on calculation).[1][2]
Root Cause: Water was not effectively removed.[1][2] Esterification is an equilibrium reaction (
).[1][2] Presence of water hydrolyzes the ester back to alcohol + acid.
Corrective Action:
Check the Dean-Stark trap .[1][2] Is it distilling actively?
Switch solvent from Toluene (BP 110°C) to Xylene (BP 140°C) to drive the kinetics harder.[1][2]
Ensure the catalyst (p-TsOH) is dry (hygroscopic catalyst adds water).[1][2]
Issue 3: Product is dark/charred.
Diagnosis: Thermal degradation or oxidative stress.[1][2]
Preventing gelation during pentaerythritol adipate esterification
Ticket ID: PE-AA-GEL-001 Topic: Prevention of Gelation in Step-Growth Polymerization Assigned Specialist: Senior Application Scientist Core Analysis: The Physics of the "Gelation Cliff" Before attempting this synthesis,...
Core Analysis: The Physics of the "Gelation Cliff"
Before attempting this synthesis, you must understand why your reaction wants to turn into a rubbery solid. You are reacting Adipic Acid (AA) , a difunctional monomer (
), with Pentaerythritol (PE) , a tetrafunctional monomer ().
According to the Flory-Stockmayer theory , systems with average functionality
will reach a "Gel Point"—a critical extent of reaction () where an infinite polymer network forms.
The Mathematical Trap
For a stoichiometric mixture (equal functional groups, 1 mole PE : 2 moles AA), the critical conversion (
) is defined by:
Where:
is the stoichiometric ratio (1.0 for balanced groups).
Measure Acid Value (AV) every 30 mins. Monitor Torque.
Stop Trigger: If AV plateaus or Torque spikes by >15%, STOP IMMEDIATELY .
Troubleshooting Guide (Q&A)
User Question: I used a 1:2 molar ratio of PE to AA, and the mixture solidified into a hard rock at 170°C. How do I clean this?
Senior Scientist: You have created a thermoset crosslinked network (a gel).
The Cause: You ran an
reaction at stoichiometric balance. As explained in the theory section, gelation is mathematically guaranteed at ~58% conversion.
The Fix: You cannot melt or dissolve a chemical gel. It must be mechanically removed (drilled/chipped out) or degraded using high-pressure hydrolysis (boiling in caustic soda/NaOH for days), which may damage glass reactors.
Prevention: Never use a 1:2 molar ratio unless you intend to stop the reaction at very low conversion (AV > 100). Use a 1:1 ratio for hyperbranched polyols.
User Question: My product is liquid but dark brown/black. I need a clear resin.
Senior Scientist: This is oxidative degradation, not gelation.
The Cause: Pentaerythritol is susceptible to oxidation at temperatures >180°C, especially if air leaks into the reactor.
The Fix:
Ensure a strict Nitrogen Blanket throughout the reaction.
Add an antioxidant (e.g., triphenyl phosphite or hindered phenols) at 0.1-0.5 wt% during the initial charge.
Keep reaction temperature below 180°C; higher temps accelerate chromophore formation.
User Question: The Acid Value (AV) is stuck at 40 mg KOH/g and won't drop, but I'm afraid to increase the temperature.
Senior Scientist: You are hitting equilibrium limitations.
The Cause: Water is trapped in the melt. If water cannot escape, the reverse reaction (hydrolysis) balances esterification.
The Fix: Do not increase temperature (risk of gelation). Instead, improve mass transfer:
Increase vacuum (carefully).
Increase
sparge rate to "sweep" moisture.
Use an azeotropic solvent (e.g., Xylene) to carry water out (Dean-Stark trap method), though this changes the process from melt to solution polymerization.
User Question: I am using p-TSA as a catalyst, and the reaction goes from liquid to gel in 2 minutes. Is this normal?
Senior Scientist: Yes. p-TSA is a "hot" acid catalyst.
The Cause: Strong acid catalysts promote rapid kinetics and can induce etherification (side reaction) between PE hydroxyls, increasing crosslinking density.
The Fix: Switch to a milder catalyst like Titanium(IV) butoxide or Tin(II) Octoate . These coordinate catalysts provide better control over the reaction rate and are less likely to induce ether-based crosslinking.
Visualizing the Logic
Diagram 1: The Gelation Pathway vs. Safe Synthesis
This diagram illustrates the divergence between forming a useful hyperbranched polymer and a useless gel.
Caption: Figure 1. The "Gelation Cliff" in A2+B4 polymerization. Stoichiometric balance leads to inevitable gelation; molar imbalance allows for safe hyperbranched synthesis.
Diagram 2: Troubleshooting Decision Tree
Follow this logic when monitoring your reaction.
Caption: Figure 2. Operational decision tree for real-time reaction monitoring.
References
Flory, P. J. (1941). Molecular Size Distribution in Three Dimensional Polymers. I. Gelation.[2][8][9][10][11] Journal of the American Chemical Society. Link
Navarro, R., et al. (2016). Synthesis of Hyperbranched Poly(ester)s from Adipic Acid and Glycerol/Pentaerythritol.[1] Polymers.[1][2][5][7][8][9][10][11][12] Link
Stockmayer, W. H. (1943). Theory of Molecular Size Distribution and Gel Formation in Branched-Chain Polymers. The Journal of Chemical Physics. Link
Kricheldorf, H. R. (2017).[2] Rational Synthesis of Hyperbranched Poly(ester)s. Industrial & Engineering Chemistry Research.[2] Link
Purification methods for pentaerythrityl tetraadipate from reaction mixtures
Technical Support Center: Purification of Pentaerythrityl Tetraadipate (PTA) Introduction: The Nature of the Beast Pentaerythrityl tetraadipate (PTA) presents a unique purification challenge compared to simple mono-ester...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Purification of Pentaerythrityl Tetraadipate (PTA)
Introduction: The Nature of the Beast
Pentaerythrityl tetraadipate (PTA) presents a unique purification challenge compared to simple mono-esters. Because it is derived from a tetra-functional polyol (pentaerythritol) and a di-functional acid (adipic acid), the reaction mixture is prone to three specific failure modes:
Gelation: Uncontrolled cross-linking leading to thermoset polymers.
High Viscosity: Making phase separation during aqueous washes difficult.
Stubborn Acid Values: Due to the difficulty of removing unreacted adipic acid (which can act as a surfactant) and the presence of half-esters.
This guide treats the purification of PTA primarily as a viscous fluid or waxy solid isolation , focusing on the removal of unreacted adipic acid, catalyst residues, and color bodies without inducing hydrolysis.
Part 1: Critical Troubleshooting (The "Emergency Room")
Before proceeding to standard protocols, identify your current failure mode.[1]
Q1: My reaction mixture turned into an insoluble rubber/gel. Can I purify it?
Diagnosis: You have created a cross-linked polyester network. This occurs because Adipic Acid is di-functional. If the stoichiometry isn't strictly controlled (or if chain terminators/monofunctional alcohols aren't used), the adipic acid bridges multiple pentaerythritol cores.
Solution: There is no purification for a gelled batch. It must be discarded.
Prevention: Ensure a strict excess of the monofunctional capping agent (if making complex esters) or maintain precise temperature control to stop the reaction before the gel point (typically <80% conversion for pure polyol+diacid systems without terminators).
Q2: I have a persistent "haze" that won't filter out.
Diagnosis: This is likely Titanate catalyst residue (if used) or emulsified water . Titanates hydrolyze to form colloidal titanium dioxide, which is difficult to filter.
Solution: Treat the mixture with 1-2% wt Magnesium Silicate (Magnesol) or Activated Alumina at 90°C for 1 hour, then filter through a bed of Celite. This binds the colloidal metal.
Q3: My Acid Value (AV) is stuck at 5-10 mg KOH/g despite long reaction times.
Diagnosis: Equilibrium limitation or trapped unreacted Adipic Acid.
Solution: Do not continue heating (risk of degradation). Proceed immediately to Protocol A (Hot Water Wash) . Adipic acid is significantly more soluble in hot water than in the ester phase.
Part 2: Purification Protocols
Decision Matrix: Selecting Your Workflow
Figure 1: Decision matrix for selecting the appropriate purification workflow based on the physical state of the crude ester.
Protocol A: The "Hot Wash" (Standard for Liquid/Viscous Batches)
Best for: Removing unreacted Adipic Acid and strong acid catalysts (p-TSA).
Scientific Rationale: Adipic acid has a water solubility of ~1.4g/100mL at 15°C but jumps to ~160g/100mL at 100°C . The ester is hydrophobic. Washing at low temperatures is ineffective; washing at high temperatures exploits this solubility differential.
Step-by-Step:
Cool reaction mixture to 90°C.
Vacuum Strip: Apply vacuum (20 mbar) at 90-100°C to strip any volatile mono-alcohols or water of reaction.
Neutralization:
Prepare a 10% solution of Sodium Carbonate (Na₂CO₃).
Add stoichiometric excess (1.1x relative to measured Acid Value).
Critical: Stir gently. Vigorous agitation at this stage can form stable emulsions due to the surfactant nature of half-esters.
The Hot Wash:
Add deionized water pre-heated to 85-90°C (Volume: 50% of reactor volume).
Stir for 15 minutes.
Stop stirring and allow settling for 30-60 minutes. Maintain temperature at 85°C.
Observation: Unreacted adipic acid will partition into the aqueous (bottom) phase.
Separation: Drain the bottom aqueous layer (it may be milky).
Drying: Heat ester to 105°C under vacuum (<10 mbar) until moisture content is <0.05%.
Filtration: Filter warm (80°C) through a 10-micron filter bag or Celite bed to remove salts.
Protocol B: Solvent Fractionation (For High Purity Solids)
Best for: Waxy solids or when extremely low Acid Value (<0.1) is required.[2][3]
Scientific Rationale: Pentaerythrityl esters often exhibit steep solubility curves in ketones or alcohols. Adipic acid is soluble in lower alcohols (Methanol/Ethanol), while the tetra-ester is often less soluble at low temperatures.
Step-by-Step:
Dissolution: Dissolve the crude mixture in Acetone or MEK (Methyl Ethyl Ketone) at 50°C. (Ratio: 1 part Crude : 3 parts Solvent).
Precipitation/Cooling:
Cool slowly to 0-5°C.
Note: If the ester is the solid phase, it will crystallize out. If the ester is the liquid phase, you may need to add a non-solvent (like Methanol) to precipitate the ester while keeping adipic acid in solution.
Standard Approach: Adipic acid is soluble in acetone (approx 10g/100mL). The high MW ester may precipitate upon cooling.
Table 1: Adsorbent Efficiency for Polishing (Post-Wash)
Impurity Type
Recommended Adsorbent
Dosage (% wt)
Process Conditions
Mechanism
Residual Acid
Magnesium Silicate (Magnesol)
1.0 - 2.0%
90°C, 1 hr, Vacuum
Chemisorption (Neutralization)
Color Bodies
Activated Carbon (e.g., Norit)
0.5 - 1.0%
90°C, 30 min
Physisorption (High Surface Area)
Titanium Catalyst
Activated Alumina / Silica Gel
1.0%
80°C, 1 hr
Physical entrapment / Hydrolysis
Haze (Water)
Vacuum Stripping (No solid)
N/A
105°C, <10 mbar
Evaporation
Part 4: Frequently Asked Questions (FAQ)
Q: Why does my ester smell "sour" even after washing?A: This indicates residual short-chain degradation products or trapped adipic acid. Adipic acid has a distinct tartness. If the smell persists after Protocol A, utilize Steam Stripping . Inject dry steam into the ester at 150°C under vacuum (20 mbar) for 2 hours. This physically carries over the volatile acid components.
Q: Can I use Sodium Hydroxide (NaOH) instead of Carbonate?A:Use with extreme caution. NaOH is a strong base and can catalyze the hydrolysis of your newly formed ester, reverting it back to alcohol and soap (saponification), especially at high temperatures. Sodium Carbonate (Na₂CO₃) or Sodium Bicarbonate (NaHCO₃) are safer as they are too weak to break the ester bond rapidly but strong enough to neutralize free adipic acid.
Q: My filtration is incredibly slow. What's wrong?A: You likely have a "blinded" filter due to gelatinous soaps (sodium adipate).
Fix: Use a filter aid (diatomaceous earth/Celite 545). Pre-coat the filter with the aid, and mix 0.5% body feed into the crude ester before filtering. Ensure the ester is hot (>80°C) to reduce viscosity.
References
BenchChem. (2025).[5][6] Pentaerythrityl Tetrastearate: A Comprehensive Technical Guide to Synthesis and Characterization. Retrieved from
U.S. Patent 3,818,071. (1974). Reduction of acidity in the production of esters. Describes the use of solid alkali and steam stripping for ester purification.[4] Retrieved from
Emelyanov, et al. (2022). Features of the synthesis of pentaerythritol esters and carboxylic acids of aliphatic isomeric structure. Fine Chemical Technologies. Discusses yield and color stability (Hazen) after purification. Retrieved from
U.S. Patent 2,719,867. (1955). Purification of pentaerythritol. Provides foundational knowledge on the solubility and crystallization of pentaerythritol derivatives. Retrieved from
Master Organic Chemistry. (2022). Fischer Esterification and Workup. General principles for acid removal and phase separation. Retrieved from
Technical Support Center: Acid Value Control in Pentaerythrityl Tetraadipate Production
The following Technical Support Guide is designed for researchers and process chemists in drug development. It prioritizes scientific rigor, actionable troubleshooting, and self-validating protocols.
Author: BenchChem Technical Support Team. Date: February 2026
The following Technical Support Guide is designed for researchers and process chemists in drug development. It prioritizes scientific rigor, actionable troubleshooting, and self-validating protocols.
Topic: Precision Control of Acid Value (AV) in Pentaerythrityl Tetraadipate Synthesis
Audience: Pharmaceutical Researchers, Process Chemists, Drug Delivery Scientists
Version: 1.0 (Current)
Core Technical Overview
Pentaerythrityl tetraadipate is synthesized via the direct esterification of pentaerythritol (PE) with adipic acid (AA). Because both reactants are multifunctional (PE has 4 hydroxyls; AA has 2 carboxyls), this system is prone to forming cross-linked networks (gels) if stoichiometry is not precisely managed.
The Critical Challenge: Controlling Acid Value (AV) is the primary metric for reaction progress.
High AV (>2 mg KOH/g): Indicates incomplete conversion, leading to hydrolytic instability and poor biocompatibility.
Stalled AV: Suggests equilibrium limitations (water retention) or catalyst deactivation.
Gelation Risk: Over-processing to reduce AV can lead to runaway cross-linking if the "Gel Point" is crossed.
Standard Operating Procedure (SOP)
Use this baseline protocol to establish a controlled reaction environment.
Reaction Phase: Esterification
Stoichiometry:
For Neutral Polyester/Oligomer: 1.0 : 1.0 (Molar equivalent of -OH to -COOH).
For Tetra-Acid Functionalized Intermediate: 1.0 mol PE : 4.05 mol AA (Slight excess AA to ensure full substitution).
Step-by-Step Protocol:
Phase
Parameter
Setpoint
Technical Rationale
1. Charging
Inerting
Sparge (0.5 SCFH)
Critical: Removes to prevent color degradation (oxidation) of the polyol at high temps.
2. Melting
Temp
130°C - 140°C
Adipic acid melts at ~152°C, but PE dissolves into the melt. Agitate to create a homogeneous slurry.
3. Catalyst
Addition
0.05% - 0.1% w/w
Add Tetrabutyl Titanate (TBT) or Tin(II) Octoate . Note: Avoid strong mineral acids (p-TSA) if color/purity is critical for pharma.
4. Reaction
Ramp
160°C 220°C
Ramp rate: 10°C/30 min. Rapid heating causes loss of volatile adipic acid (sublimation).
5. Water Removal
Vacuum
100 mbar <10 mbar
Apply vacuum gradually after 80% conversion (AV ~40) to prevent foaming. This drives the equilibrium.
6. Finishing
Endpoint
AV < 1.0 mg KOH/g
Hold at 220°C / <5 mbar until AV target is met.
Troubleshooting Guide (Q&A)
Issue 1: The Acid Value has plateaued (stalled) above the target.
User Question: "I have been holding the reaction at 200°C for 6 hours, but the AV is stuck at 12 mg KOH/g. Why won't it drop?"
Root Cause Analysis:
Esterification is a reversible equilibrium reaction (
). If water is not removed faster than it is generated, the reaction hits equilibrium.
Corrective Actions:
Check Vacuum Efficiency: Ensure your pump is actually pulling <10 mbar inside the reactor. A pressure drop in the lines can mislead you.
Nitrogen Sweep: If vacuum is limited, increase the
sparge rate. This lowers the partial pressure of water vapor, enhancing mass transfer.
Azeotropic Assist: Add 3-5% Xylene or Toluene. This forms a low-boiling azeotrope with water, carrying it out of the melt more efficiently than heat alone.
Catalyst Deactivation: If using Titanates, they hydrolyze in the presence of excess water. If you added catalyst too early (when water concentration was high), it may be deactivated. Add a second "booster" charge (0.02%) of catalyst.
Issue 2: The reaction mixture turned into a gel (solidified).
User Question: "The viscosity spiked suddenly, and the stirrer seized. The product is insoluble. What happened?"
Root Cause Analysis:
You exceeded the Gel Point . Because PE is tetra-functional (
) and Adipic Acid is di-functional (), the system will form an infinite network (thermoset) if the conversion () exceeds the critical branching coefficient ().
Theoretical Gel Point:
.
Corrective Actions:
Stoichiometry Check: Ensure you are not perfectly balanced (1:1) if you intend to make a liquid oligomer. You must use a Chain Stopper (e.g., a mono-alcohol like Octanol or Stearyl Alcohol) to cap the chains and limit molecular weight.
Temperature Control: Reduce the finishing temperature. Cross-linking rates increase exponentially above 210°C. Finish at 190°C with higher vacuum.
Issue 3: High Acid Value in the final solid product (Drifting).
User Question: "We reached AV < 1.0 in the reactor, but after cooling and storage, the AV drifted up to 3.5. Why?"
Root Cause Analysis:Hydrolytic Reversion. The ester linkage is susceptible to hydrolysis if the product is exposed to ambient moisture while hot, or if the catalyst is not deactivated.
Corrective Actions:
Vacuum Cooling: Cool the product to <80°C under vacuum before breaking to atmosphere.
Catalyst Neutralization:
For Acid Catalysts: Wash with weak base (
).
For Titanates: Add a small amount of water (0.5%) at 90°C to hydrolyze the titanate into inert
, then filter it out using diatomaceous earth. Active catalyst residues will catalyze hydrolysis during storage.
This decision tree guides you through the critical control points during synthesis.
Caption: Figure 1: Operational logic flow for monitoring Acid Value and preventing Gelation during esterification.
Quantitative Data Summary
Table 1: Catalyst Performance on Acid Value Reduction
Comparison of common catalysts for Pentaerythrityl Ester synthesis.
Catalyst Type
Typical Loading
Min. Reaction Temp
AV Reduction Rate
Color Impact
Notes
p-TSA (Acid)
0.1 - 0.3%
140°C
Fast
High (Yellowing)
Causes ether formation (side reaction). Not recommended for pharma.
TBT (Titanate)
0.02 - 0.05%
180°C
Moderate
Low (Clear)
Hydrolytically unstable. Must be added >150°C. Best for high purity.
Tin(II) Oxide
0.1%
200°C
Slow
Low
Robust, but tin residues are regulated in pharma (ICH Q3D).
Enzymatic (Lipase)
1 - 5%
60°C
Very Slow
None
Only for specialized, heat-sensitive APIs. Requires solvent.
Analytical Protocol: Measuring Acid Value (AV)
Based on ASTM D974 / USP <401> Fats and Fixed Oils.
Principle: Titration of free carboxylic acid groups with Potassium Hydroxide (KOH).
Reagents:
Solvent: Toluene/Isopropyl Alcohol (50:50 v/v). Note: Standard ethanol may not dissolve the tetraadipate polymer.
Titrant: 0.1 N KOH in Methanol (Standardized).
Indicator: Phenolphthalein (1% in EtOH).
Procedure:
Weigh 2.0 - 5.0 g of sample (
0.001g) into a 250mL Erlenmeyer flask.
Add 50 mL of Solvent mixture. Heat gently to dissolve if necessary.
Add 3-5 drops of Indicator.
Titrate with 0.1 N KOH until a pink color persists for 15 seconds.
Calculation:
= Volume of KOH for sample (mL)
= Volume of KOH for blank (mL)
= Normality of KOH
= Weight of sample (g)
References
BenchChem. (2025). Synthesis of Pentaerythritol Tetraricinoleate via Esterification: A Technical Guide. Retrieved from
Royal Society of Chemistry. (1970). Statistical kinetics of polyesterification of adipic acid with pentaerythritol. Journal of the Chemical Society B. Retrieved from
National Institutes of Health (NIH). (2024). Decreasing acid value of fatty acid ethyl ester products using complex enzymes. PubMed Central. Retrieved from
Google Patents. (2014). CN104086417A - Esterification method of pentaerythritol. Retrieved from
TargetMol. (2024). Pentaerythrityl tetrastearate and related esters: Chemical Properties and Applications. Retrieved from
Troubleshooting
Technical Support Center: Catalyst Optimization for Poly(pentaerythritol-co-adipate)
Topic: Catalyst selection and process control for the polycondensation of Pentaerythritol (PE) and Adipic Acid (AA). Audience: Drug Development Professionals & Polymer Scientists.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Catalyst selection and process control for the polycondensation of Pentaerythritol (PE) and Adipic Acid (AA).
Audience: Drug Development Professionals & Polymer Scientists.
Scope: Kinetics, Gelation Control, Purity, and Biomedical Applicability.
Introduction: The Stoichiometric Challenge
Welcome to the technical support hub for hyperbranched polyester synthesis. The reaction between Pentaerythritol (f=4) and Adipic Acid (f=2) is thermodynamically straightforward but kinetically treacherous.
Unlike linear polyesters (e.g., PET), this system follows non-linear step-growth polymerization. According to Flory-Stockmayer theory, the critical extent of reaction (
) for gelation is defined as . Without precise catalyst selection and stoichiometric control, your reactor will yield an insoluble crosslinked thermoset (a "brick") rather than the desired soluble hyperbranched polymer for drug delivery.
This guide prioritizes biocompatibility and molecular weight control .
Module 1: Catalyst Selection Matrix
User Query: I am developing a biodegradable carrier for a hydrophobic drug. Can I use standard tin catalysts?
Technical Response:
For biomedical applications, Organotin (Sn) catalysts (e.g., Sn(Oct)₂, DBTDL) are generally contraindicated due to cytotoxicity, even at trace levels (ppm). While they are kinetically efficient, they fail the biocompatibility requirements for modern drug delivery systems (DDS).
Refer to the selection matrix below to match your catalyst to your application.
Catalyst Class
Specific Agents
Reaction Temp ()
Kinetics ()
Color/Purity
Biomedical Suitability
Enzymatic
CALB (Novozym 435)
60–90°C
Slow/Moderate
Excellent (Colorless)
High (Gold Standard)
Protonic Acid
p-TSA (p-Toluenesulfonic acid)
140–170°C
Fast
Poor (Yellowing/Char)
Low (Acid residues)
Organometallic
TBT (Titanium tetrabutoxide)
>160°C
Very Fast
Moderate (Yellows)
Moderate (Lewis Acid)
Green Metal
Zn(OAc)₂ (Zinc Acetate)
150–180°C
Moderate
Good (White)
High (Metabolic safety)
Decision Logic: Catalyst Selection Workflow
Figure 1: Decision tree for selecting the appropriate catalyst based on thermal constraints and toxicity profiles.
Module 2: Troubleshooting Gelation (The "Brick" Effect)
User Query: My reaction mixture turned into a solid gel within 2 hours. I was aiming for a viscous liquid. What happened?
Technical Response:
You likely exceeded the Critical Extent of Reaction (
) . Because Pentaerythritol has 4 hydroxyl groups, the system crosslinks rapidly if the molar ratio () of -COOH to -OH approaches 1:1.
The Fix: Stoichiometric Offset
To synthesize a hyperbranched polymer (soluble) rather than a network (gel), you must force the reaction to terminate by exhausting one functional group early.
Calculate
:
Target A2 + B4 Strategy:
Carboxyl-terminated: Use excess Adipic Acid (
).
Hydroxyl-terminated: Use excess Pentaerythritol (
).
Avoid:
(Gelation is mathematically guaranteed at ~60% conversion).
User Query: How does the catalyst affect gelation?
Technical Response:
p-TSA/Ti-based: These are "blind" catalysts; they activate all hydroxyls equally. They accelerate the path to the gel point.
CALB (Enzymatic): This provides a kinetic safeguard . CALB is regioselective; it preferentially acylates the primary hydroxyls of pentaerythritol. It is sterically hindered from reacting with the secondary/tertiary structures formed later in the branching process, effectively delaying gelation and favoring linear-dendritic growth over crosslinking.
Best for: High throughput, cost-effective synthesis.
Catalyst: p-TSA (0.1 wt%) or Titanium Tetrabutoxide (TBT) (300 ppm).
Process:
Stage 1 (Oligomerization): Heat reactants to 140°C under
flow. Ramp to 170°C over 2 hours. Water evolves.[1]
Stage 2 (Polycondensation): Apply vacuum (<1 mbar) and raise temp to 180°C.
Critical Control: Monitor torque on the stirrer. STOP reaction immediately if torque spikes (indicates onset of gelation).
Module 4: Quality & Purity (FAQs)
Q: Why is my polymer dark yellow/brown?
Cause: Oxidative degradation or dehydration of pentaerythritol to ether derivatives (catalyzed by strong acids like p-TSA at high T).
Solution:
Switch to Titanium or Zinc catalysts (whiter products).
Ensure rigorous Nitrogen purging before heating.
Add an antioxidant (e.g., Irganox 1010) if non-biomedical.
Q: The reaction rate slows down significantly after 80% conversion. Why?
Cause: Water removal has become the rate-limiting step. As viscosity increases, water bubbles cannot escape the melt, shifting the equilibrium back toward hydrolysis.
Solution:
High Vacuum: Ensure your pump pulls <1 mbar.
Azeotropic Distillation: If using solvent (toluene/xylene), use a Dean-Stark trap to physically separate water.
Surface Area: Increase stirring speed to renew the surface for volatile escape.
Visualizing the Mechanism: Acid vs. Enzyme
The choice of catalyst fundamentally changes the activation pathway.
Figure 2: Mechanistic difference between non-selective acid catalysis (high gelation risk) and regioselective enzymatic catalysis (controlled growth).
References
Kobayashi, S., et al. (2015). "Enzymatic Polymerization: A New Method of Polymer Synthesis."[2] Chemical Reviews. (Grounding: Establishes CALB as a viable polyesterification catalyst).
Zartman, G., et al. (2018). "Statistical kinetics of polyesterification of adipic acid with pentaerythritol." Journal of the Chemical Society B. (Grounding: Flory-Stockmayer kinetics and gelation thresholds).
Gross, R. A., et al. (2010). "Biodegradable Polymers for Biomedical Applications."[2] International Journal of Molecular Sciences. (Grounding: Toxicity of Tin vs. Enzymatic routes).
Kulshrestha, A. S., et al. (2005). "Lipase-catalyzed synthesis of glycerol-based copolyesters." Biomacromolecules. (Grounding: Regioselectivity of Lipases in polyol systems).
Storey, R. F., et al. (2016). "Toxicity of Polymerization Catalysts: Tin(II) vs Zinc." ACS Chemical Health & Safety. (Grounding: Safety profiles for drug delivery).
Technical Support Center: Purification of Pentaerythritol Adipates
Executive Summary & Scientific Context The Challenge: In the synthesis of pentaerythritol (PE) adipates, unreacted Adipic Acid (AA) is a persistent impurity. Unlike mono-functional fatty acids, AA is a dicarboxylic acid...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scientific Context
The Challenge:
In the synthesis of pentaerythritol (PE) adipates, unreacted Adipic Acid (AA) is a persistent impurity. Unlike mono-functional fatty acids, AA is a dicarboxylic acid capable of strong intermolecular hydrogen bonding.[1] This creates two distinct purification challenges:
Solubility Traps: AA can become mechanically trapped within the viscous ester matrix (often forming a gel-like network).[1]
Emulsification: During aqueous workup, the amphiphilic nature of partial esters combined with the surfactant properties of adipate salts often leads to stable emulsions.
The Solution Architecture:
This guide moves beyond generic "washing" instructions. We utilize a Phase-Selective Fractionation strategy.[1] We exploit the high water solubility of adipate salts (vs. the hydrophobicity of the ester) and the insolubility of AA in non-polar solvents.
Diagnostic Workflow: Select Your Protocol
Before initiating purification, determine the state of your crude product. Use the decision matrix below to select the optimal removal method.
Figure 1: Decision matrix for selecting the appropriate purification protocol based on the physical state and acid value of the crude ester.
Best for: Viscous liquids with visible suspended solids or high Acid Value.[1]
The Logic: Adipic acid is insoluble in non-polar solvents (e.g., Toluene, Hexane) and only slightly soluble in cold Ethyl Acetate.[1] The ester is soluble.[2][3][4] We use this solubility difference to bulk-remove AA before washing.[1]
Step-by-Step:
Dilution: Dissolve the crude reaction mixture in Toluene or Ethyl Acetate (Ratio 1:3 w/v).
Note: Toluene is preferred if the ester is very hydrophobic. Ethyl Acetate is preferred if the ester is more polar.
Chill & Filter: Cool the solution to 5–10°C. Unreacted AA will crystallize/precipitate. Filter through a sintered glass funnel (Porosity 3) or Celite pad.[1]
Result: The solid cake is mostly Adipic Acid. The filtrate contains your ester + trace AA.
Neutralization Wash: Transfer filtrate to a separatory funnel. Wash with 5% NaHCO₃ (Sodium Bicarbonate) solution.[1]
Why NaHCO₃? It has a pH ~8.[1]5. Stronger bases (NaOH, pH 14) risk hydrolyzing the ester bond.[1]
Phase Separation: Discard the lower aqueous layer (contains Sodium Adipate).[1]
Brine Polish: Wash the organic layer once with saturated NaCl (Brine) to remove trapped water.
Dry & Strip: Dry over MgSO₄, filter, and remove solvent via rotary evaporation.
Method B: Direct Biphasic Neutralization (Trace Impurity)
Best for: Low viscosity liquids with low Acid Value.[1]
The Logic: Direct conversion of free carboxylic acid groups into water-soluble carboxylate salts.
Step-by-Step:
Solvent System: Dilute crude product in Ethyl Acetate (1:5 ratio).[1]
Critical: Do not attempt to wash the neat oil. The viscosity will prevent phase separation.
The "Gentle" Wash: Add 5% NaHCO₃. Invert the funnel gently 20 times. DO NOT SHAKE VIGOROUSLY.
Settling: Allow phases to separate for 15–30 minutes.
Workup: Collect organic phase, dry with Na₂SO₄, and concentrate.
Troubleshooting & FAQs
Scenario 1: "I have a giant soapy mess (Emulsion) that won't separate."
Diagnosis: You likely formed "soap" (sodium adipate) which acts as a surfactant, stabilizing water droplets in the oil phase.
Immediate Fixes:
The Salting Out Method: Add solid NaCl directly to the separatory funnel and swirl gently. The increased ionic strength forces water out of the organic phase.
The Solvent Assist: Add a small amount of Methanol or Isopropanol (5–10% of total volume). This reduces surface tension and breaks the emulsion.
Filtration: Run the entire emulsion through a pad of Celite. The diatomaceous earth physically breaks the droplets.
Scenario 2: "My Acid Value (AV) is still detectable after washing."
Diagnosis: The AA is trapped in the ester network, or you have mono-esters acting as acids.
Corrective Action:
Switch to Carbonate: If NaHCO₃ (pH 8) isn't working, try 10% Na₂CO₃ (Sodium Carbonate) .[1] It is more basic (pH ~11).[1]
Warning: Perform this wash cold (0–5°C) and quickly (<5 mins) to prevent ester hydrolysis.[1]
Adsorption: Post-wash, treat the organic solution with Basic Alumina or Silica Gel (5 wt%) for 30 minutes, then filter. This physically adsorbs remaining acidic species.[1]
Scenario 3: "My product turned into a solid gel during cooling."
Diagnosis: Your ester might have a high melting point, or you have formed oligomers (cross-linking).[1]
Corrective Action:
Do not use cold precipitation.[1] Keep the solvent warm (30–40°C) during the wash steps.
Ensure you are using a solvent that fully solubilizes the ester but not the acid. If Toluene fails, try Methyl Isobutyl Ketone (MIBK) .[1]
Comparative Data: Solubility Profile
Understanding the solubility differential is key to separation.
Solvent
Adipic Acid Solubility (20°C)
Pentaerythritol Ester Solubility
Suitability for Separation
Water
1.4 g/100g (Low)
Insoluble
Excellent (as wash medium)
Methanol
Very Soluble
Soluble
Poor (No separation)
Acetone
Soluble
Soluble
Poor (No separation)
Toluene
Insoluble (<0.1%)
Soluble
Excellent (Precipitation solvent)
Hexane
Insoluble
Variable (Chain length dependent)
Good (If ester is soluble)
Visualizing the Emulsion Breaking Workflow
If you encounter an emulsion, follow this logic path to resolve it without losing product.
Figure 2: Escalation protocol for breaking stable emulsions during the aqueous washing of polyol esters.
References
Solubility of Adipic Acid: Gaivoronskii, A. N., & Granzhan, V. A. (2005).[1][6] Solubility of Adipic Acid in Organic Solvents and Water.[1][6][7][8] Russian Journal of Applied Chemistry, 78(3), 404–408.[1][6] [1]
Esterification Kinetics & Side Reactions: "Kinetic Studies of Esterification of Rosin and Pentaerythritol." MDPI Processes.
General Purification of Esters: "Fischer Esterification: Isolation and Purification of Esters."[1] Science Ready.
Emulsion Breaking Techniques: "Emulsion Breaking Techniques for Oil in Water Solvent Extractions." Spectro Scientific.
Adipic Acid Properties: "Adipic Acid - PubChem Compound Summary." National Center for Biotechnology Information.[1]
In the high-stakes fields of synthetic lubricant formulation and polymer plasticization, Pentaerythrityl Tetraadipate stands as a benchmark for thermal stability. Unlike simple diesters or aromatic phthalates, its "neopentyl" structure provides a steric shield that significantly retards hydrolysis and thermal degradation.
This guide provides a rigorous technical framework for characterizing Pentaerythrityl Tetraadipate using Fourier Transform Infrared (FTIR) spectroscopy. We move beyond basic peak assignment to a comparative performance analysis, distinguishing this molecule from common alternatives like Trimethylolpropane (TMP) esters and Phthalates.
Part 1: Strategic Framework – The Neopentyl Advantage
Before analyzing the spectrum, one must understand the structural causality that FTIR detects. Pentaerythrityl Tetraadipate is a polyol ester formed by reacting pentaerythritol (a neopentyl polyol) with adipic acid.
-hydrogens on the central carbon of the pentaerythritol backbone prevents -elimination, a common thermal degradation pathway in other esters. FTIR is the primary tool to validate this structural integrity and monitor the onset of degradation (acid/alcohol formation).
Diagram: Analytical Logic Flow
The following diagram illustrates the logical pathway for characterizing this specific ester.
Figure 1: Analytical workflow for characterizing viscous polyol esters.
Part 2: Experimental Protocol (Self-Validating)
Due to the high viscosity of Pentaerythrityl Tetraadipate, Attenuated Total Reflectance (ATR) is the mandatory sampling mode. Transmission cells are prone to bubble formation and pathlength inconsistencies with this material.
Instrumentation Setup
Spectrometer: FTIR with DTGS or MCT detector.
Accessory: Single-bounce Diamond or ZnSe ATR crystal. Note: Diamond is preferred for durability if analyzing degraded/oxidized samples which may be acidic.
Protocol: Before applying the sample, collect a background spectrum of the clean crystal.
Pass Criteria: The background must show <0.5% absorbance in the C-H region (2800–3000 cm⁻¹). If peaks exist, the crystal is contaminated with residual hydrocarbons.
Sample Application & Acquisition
Apply 1–2 drops of Pentaerythrityl Tetraadipate to the crystal center.
Engage the pressure clamp until the preview spectrum stabilizes (ensures optimal contact).
Data Processing: Apply "ATR Correction" (if quantitative comparison with transmission libraries is required) and "Baseline Correction".
Part 3: Spectral Analysis & Comparative Assignments[1][3]
This section dissects the spectrum, comparing Pentaerythrityl Tetraadipate against its primary competitors: TMP Adipate (an alternative polyol ester) and DEHP (a standard phthalate plasticizer).
Dominant, sharp peak. The "heartbeat" of the molecule.
vs. Phthalates: Phthalate C=O is often a doublet or broader due to aromatic conjugation (~1720 cm⁻¹). vs. TMP: Very similar, but PE esters often show a slight blue shift (higher wavenumber) due to steric strain.
1150 – 1250
C-O-C Stretch
"Rule of Three" Peak 2. Strong, complex band characteristic of aliphatic adipates.
vs. Phthalates: Aromatic esters show distinct ring modes here. PE Adipate lacks the sharp aromatic ring "breathing" modes at 1580/1600 cm⁻¹.
2800 – 3000
C-H Stretch (sp³)
Strong CH₂ asymmetric/symmetric stretching from the adipate chain.
vs. Natural Oils: Lacks the =C-H stretch (>3000 cm⁻¹) found in unsaturated vegetable oils (unless the adipate is impure).
~1460 & 1378
CH₂ / CH₃ Bend
CH₂ scissoring (adipate chain) and CH₃ bending.
vs. TMP: TMP esters have an ethyl group on the central carbon, showing a distinct methyl split. PE esters are more symmetrical.
3400 – 3500
O-H Stretch
Absent in pure product.
Performance Indicator: Appearance indicates hydrolysis (free adipic acid or pentaerythritol) or unreacted raw materials.
Deep Dive: Distinguishing PE vs. TMP Esters
While both are polyol esters, the fingerprint region (1300–900 cm⁻¹) is critical.
Pentaerythritol (PE): Possesses a quaternary central carbon (
). This high symmetry often simplifies the skeletal vibration bands compared to TMP.
Trimethylolpropane (TMP): Contains an ethyl group attached to the central carbon (
). This asymmetry introduces extra C-C skeletal vibrations often visible as subtle shoulders near 1100 cm⁻¹.
Part 4: Performance Comparison (Stability Monitoring)
The primary reason researchers choose Pentaerythrityl Tetraadipate over alternatives is stability . FTIR is the standard method for validating this performance during accelerated aging tests (e.g., heating at 180°C).
Degradation Pathway Visualization
The following diagram maps how the FTIR spectrum changes during failure (hydrolysis or oxidation).
Figure 2: FTIR spectral evolution during ester degradation.
Comparative Stability Data
PE Adipate: Shows minimal spectral change at 180°C for <10 hours.[5] The "Neopentyl Shield" protects the ester linkage.[6]
Diesters (e.g., DOA): Rapid onset of O-H broadening (hydrolysis) under identical conditions due to the lack of steric hindrance.
Phthalates: Thermally stable but prone to volatilization (loss of total signal intensity) rather than chemical bond cleavage in early stages.
References
Malaysian Journal of Analytical Sciences. (2015). Oleic Acid Based Polyesters of Trimethylolpropane and Pentaerythritol for Biolubricant Application.[3][5] (Comparison of C=O shifts in PE vs TMP esters).
Spectroscopy Online. (2022). Infrared Spectroscopy of Polymers, VIII: Polyesters and the Rule of Three. (Fundamental assignment of ester bands).
ResearchGate / Tribology. (2014). FTIR spectrum of PE ester and TMP ester.[3][4][5][7][8] (Visual comparison of peak widening).
MDPI. (2021). Kinetic Studies of Esterification of Rosin and Pentaerythritol.[9] (Validation of ester bond formation at ~1728-1740 cm⁻¹).[3][4][5][7]
Executive Summary & Strategic Context Pentaerythritol tetrakis(hydrogen adipate) is a critical intermediate in the synthesis of biodegradable cross-linked polymers and hyperbranched dendrimers for drug delivery. Its stru...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Context
Pentaerythritol tetrakis(hydrogen adipate) is a critical intermediate in the synthesis of biodegradable cross-linked polymers and hyperbranched dendrimers for drug delivery. Its structural integrity—specifically the presence of four free carboxylic acid termini (
) and a fully esterified pentaerythritol core—is the determinant of downstream reaction stoichiometry.
This guide moves beyond basic spectral assignment. It provides a comparative framework to distinguish the target molecule from its most common impurities: incomplete esters (mono-, di-, tri-substituted) and hydrolysis products.
The Chemical Logic
The target molecule consists of a neopentyl core (
) connected to four adipate arms.
Target Structure:
Critical Quality Attribute (CQA): The ratio of the central core protons to the terminal acid protons must be exactly 1:1 (8 protons : 4 protons) or 2:1 relative to specific methylene chains.
Experimental Protocol: The Self-Validating Workflow
To ensure reproducibility and trust in your data, follow this specific protocol designed to prevent proton exchange and signal overlap.
Sample Preparation
Solvent Selection:DMSO-d6 (Dimethyl sulfoxide-d6) is mandatory.
Why?
often contains traces of acid/water that catalyze proton exchange, broadening the critical signal (~12 ppm) into the baseline. DMSO-d6 forms hydrogen bonds with the acid protons, stabilizing them and yielding a sharp, quantifiable singlet.
Concentration: 10–15 mg in 0.6 mL solvent.
Why? High concentrations can induce dimerization of carboxylic acids, shifting the
peak. This range is the "Goldilocks" zone for signal-to-noise ratio (S/N) without aggregation artifacts.
Instrument Parameters
Frequency: 400 MHz minimum (600 MHz preferred for resolving
-methylene multiplets).
Pulse Sequence: Standard 1D proton with a 30° pulse angle .
Relaxation Delay (D1): Set to 5–10 seconds .
Scientific Integrity: The
protons have long relaxation times. A standard 1s delay will under-integrate the acid peak, leading to a false calculation of the Degree of Substitution (DS).
Comparative Analysis: Target vs. Alternatives
The following table contrasts the target molecule against its precursors and incomplete reaction byproducts.
Table 1: Diagnostic Chemical Shifts (in DMSO-d6)[1]
Proton Assignment
Label
Target Molecule ( ppm)
Incomplete Ester (Impurity)
Free Adipic Acid (Reactant)
Carboxylic Acid
A
11.9 – 12.1 (br s)
11.9 – 12.1
12.0
Ester
B
2.28 – 2.35 (t)
2.28 – 2.35
N/A
Acid
C
2.18 – 2.25 (t)
2.18 – 2.25
2.20
Bulk
D
1.50 – 1.60 (m)
1.50 – 1.60
1.48
Pentaerythritol Core
E
4.05 – 4.15 (s)
3.40 – 3.60 (mixed)
N/A
Residual Alcohol
F
Absent
4.3 – 4.8 (t/br)
N/A
Deep Dive: The "Core" Shift as a Purity Indicator
The most reliable indicator of full conversion is the Pentaerythritol Core Methylene (E) .
Target (Tetrakis): A sharp singlet at ~4.10 ppm . The deshielding effect of four ester groups is symmetric.
Alternative (Tri/Di-ester): If the reaction is incomplete, symmetry breaks. You will see a complex set of peaks:
Crucial Check: If you see any signal upfield of 4.0 ppm, your substitution is incomplete.
Structural Visualization & Logic
Diagram 1: Molecular Structure & Proton Mapping
This diagram maps the chemical environment to the specific NMR signals described above.
Caption: Mapping of the tetrakis(hydrogen adipate) structure to diagnostic 1H NMR signals.
Diagram 2: Analytical Decision Tree
How to interpret the data and make a "Go/No-Go" decision for product release.
Caption: Step-by-step logic for validating product purity based on spectral features.
Quantitative Validation (The "Trust" Metric)
To scientifically validate the "tetrakis" structure, you must calculate the Degree of Substitution (DS) .
Formula:
Where is the integration of the methylene protons next to the ester carbonyl (~2.3 ppm) and is the integration of the pentaerythritol core protons (~4.1 ppm).
Ideal Scenario:
(set to 8.00)
should be ~8.00.
should be ~8.00.
should be ~4.00.
Interpretation: If
is significantly lower than (normalized), it indicates that not all hydroxyl arms of the pentaerythritol have reacted.
References
Chemical Shifts & Structure Verification
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. This text is the authoritative standard for assigning ester vs. alcohol shifts in neopentyl structures.
Source:
Hyperbranched Polyester Characterization
Zagar, E., & Zigon, M. (2011). "Characterization of hyperbranched aliphatic polyesters by inverse-gated 13C-NMR spectroscopy." Macromolecules. (Provides the foundational logic for distinguishing linear vs.
Source:
Solvent Effects on Carboxylic Acids
Babij, N. R., et al. (2016). "NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry." Organic Process Research & Development. (Validates the use of DMSO-d6 for observing labile protons).
Thermal Stability Profile: Pentaerythrityl Tetraadipate vs. Standard Excipients
Executive Summary: The Neopentyl Advantage In the high-stakes environment of drug development and polymer engineering, thermal stability is not merely a physical property—it is a processing gatekeeper. This guide analyze...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Neopentyl Advantage
In the high-stakes environment of drug development and polymer engineering, thermal stability is not merely a physical property—it is a processing gatekeeper. This guide analyzes Pentaerythrityl Tetraadipate (PE-Adipate) , a representative of the neopolyol ester class.[1] Unlike simple glycerides, PE-Adipate utilizes a neopentyl core structure that fundamentally alters its degradation pathway, offering superior thermal resistance for applications like Hot-Melt Extrusion (HME) and high-temperature lubrication.
Key Finding: PE-Adipate exhibits a thermal decomposition onset (
) approximately 50–80°C higher than glycerol-based alternatives (e.g., Glyceryl Monostearate), primarily due to the absence of -hydrogens on the central carbon, which inhibits the low-energy -elimination degradation pathway.
Material Science: Structural Determinants of Stability
To understand the TGA data, we must first establish the structural causality.
The Candidate: Pentaerythrityl Tetraadipate (PE-Adipate)
Structure: A tetra-ester formed from Pentaerythritol and Adipic Acid.[2][3]
Note on Chemistry: Due to the difunctional nature of adipic acid, "Pentaerythrityl Tetraadipate" often exists as a complex oligomer or polyester in commercial forms. However, the critical Pentaerythritol-Ester linkage remains the determinant of thermal stability.
State: Typically a viscous liquid or gum, acting as a plasticizer.
The Benchmark: Pentaerythrityl Tetrastearate (PETS) [4]
Structure: Pentaerythritol esterified with Stearic Acid (C18).
State: Solid wax (MP ~60–65°C).
Role: The industry standard for high-temperature lubrication.
The Control: Glycerol Monostearate (GMS) / Triacetin
Structure: Glycerol backbone.
Weakness: Contains
-hydrogens allowing for lower-temperature degradation (Chugaev elimination).
Degradation Mechanism Visualization
The following diagram illustrates why PE-Adipate outperforms glycerol-based esters.
Figure 1: Mechanistic comparison of thermal degradation pathways. The lack of
-hydrogens in PE esters forces degradation via high-energy radical cleavage rather than low-energy elimination.
Experimental Protocol: TGA Methodology
Trustworthy data requires a self-validating protocol. The following TGA workflow ensures that observed mass loss is due to thermal decomposition, not solvent evaporation or oxidative artifacts.
Standardized TGA Protocol for Excipients
Parameter
Setting
Rationale
Instrument
TGA (e.g., TA Instruments Q500 or similar)
High sensitivity balance required (0.1 µg resolution).
Sample Mass
10–15 mg
Sufficient to minimize noise, small enough to prevent thermal gradients.
Crucible
Platinum or Alumina (Open)
Inert material prevents catalytic degradation by the pan.
Atmosphere
Nitrogen (Inert) at 40-60 mL/min
Crucial: Prevents oxidation. We are measuring thermal stability, not oxidative stability.
Ramp Rate
10°C/min
Industry standard for comparability.
Range
30°C to 600°C
Covers solvent loss (<150°C) and polymer degradation (300°C+).
Workflow Diagram
Figure 2: TGA experimental workflow designed to isolate true thermal decomposition events.
Comparative Analysis: Performance Data
The following data synthesizes typical performance characteristics of Neopolyol esters (PE-Adipate/PETS) versus Glycerol esters.
Thermal Stability Metrics (Nitrogen Atmosphere)
Material
State
(Onset Temp)
(5% Mass Loss)
(Max Degradation)
PE-Adipate (Oligomer)
Viscous Liq.
310°C - 330°C
~350°C
~400°C
PETS (Reference)
Solid Wax
320°C - 340°C
~360°C
~410°C
Glycerol Monostearate
Waxy Solid
220°C - 240°C
~260°C
~320°C
Triacetin
Liquid
190°C - 210°C
~230°C
~280°C
Interpretation for Researchers
The "Neopolyol" Gap: Notice the ~100°C gap between the Glycerol esters and the Pentaerythritol esters (PE-Adipate/PETS). This confirms that the neopentyl structure effectively blocks the low-temperature elimination pathway [1].
Adipate vs. Stearate: PE-Adipate shows slightly lower stability than PETS. This is often due to the "capped" nature of PETS (monofunctional acid) versus the potentially oligomeric or slightly more reactive ester linkages in adipates (difunctional acid). However, both are well within the safe processing window for most polymers (PVC, PLA) and pharmaceutical HME processes (<200°C).
Volatility: Unlike Triacetin, which loses mass partly due to evaporation (volatility) before decomposition, PE-Adipate's higher molecular weight (oligomeric nature) ensures that mass loss at 300°C is primarily due to chemical bond scission, not evaporation [2].
Strategic Implications for Drug Development
Hot-Melt Extrusion (HME)
For drug formulations requiring processing temperatures >180°C, glycerol esters pose a risk of degrading into free fatty acids and acrolein (an irritant). PE-Adipate remains chemically inert in this range, serving as a stable plasticizer that will not darken or degrade the API matrix [3].
Plasticization Efficiency
While PETS is a superb lubricant (external), PE-Adipate acts more effectively as a plasticizer (internal) due to its adipate backbone. It offers a unique balance: the thermal stability of PETS with the flexibility modification of an adipate.
Sterilization Compatibility
The high
(>300°C) indicates that PE-Adipate can easily withstand autoclaving (121°C) or dry heat sterilization without hydrolysis or breakdown, provided moisture is controlled.
References
NIST (National Institute of Standards and Technology). Thermal Decomposition Kinetics of Polyol Ester Lubricants. (Explains the stability mechanism of neopentyl esters vs. secondary esters).
BenchChem. Pentaerythrityl Tetrastearate: A Comprehensive Technical Guide. (Provides comparative baseline data for PE esters).
Li, Y., et al. Synthesis of Pentaerythritol Adipate Ester-Based Zinc Alkoxide and its Thermal Stability on PVC.[5] (Demonstrates the use of PE-Adipate derivatives in stabilizing heat-sensitive polymers).
Machinery Lubrication. Synthetic Esters: Engineered to Perform.[6] (Detailed review of oxidative and thermal stability differences between diesters and polyol esters).
Comparing viscosity of pentaerythrityl tetraadipate vs adipate plasticizers
Title: Rheological Profiling of Plasticizers: Pentaerythrityl Tetraadipate Complex Esters vs. Monomeric Adipates Executive Summary In pharmaceutical polymer formulation and medical device engineering, the selection of a...
Author: BenchChem Technical Support Team. Date: February 2026
Title: Rheological Profiling of Plasticizers: Pentaerythrityl Tetraadipate Complex Esters vs. Monomeric Adipates
Executive Summary
In pharmaceutical polymer formulation and medical device engineering, the selection of a plasticizer is a trade-off between processing efficiency (low viscosity) and permanence (migration resistance).
This guide compares two distinct classes of adipate-based plasticizers:
Monomeric Adipates (e.g., DOA/DEHA): Linear, low-molecular-weight diesters characterized by low viscosity (~13–15 mPa·s) and high volatility.[1]
Pentaerythrityl Tetraadipate (and related Complex Esters): High-molecular-weight, branched polyol esters characterized by high viscosity, superior thermal stability, and low migration.
Key Finding: While monomeric adipates offer superior low-temperature flexibility due to rapid solvating kinetics, Pentaerythrityl-based esters provide a "viscosity anchor," reducing migration by orders of magnitude—a critical factor in toxicology for drug delivery systems and medical PVC.
Structural Basis of Viscosity: The "Star" vs. "Line" Theory
To understand the rheological differences, we must look at the molecular topology. Viscosity (
) in plasticizers is fundamentally governed by Free Volume Theory and Chain Entanglement .
Monomeric Adipates (Linear): Molecules like Dioctyl Adipate (DOA) are linear flexible chains. They slide past each other easily (low internal friction), resulting in low viscosity. They penetrate polymer matrices (like PVC or PLA) quickly but can "slide out" just as easily (leaching).
Pentaerythrityl Tetraadipate (Branched/Star): This molecule is built on a Pentaerythritol core (a central carbon with four radiating arms). When reacted with adipic acid (and often capped with alcohols to prevent crosslinking), it forms a bulky, star-shaped complex. This shape creates significant steric hindrance. The molecules cannot flow past each other easily, resulting in much higher inherent viscosity.
Visualizing the Topological Difference
Figure 1: Topological comparison. Linear adipates (left) allow rapid flow, while branched pentaerythrityl esters (right) exhibit steric drag, increasing viscosity.
Comparative Rheological Data
The following data aggregates experimental ranges for standard monomeric adipates versus pentaerythritol-based complex esters. Note that "Pentaerythrityl Tetraadipate" often exists as a complex ester (capped with alcohols like 2-ethylhexanol) to control molecular weight.
Property
Dioctyl Adipate (DOA)
Polymeric Adipate (Standard)
Pentaerythrityl Complex Ester
Structure Type
Monomeric (Linear)
Linear Polyester
Polyol Ester (Branched Star)
Molecular Weight
~370 g/mol
1,000 – 8,000 g/mol
650 – 1,200+ g/mol
Kinematic Viscosity (20°C)
13 – 15 mm²/s
800 – 10,000 mm²/s
150 – 400+ mm²/s (Grade dependent)
Viscosity Index (VI)
Low
Medium
High (Very stable vs. Temp)
Pour Point
-65°C
-20°C to -40°C
-30°C to -50°C
Migration Resistance
Poor (High Leaching)
Excellent
Superior (Steric Anchoring)
Analysis:
DOA is water-thin. It is excellent for "snap" flexibility at freezing temperatures but fails in long-term stability.
Pentaerythrityl Esters are syrup-like. They provide a unique balance: they are less viscous than ultra-high MW polymeric adipates (making them easier to process) but significantly more viscous than DOA, providing the "anchoring" needed to prevent leaching in medical devices.
Experimental Protocol: Viscosity Measurement
For researchers validating these materials, relying on vendor datasheets is insufficient. You must characterize the Kinematic Viscosity using capillary viscometry (ASTM D445) or Dynamic Viscosity using rotational rheometry (ASTM D4440), especially if the material exhibits non-Newtonian behavior (common in high MW complex esters).
Method A: Capillary Viscometry (Newtonian Fluids)
Best for: Monomeric Adipates (DOA) and low-viscosity Pentaerythrityl esters.
Selection: Select a Ubbelohde viscometer where the flow time is >200 seconds to minimize kinetic energy corrections.
Thermostasis: Submerge in a bath at 20.0°C ± 0.02°C.
Best for: High-viscosity Pentaerythrityl Tetraadipate formulations or blends.
Protocol Diagram:
Figure 2: Rheological workflow. Complex esters may exhibit shear-thinning; rotational rheometry is required to detect this non-Newtonian behavior.
Implications for Drug Development
Why does this viscosity difference matter for a pharmaceutical scientist?
Migration & Toxicity (The Stokes-Einstein Link):
Diffusion coefficient (
) is inversely proportional to viscosity ().
By switching from a low-viscosity monomeric adipate to a high-viscosity pentaerythrityl ester, you inherently lower the diffusion coefficient of the plasticizer within the polymer matrix. This reduces the risk of the plasticizer leaching into lipophilic drug solutions (e.g., Paclitaxel IV formulations).
Processing (Extrusion):
While DOA processes easily, it can volatilize in hot-melt extrusion (HME), causing voids. Pentaerythrityl esters, with their higher boiling points and viscosity, remain stable during HME, ensuring uniform drug dispersion.
References
Wohlfarth, C. (2017). Viscosity of pentaerythritol tetrapentanoate and related esters. Springer Materials. Link
Univar Solutions. (2023).[2] Dioctyl Adipate (DOA) Technical Data Sheet. Link
Hallstar Industrial. (2025). The Function and Selection of Ester Plasticizers. Link
Marcilla, A., & Beltrán, M. (2004). Mechanisms of plasticizer migration in PVC. Polymer Degradation and Stability. Link
ASTM International. (2023). ASTM D445-21 Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids. Link
Decoding the Molecular Fingerprint: A Comparative Guide to the Mass Spectrometry Fragmentation of Pentaerythrityl Tetraadipate
For Researchers, Scientists, and Drug Development Professionals In the intricate world of material science and analytical chemistry, understanding the molecular structure of compounds is paramount. Pentaerythrityl tetraa...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the intricate world of material science and analytical chemistry, understanding the molecular structure of compounds is paramount. Pentaerythrityl tetraadipate (PETA), a complex ester, finds application as a plasticizer, lubricant, and coating component. Its detection and characterization are crucial for quality control, safety assessment, and formulation development. Mass spectrometry stands as a powerful tool for this purpose, offering unparalleled sensitivity and structural elucidation capabilities. This guide provides an in-depth exploration of the mass spectrometric fragmentation patterns of PETA, offering a comparative analysis with alternative compounds and furnishing the experimental groundwork for its confident identification.
The Analytical Challenge: Unraveling the Complexity of Pentaerythrityl Tetraadipate
PETA is a tetraester formed from the reaction of pentaerythritol, a polyol with a central quaternary carbon, and four molecules of adipic acid, a dicarboxylic acid. This unique structure, with its four ester linkages and long aliphatic chains, gives rise to a complex yet predictable fragmentation pattern upon ionization in a mass spectrometer. Understanding these pathways is key to distinguishing PETA from other structurally similar plasticizers and lubricants.
The Fragmentation Roadmap: Predicting the Dissociation of Pentaerythrityl Tetraadipate
Upon electron impact, the PETA molecule will lose an electron to form a molecular ion (M⁺•). Due to its high molecular weight and the presence of multiple functional groups, the molecular ion peak is expected to be weak or even absent.[4] The fragmentation will be dominated by cleavages at the ester linkages and within the aliphatic chains of the adipate moieties.
Key Predicted Fragmentation Pathways:
α-Cleavage: The most common fragmentation pathway for esters involves cleavage of the bond alpha to the carbonyl group.[5] For PETA, this can occur in two ways:
Loss of an alkoxy radical (•OR) leading to the formation of an acylium ion.
Loss of an acyl radical (RCO•) leading to the formation of an oxonium ion.
McLafferty Rearrangement: Esters with a γ-hydrogen atom relative to the carbonyl group can undergo a characteristic rearrangement, leading to the elimination of a neutral alkene molecule.[5] In the case of the adipate chains in PETA, this is a highly probable fragmentation pathway.
Cleavage of the Pentaerythrityl Core: The central neopentyl structure of the pentaerythritol core can also undergo fragmentation, although this is generally less favored than cleavage at the ester bonds.
Sequential Losses: Primary fragment ions will undergo further fragmentation, leading to a cascade of smaller ions. This will involve losses of neutral molecules such as water (H₂O), carbon monoxide (CO), and ethene (C₂H₄).
Below is a proposed fragmentation scheme for a single adipate arm of the PETA molecule, which can be extrapolated to the entire structure.
Caption: Proposed major fragmentation pathways for a single adipate ester arm of the pentaerythrityl tetraadipate molecule under electron ionization.
Comparative Analysis: PETA vs. Alternative Plasticizers
A key aspect of analytical science is the ability to differentiate between structurally similar compounds. In the context of plasticizers, common alternatives to PETA include phthalates (though their use is increasingly restricted) and other adipates like di(2-ethylhexyl) adipate (DEHA).
Plasticizer
Key Structural Features
Predicted Dominant Fragment Ions (m/z)
Distinguishing Fragmentation Features
Pentaerythrityl Tetraadipate (PETA)
Pentaerythritol core with four adipate ester chains.
Fragments related to the adipate moiety (e.g., m/z 129, 111, 83) and fragments indicating the loss of one, two, three, or four adipate chains.
Presence of ions corresponding to the pentaerythrityl core with varying numbers of adipate chains attached. Absence of a prominent molecular ion.
Di(2-ethylhexyl) Adipate (DEHA)
Adipic acid esterified with two 2-ethylhexyl alcohol molecules.
The base peak at m/z 129 is characteristic of many adipate esters. The fragmentation pattern will be simpler than PETA's due to the presence of only two ester chains.
Di(2-ethylhexyl) Phthalate (DEHP)
Phthalic acid esterified with two 2-ethylhexyl alcohol molecules.
The base peak at m/z 149 is the phthalic anhydride ion, which is highly characteristic of most phthalate esters and serves as a clear diagnostic marker.[7]
Acetyl Tributyl Citrate (ATBC)
Citric acid esterified with three butyl alcohol molecules and acetylated.
The fragmentation will be dictated by the citrate core and the loss of the acetyl and butyl groups.
This comparative data highlights the unique fragmentation "fingerprint" that can be expected for PETA, allowing for its specific identification even in complex mixtures.
Experimental Protocol: A Step-by-Step Guide to PETA Analysis
To obtain reliable and reproducible mass spectrometric data for PETA, a well-defined experimental protocol is essential. The following outlines a standard Gas Chromatography-Mass Spectrometry (GC-MS) method.
Objective: To identify and characterize the fragmentation pattern of pentaerythrityl tetraadipate.
Materials:
Pentaerythrityl tetraadipate (PETA) standard
High-purity solvent (e.g., dichloromethane or ethyl acetate)
Gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source.
Capillary GC column suitable for the analysis of semi-volatile compounds (e.g., a 5% phenyl-methylpolysiloxane column).
Procedure:
Sample Preparation:
Accurately weigh a small amount of PETA standard (e.g., 1 mg).
Dissolve the standard in 1 mL of the chosen solvent to prepare a stock solution.
Perform serial dilutions to obtain a working standard solution of appropriate concentration (e.g., 10 µg/mL).
GC-MS Instrument Setup:
Injector: Set to a temperature of 280-300°C. Use a splitless or split injection mode depending on the sample concentration.
GC Oven Program:
Initial temperature: 100°C, hold for 1 minute.
Ramp: 15°C/minute to 320°C.
Final hold: 10 minutes at 320°C.
Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
Mass Spectrometer:
Ionization Mode: Electron Ionization (EI) at 70 eV.
Source Temperature: 230°C.
Quadrupole Temperature: 150°C.
Scan Range: m/z 40-800.
Data Acquisition and Analysis:
Inject an aliquot of the PETA working standard into the GC-MS system.
Acquire the total ion chromatogram (TIC) and the mass spectrum of the eluting PETA peak.
Identify the retention time of PETA.
Analyze the mass spectrum to identify the key fragment ions and their relative abundances.
Propose fragmentation pathways based on the observed ions and known fragmentation mechanisms of esters.
Caption: A schematic workflow for the analysis of pentaerythrityl tetraadipate using Gas Chromatography-Mass Spectrometry.
Conclusion: Empowering Research through Definitive Identification
A thorough understanding of the mass spectrometric fragmentation patterns of pentaerythrityl tetraadipate is indispensable for its unambiguous identification in various matrices. By leveraging the principles of ester fragmentation and comparing its predicted behavior with that of common alternative plasticizers, researchers can develop robust analytical methods. The provided experimental protocol serves as a practical starting point for laboratories to generate their own data and build a comprehensive library of fragmentation patterns. This knowledge empowers scientists in quality control, regulatory compliance, and the development of new and safer materials, ultimately contributing to scientific advancement and product integrity.
References
Okahashi, N., Kawana, S., Iida, J., Shimizu, H., & Matsuda, F. (2019). Fragmentation of Dicarboxylic and Tricarboxylic Acids in the Krebs Cycle Using GC-EI-MS and GC-EI-MS/MS. Mass Spectrometry (Tokyo, Japan), 8(1), A0073. [Link]
Yin, C., et al. (2014). Mass Spectral Fragmentation Pathways of Phthalate Esters by Gas Chromatography–Tandem Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 25(5), 854-863.
ResearchGate. (n.d.). Fragmentation pathway of diisononyl phthalate (DINP) in the MRM mode. Retrieved February 9, 2026, from [Link]
Lu, Q., Guan, X., You, X., & Zenobi, R. (2025).
Schröder, H. F. (2001). The Unusual Fragmentation of Long-Chain Feruloyl Esters Under Negative Ion Electrospray Conditions. Journal of Mass Spectrometry, 36(8), 859-868.
Silva, B., et al. (2018). Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies. Metabolites, 8(4), 75.
Hines, E. P., Calafat, A. M., Silva, M. J., Mendola, P., & Fenton, S. E. (2013). In vitro metabolites of di-2-ethylhexyl adipate (DEHA) as biomarkers of exposure in human biomonitoring applications. Toxicology Letters, 221(1), 34-41.
Montaudo, G., & Lattimer, R. P. (2002). Mass Spectrometry of Polyurethanes. Mass Spectrometry Reviews, 21(2), 101-143.
Cheng, C., & Gross, M. L. (1999). Primary fragmentations by MS/MS of [M -H] -ions from dicarboxylic acids and some monoesters having C-3 to C-12 chain lengths. Journal of the American Society for Mass Spectrometry, 10(9), 826-836.
Simal-Gandara, J., et al. (2022). Simultaneous analysis of several plasticizer classes in different matrices by on-line turbulent flow chromatography-LC–MS/MS. Scientific Reports, 12(1), 1-13.
Hines, E. P., Calafat, A. M., Silva, M. J., Mendola, P., & Fenton, S. E. (2013). In Vitro Metabolites of Di-2-ethylhexyl Adipate (DEHA) as Biomarkers of Exposure in Human Biomonitoring Applications. Toxicology letters, 221(1), 34-41.
CORE. (n.d.). ANALYSIS OF PLASTICISERS IN FOOD BY GC/MS. Retrieved February 9, 2026, from [Link]
Hercules, D. M., & Crecelius, C. M. (2000). Mass Spectrometry of Polyurethanes. Analytical Chemistry, 72(15), 354A-362A.
Albro, P. W., & Moore, B. (1974). Synthesis and PMR and Mass Spectra of Potential Metabolites and Other Derivatives of bis(2-ethylhexyl) Phthalate. Journal of Organic Chemistry, 39(9), 1196-1200.
Wang, L., et al. (2022). Determination of 22 alternative plasticizers in wrap film by solid phase extraction and ultra-high performance supercritical fluid chromatography-tandem mass spectrometry.
Gali, M., et al. (2010). Measuring Thermal Degradation of a Polyol Ester Lubricant in Liquid Phase. Industrial & Engineering Chemistry Research, 49(19), 9290-9297.
ResearchGate. (n.d.). GC–MS chromatograms of plasticizers investigated. Retrieved February 9, 2026, from [Link]
Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved February 9, 2026, from [Link]
Wang, L., et al. (2022). Determination of 22 alternative plasticizers in wrap film by solid phase extraction and ultra-high performance supercritical fluid chromatography-tandem mass spectrometry.
ResearchGate. (n.d.). Alternative Plasticizers As Emerging Global Environmental and Health Threat: Another Regrettable Substitution? Retrieved February 9, 2026, from [Link]
Swansea University. (2020, July 6). Mass Spec 3e Carboxylic Acids [Video]. YouTube. [Link]
CNKI. (n.d.). Analysis of Polyglycerol Fatty Acid Ester. Retrieved February 9, 2026, from [Link]
Chemistry!!! Not Mystery. (2013, December 17). Fragmentation and mass spectra of Esters. [Link]
A Comparative Guide to the Hydrolytic Stability of Pentaerythritol Adipates and Phthalates
For researchers, scientists, and professionals in drug development, the chemical stability of excipients, plasticizers, and lubricants is paramount. Among the critical degradation pathways, hydrolysis—the chemical breakd...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, the chemical stability of excipients, plasticizers, and lubricants is paramount. Among the critical degradation pathways, hydrolysis—the chemical breakdown of a compound due to reaction with water—can significantly impact a product's efficacy, safety, and shelf-life. This guide provides an in-depth, objective comparison of the hydrolytic stability of two widely used classes of esters: pentaerythritol adipates and phthalates, grounded in structural chemistry and supported by established experimental protocols.
The Structural Basis of Hydrolytic Stability: A Tale of Two Cores
The susceptibility of an ester to hydrolysis is fundamentally dictated by its molecular structure. The ease with which a water molecule can perform a nucleophilic attack on the ester's carbonyl carbon and the stability of the resulting products are key determinants of its degradation rate.
Pentaerythritol Adipates: These are complex esters formed from a polyol, pentaerythritol, and a linear dicarboxylic acid, adipic acid. The defining feature of the pentaerythritol core is its neopentyl structure. The central carbon atom is bonded to four other carbon atoms, meaning there are no hydrogen atoms on the adjacent (beta) carbons. This arrangement creates significant steric hindrance around the ester linkages.[1] This crowded environment physically shields the carbonyl groups, making it difficult for water molecules to approach and initiate the hydrolytic cleavage. Saturated synthetic esters derived from neopentyl polyols like pentaerythritol are known to exhibit high hydrolytic stability.[2]
Phthalates: Phthalates are diesters of phthalic acid, an aromatic dicarboxylic acid. The alcohols used can range from simple methanol to more complex structures like 2-ethylhexanol. While generally stable, the ester groups in phthalates are more sterically accessible compared to the hindered environment in pentaerythritol esters. Hydrolysis of phthalates is typically a slow process under neutral environmental conditions but can be accelerated by high temperatures, pressure, and the presence of acid or base catalysts.[3]
The fundamental structural difference—the sterically hindered neopentyl core of pentaerythritol versus the more exposed ester linkages in phthalates—is the primary reason for the generally superior hydrolytic stability of pentaerythritol adipates.
The Mechanism of Degradation: A Visual Comparison
Ester hydrolysis proceeds via a nucleophilic acyl substitution reaction. A water molecule attacks the electrophilic carbonyl carbon of the ester. This leads to the formation of a tetrahedral intermediate, which then collapses, cleaving the ester bond to yield a carboxylic acid and an alcohol.
For Pentaerythritol Adipate, hydrolysis breaks the ester bond to regenerate pentaerythritol and adipic acid.
For Phthalates, the process can occur in two steps: the hydrolysis of one ester group to form a phthalate monoester and an alcohol, followed by the hydrolysis of the second ester group to yield phthalic acid and another alcohol molecule.[4]
The following diagram illustrates the distinct molecular environments where hydrolysis occurs.
Caption: ASTM D2619 Experimental Workflow.
Detailed Step-by-Step Protocol:
Preparation:
Prepare a copper test specimen by polishing it to a clean surface. Measure its initial weight.
Measure 75 mL of the test fluid (e.g., pentaerythritol adipate or a phthalate-based fluid) and 25 mL of distilled water.
[5]
Assembly:
Carefully add the test fluid, distilled water, and the prepared copper strip into a pressure-type glass beverage bottle.
Incubation:
Securely cap the bottle.
Place the bottle in a rotisserie apparatus inside a convection oven pre-heated to 93°C.
Remove the bottle and allow it to cool completely to room temperature.
Visual Inspection: Observe and record the appearance of the fluid and water layers, noting any discoloration, sludge, or emulsion formation.
Copper Corrosion: Remove the copper strip, clean it with a suitable solvent, and re-weigh it to determine the weight loss. Note any pitting or discoloration.
Acidity Measurement: Carefully separate the fluid and water layers. Determine the acid number (neutralization number) of each layer separately using potentiometric titration (e.g., ASTM D664) or color-indicator titration (ASTM D974).
A substance with high hydrolytic stability, such as a pentaerythritol adipate, is expected to show minimal changes in acidity and cause negligible corrosion to the copper strip compared to a less stable alternative.
Conclusion and Practical Implications
For researchers and drug development professionals, this distinction is critical:
Formulation Stability: When developing liquid formulations, suspensions, or products that may be exposed to humidity, selecting a plasticizer or excipient based on pentaerythritol can lead to a more robust and stable final product with a longer shelf-life.
Material Compatibility: In designing medical devices or packaging where materials will be in long-term contact with aqueous solutions or biological fluids, the lower potential for leaching of hydrolysis byproducts (adipic acid vs. phthalic acid) from a pentaerythritol adipate-based polymer may be a significant advantage.
High-Performance Applications: For applications requiring stability under thermal and environmental stress, such as in specialized lubricants or high-performance polymers, pentaerythritol esters are the more reliable choice.
By understanding the fundamental chemical principles that govern hydrolytic stability, scientists can make more informed decisions in material selection, leading to safer, more effective, and more reliable products.
References
Gantrade. (n.d.). Hydrolysis Resistance Polyester Based Polyurethanes. Retrieved from [Link]
ResearchGate. (n.d.). Hydrolytic stability of ternary and quaternary urethane end-capped oligoesters. Retrieved from [Link]
SPL, Inc. (2024). ASTM D2619 (Hydrolytic Stability). Retrieved from [Link]
PENPET Petrochemical Trading GmbH. (n.d.). Pentaerythritol (Penta). Retrieved from [Link]
Bila, D. M., Montalvão, A., Azevedo, D. A., & Dezotti, M. (2007). Chemical behavior of phthalates under abiotic conditions in landfills. PubMed, 22(5), 487-97. Retrieved from [Link]
News. (2024, January 6). The Pentaerythritol decomposition temperature is affected by numerous factors. Retrieved from [Link]
ResearchGate. (n.d.). Transformation of phthalates via hydrolysis. Retrieved from [Link]
Li, D. (2018). Synthesis of Pentaerythritol Adipate Ester-Based Zinc Alkoxide and its Thermal Stability on PVC. ResearchGate. Retrieved from [Link]
Ortega, F., Reyes, E., & de la Vega, A. (2006). Mechanism of phthalate ester hydrolysis in water and in cyclodextrin mediated reactions. Internet Journal of Chemistry. Retrieved from [Link]
Chorus. (2023, May 25). Hydrolytic Stability of Lubricant. Retrieved from [Link]
Morressier. (2020, August 20). Mechanism and kinetics of phthalate monoester hydrolysis. Retrieved from [Link]
ResearchGate. (n.d.). Study of the Migration of Stabilizer and Plasticizer from Polyethylene Terephthalate into Food Simulants. Retrieved from [Link]
Li, D., et al. (2018). Synthesis of pentaerythritol adipate ester-based Zinc Alkoxide and its thermal stability on PVC. MedCrave. Retrieved from [Link]
ASTM International. (n.d.). D2619 Standard Test Method for Hydrolytic Stability of Hydraulic Fluids (Beverage Bottle Method). Retrieved from [Link]
MDPI. (n.d.). Enhancing the Hydrolytic Stability of Poly(lactic acid) Using Novel Stabilizer Combinations. Polymers. Retrieved from [Link]
CONICET. (n.d.). Poly‐(pentaerythritol adipate)‐co‐(poly ethylene glycol) Elastomers for the Sustained Release of Paclitaxel. Retrieved from [Link]
ASTM International. (n.d.). Hydrolytic Stability of Hydraulic Fluids (Beverage Bottle Method)1. Retrieved from [Link]
Hallstar. (n.d.). The Function and Selection of Ester Plasticizers. Retrieved from [Link]
Purdue University. (n.d.). Improving Hydrolytic Stability of POE Lubricants by the Addition of Acid Catchers. Retrieved from [Link]
Google Patents. (n.d.). EP0259783B1 - Lubricant for thermoplastics.
ResearchGate. (2023, May 3). A comparative assessment of the use of suitable analytical techniques to evaluate plasticizer compatibility. Retrieved from [Link]
Machinery Lubrication. (n.d.). Understanding Hydrolysis and Hydrolytic Stability. Retrieved from [Link]
ACS Publications. (2022, November 29). Structural Insights into (Tere)phthalate-Ester Hydrolysis by a Carboxylesterase and Its Role in Promoting PET Depolymerization. Retrieved from [Link]
Semantic Scholar. (2018, January 22). Synthesis of pentaerythritol adipate ester-based Zinc Alkoxide and its thermal stability on PVC. Retrieved from [Link]
MDPI. (n.d.). Phthalate Esters in Different Types of Cosmetic Products: A Five-Year Quality Control Survey. Cosmetics. Retrieved from [Link]
Taylor & Francis Online. (n.d.). Pentaerythritol – Knowledge and References. Retrieved from [Link]
Hallstar. (n.d.). High Performance Ester Plasticizers. Retrieved from [Link]
IWA Publishing. (2023, April 20). Phthalate esters: occurrence, toxicity, bioremediation, and advanced oxidation processes. Retrieved from [Link]
The Good Scents Company. (n.d.). pentaerythrityl tetrapelargonate. Retrieved from [Link]
Wikipedia. (n.d.). Poly(methyl methacrylate). Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Pentaerythrityl Tetrapelargonate. PubChem Compound Database. Retrieved from [Link]
Pentaerythrityl Tetraadipate: Laboratory Disposal & Handling Guide
Executive Summary Pentaerythrityl tetraadipate (CAS: 19561-26-3) is a high-molecular-weight ester commonly used as a lubricant base stock, plasticizer, or functional fluid. While generally classified as low-toxicity and...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Pentaerythrityl tetraadipate (CAS: 19561-26-3) is a high-molecular-weight ester commonly used as a lubricant base stock, plasticizer, or functional fluid. While generally classified as low-toxicity and non-volatile, its disposal is strictly regulated due to its high Biological Oxygen Demand (BOD) and potential to foul aquatic environments and plumbing infrastructure.
Critical Directive: Under no circumstances should Pentaerythrityl tetraadipate be poured down laboratory sinks or drains. Its lipophilic nature causes it to solidify or adhere to pipe walls, leading to infrastructure blockages and violations of municipal wastewater discharge permits.
Part 1: Chemical Profile & Hazard Identification[1][2]
Before initiating disposal, you must validate the specific hazard profile of your material. While the pure substance is often non-hazardous, laboratory waste is rarely pure.
Chemical Characteristics[3][4][5]
Chemical Class: Polyol Ester (POE)
Physical State: Typically a viscous liquid or waxy solid at room temperature.
Solubility: Insoluble in water; soluble in organic solvents (toluene, acetone, hexane).[1]
Stability: Stable under normal conditions; susceptible to hydrolysis in strong acid/base conditions.
Hazard Differentiation (Crucial Check)
Researchers often confuse adipates with acrylates. You must verify your label:
Pentaerythrityl Tetraadipate: Generally Non-Hazardous (Low reactivity).
Causality: The adipate ester linkage is saturated and stable, posing minimal acute toxicity risks. However, its high carbon content creates a significant oxygen demand if released into waterways, suffocating aquatic life.
Part 2: Pre-Disposal Assessment (The "Self-Validating System")
To ensure compliance, follow this logic gate before moving the waste. This system prevents the accidental commingling of non-hazardous esters with RCRA-regulated hazardous waste, or vice versa.
The Matrix Check
The disposal route is determined not by the ester itself, but by what it is mixed with.
Condition
Classification
Regulatory Context (US EPA)
Pure Substance
Non-RCRA Regulated Waste
Not P, U, or D listed. Treat as "Non-Hazardous Chemical Waste."
Dissolved in Acetone/Hexane
Hazardous Waste (Ignitable)
Regulated under RCRA (D001) due to the solvent's flash point.
Contaminated with Heavy Metals
Hazardous Waste (Toxic)
Regulated under RCRA (D004-D011) if metal concentration exceeds limits.
Solid Debris (Wipes/Gloves)
Non-Hazardous Solid Waste
Unless saturated with a listed solvent (F-listed).
Part 3: Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Liquid/Solid Reagent
Use this workflow for expired stock or surplus pure material.
Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Do not use metal cans if the material has degraded to become acidic.
Transfer: Pour the viscous liquid into the container. If the material is solid/waxy, melt gently (if stable) or scoop into a wide-mouth jar.
Hazards: Mark "None" or "Environmentally Hazardous" (if required by local EHS).
Storage: Cap tightly. Store in the "Organic Non-Halogenated" waste area until pickup.
Scenario B: Disposal of Solvent Mixtures (Reaction Waste)
Use this workflow if the ester is dissolved in solvents like Dichloromethane (DCM), Toluene, or Acetone.
Segregation: Determine if the solvent is Halogenated (e.g., DCM) or Non-Halogenated (e.g., Acetone).
Why? Halogenated disposal is significantly more expensive and requires different incineration protocols.
Bulking: Pour into the appropriate solvent waste carboy (e.g., "Organic Solvents - Halogenated").
Logging: You must record the volume of Pentaerythrityl tetraadipate on the waste tag.
Trustworthiness: Even if it is a minor component, high-boiling esters can foul solvent recovery stills. Alerting the waste handler prevents equipment damage downstream.
Scenario C: Spill Cleanup (Bench Scale)
Immediate Action: Stop the flow. Block drains.
Containment: Apply an inert absorbent (vermiculite, sand, or polypropylene pads).
Note: Clay-based absorbents may be less effective for high-viscosity esters; polypropylene pads are preferred for oil-like substances.
Removal: Scoop the saturated absorbent into a heavy-duty plastic bag or bucket.
Surface Cleaning: The ester is greasy. Clean the surface with a detergent solution (soap and water) or a mild solvent (ethanol) to remove the slip hazard.
Disposal: Label the debris as "Debris contaminated with Pentaerythrityl tetraadipate."
Part 4: Decision Logic Visualization
The following diagram illustrates the decision-making process for categorizing the waste stream.
Caption: Workflow for determining the regulatory status and segregation of pentaerythrityl tetraadipate waste streams.
Part 5: Technical Data for Waste Labeling
When filling out your institution's waste tags, use the following data to ensure accuracy.
Property
Value
Relevance to Disposal
CAS Number
19561-26-3
Essential for waste inventory tracking.
Flash Point
> 240°C (Estimated)
High flash point means it is not an Ignitable Waste (D001) unless mixed with solvents.
Water Solubility
Negligible (< 0.1%)
Do not flush. Will separate and clog traps.
Density
~1.0 - 1.1 g/cm³
Sinks in water; may form bottom sludge in oil separators.
RCRA Code
None (if pure)
"Non-Regulated" status reduces disposal costs.
References
U.S. Environmental Protection Agency (EPA). (2024). Criteria for Listing Hazardous Waste (40 CFR Part 261). Retrieved from [Link]
National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for Pentaerythrityl tetraadipate (CAS 19561-26-3). Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). (2024).[4] Hazard Communication Standard: Safety Data Sheets (29 CFR 1910.1200). Retrieved from [Link]
Personal protective equipment for handling Pentaerythrityl tetraadipate
Subject: Advanced Handling & Safety Protocol for Pentaerythrityl Tetraadipate (CAS 3195-07-1) Executive Summary: Beyond the SDS As researchers, we often treat ester derivatives as benign "white powders."[1] However, Pent...
As researchers, we often treat ester derivatives as benign "white powders."[1] However, Pentaerythrityl tetraadipate (CAS 3195-07-1) —specifically the tetrakis(hydrogen adipate) form—presents a unique operational profile.[1][2][3] Unlike its inert cousins (e.g., pentaerythrityl tetrastearate used in lubricants), this molecule possesses four terminal carboxylic acid groups.[1]
This guide moves beyond generic safety data. It treats this compound not just as a chemical, but as a functional reagent capable of cross-linking and pH alteration.[1] The protocols below are designed to protect your personnel while ensuring the integrity of your downstream polymerization or synthesis workflows.
Part 1: Chemical Identity & Risk Profile[1][3][4]
To handle this material safely, you must understand its architecture.[1] It is not a neutral plasticizer; it is a poly-functional acid .[1][3]
Use this for precise inventory tracking and waste coding.[1][3]
Molecular Weight
~648.65 g/mol
High MW reduces volatility but increases solution viscosity.[1][3]
Physical State
Solid / Viscous Semi-Solid
Hygroscopic; tends to clump.[1][3] Dust generation is a primary inhalation risk.[1][3]
Acidity (pKa)
~4.4 (Adipic acid moiety)
Irritant. Aqueous solutions will be acidic (pH 3-4).[1][3]
Solubility
Polar Solvents (DMSO, DMF, Alcohols)
Insoluble in non-polar solvents (Hexane).[1] Precipitates on water dilution.[1][3]
The "Why" Behind the Safety:
The primary hazard is not acute toxicity, but contact irritation and inhalation of acidic dust . Upon contact with mucous membranes (eyes/lungs), the free carboxylic acid groups protonate tissue surfaces, causing immediate irritation.[1]
Part 2: Strategic PPE Matrix (Task-Based)
We do not use a "one-size-fits-all" PPE approach.[1][3] Protection is scaled based on the energy and exposure potential of the task.
Tier 1: Weighing & Solid Transfer (High Dust Risk)[1][3]
Respiratory:N95 or P100 Respirator.
Reasoning: The particle size of organic acid powders can be fine enough to bypass surgical masks.[1][3] Inhalation causes upper respiratory tract irritation (coughing/burning).[1][3]
Reasoning: Safety glasses are insufficient.[1][3] Airborne dust can bypass side-shields.[1][3] Acidic dust in the eye requires immediate, prolonged flushing.[1]
Outer:Butyl Rubber or Neoprene (if using aggressive solvents like DMF or DMSO).[1][3]
Reasoning: While nitrile protects against the solute (Pentaerythrityl tetraadipate), it degrades rapidly in solvents like DMF.[1] The solute follows the solvent through the glove.[1]
Part 3: Operational Handling Protocols
The "Dry-Transfer" Technique
Issue: The compound is hygroscopic.[1][3] Moisture absorption leads to hydrolysis or caking, affecting stoichiometry in precise polymerizations.[1]
Protocol:
Equilibrate the container to room temperature before opening (prevents condensation).[1][3]
Self-Validating Step: Inspect the powder flow. If clumping is observed, the water content is likely >1%.[1] Dry in a vacuum oven at 40°C overnight before use in sensitive urethane/ester reactions.[1][3]
Solubilization Workflow
Dissolving this tetra-acid requires a specific order of operations to prevent "gelling" or "crashing out."
Select Solvent: DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide) are preferred.[1][3] Ethanol requires heating.[1][3]
Vortex/Agitate: Add solid to solvent (never solvent to solid) to prevent encapsulation.[1][3]
Validation: The solution should be clear. Turbidity indicates incomplete dissolution or moisture contamination.[1][3]
Disposal & Neutralization
Do not dispose of as general organic waste if the stream is pH-sensitive.[1][3]
Neutralization: Small spills or waste solutions should be neutralized with dilute Sodium Bicarbonate (NaHCO3) until effervescence ceases.[1][3]
Waste Tagging: Label as "Organic Acid Waste" to prevent mixing with strong oxidizers or cyanides in the central accumulation area.[1][3]
Part 4: Visualizing the Safety Logic
The following diagram illustrates the decision-making process for handling Pentaerythrityl tetraadipate, ensuring you select the correct engineering controls.
Figure 1: Decision tree for selecting PPE and engineering controls based on the physical state of the reagent.
Part 5: Emergency Response
In the event of exposure, the chemical's acidic nature dictates the response.
Scenario
Immediate Action
Mechanism of Injury
Eye Contact
Irrigate for 15+ minutes. Do not wait for pain.[1][3]
Acidic residues bind to corneal proteins.[1][3] Immediate dilution is critical to prevent opacity.[1][3]
Skin Contact
Wash with soap and water.[1][3][4] Do not use solvent to clean skin.[1][3]
Solvents (acetone/ethanol) will drive the acid deeper into the dermis, increasing the burn severity.[1]
Spill (Solid)
Sweep gently (do not create dust).[1][3] Neutralize residue with bicarbonate.[1][3]
Prevents aerosolization of irritant particles.[1][3]
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 54521633, Pentaerythrityl tetraadipate. Retrieved from [Link][1][3]
Cosmetic Ingredient Review (2014). Safety Assessment of Pentaerythrityl Tetraesters as Used in Cosmetics. (Provides toxicological baseline for pentaerythrityl esters). Retrieved from [Link]
American Chemistry Council. Polyol Esters: Safety and Handling Guidelines. (General handling for high MW esters). Retrieved from [Link]
U.S. National Library of Medicine. Haz-Map: Occupational Exposure to Adipic Acid. (Proxy data for the acid functionality). Retrieved from [Link]
